2,3,4-Trimethoxybenzyl alcohol

• CAS: 71989-96-3

Core Science & Biosynthesis

2,3,4-Trimethoxybenzyl alcohol physical properties

An In-depth Technical Guide to the Physical Properties of 2,3,4-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,3,4-Trimethoxybenzyl alcohol (CAS No. 71989-96-3). The information is curated for professionals in research and development, offering quantitative data, experimental methodologies, and logical workflows to support laboratory and developmental applications.

Core Physical and Chemical Properties

2,3,4-Trimethoxybenzyl alcohol is a substituted benzyl alcohol that serves as a valuable intermediate in organic synthesis. Its physical state is typically a liquid, described as a clear, colorless to pale yellow oil.[1]

Quantitative Data Summary

The following tables summarize the key physical properties of 2,3,4-Trimethoxybenzyl alcohol.

Table 1: General and Physical Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₄O₄	[1][2][3][4][5]
Molecular Weight	198.22 g/mol	[2][3][4][5]
Physical Form	Liquid/Oil	[1][2]
Color	Clear Colourless to Pale Yellow	[1]
Density	1.151 g/mL at 25 °C	[1][2]
Boiling Point	105 °C at 25 mmHg	[1][2]
Refractive Index	n20/D 1.532	[1][2]
Flash Point	>230 °F (>110 °C)	[1]

Table 2: Solubility and Storage

Property	Details	Source
Solubility	Soluble in Chloroform, Methanol	[1]
Storage Temperature	Room Temperature, Sealed in dry conditions	[1]

Experimental Protocols for Property Determination

The following sections detail standardized experimental methodologies for determining the key physical properties of 2,3,4-Trimethoxybenzyl alcohol.

Determination of Boiling Point (Micro Method)

This method is suitable for determining the boiling point of small quantities of liquid.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure. At this temperature, a rapid and continuous stream of bubbles will emerge from a capillary tube submerged in the liquid.[6][7]

Apparatus:

• Thiele tube or similar heating apparatus (e.g., oil bath on a hot plate)

• Thermometer

• Small test tube

• Capillary tube, sealed at one end

• Heat source (e.g., Bunsen burner or hot plate)

Procedure:

• Add a few milliliters of 2,3,4-Trimethoxybenzyl alcohol to the small test tube.[8][9]

• Place the capillary tube into the test tube with the sealed end facing upwards.[6][8]

• Attach the test tube to the thermometer, ensuring the sample is level with the thermometer bulb.[6]

• Place the assembly into the Thiele tube containing heating oil, ensuring the sample is fully immersed.[7]

• Gently heat the side arm of the Thiele tube.[6][7]

• Observe the capillary tube. As the temperature rises, air will escape from the capillary.

• When a continuous and rapid stream of bubbles emerges from the open end of the capillary tube, remove the heat source.[6][7]

• Allow the apparatus to cool. The temperature at which the liquid just begins to enter the capillary tube is the boiling point.[6] Record this temperature.

Determination of Density

Principle: Density is the mass of a substance per unit volume. It is typically determined by accurately weighing a known volume of the liquid.

Apparatus:

• Pycnometer (specific gravity bottle) of a known volume

• Analytical balance

• Constant temperature water bath

Procedure:

• Clean and dry the pycnometer thoroughly and record its empty mass (m₁).

• Fill the pycnometer with distilled water and place it in a constant temperature water bath at 25 °C until it reaches thermal equilibrium.

• Adjust the water level to the calibration mark, dry the exterior, and weigh the pycnometer filled with water (m₂).

• Empty and dry the pycnometer.

• Fill the pycnometer with 2,3,4-Trimethoxybenzyl alcohol and repeat step 2 and 3 to get the mass of the pycnometer filled with the sample (m₃).

• Calculate the density using the formula: Density = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at 25 °C

Determination of Solubility (Qualitative)

Principle: This protocol determines the solubility of a substance in a given solvent by observing its dissolution behavior.[10]

Apparatus:

• Small test tubes

• Vortex mixer or shaker

• Graduated pipettes

• Solvents (e.g., Chloroform, Methanol, Water)

Procedure:

• Place approximately 25 mg of 2,3,4-Trimethoxybenzyl alcohol into a small test tube.[10]

• Add 0.75 mL of the chosen solvent (e.g., Chloroform) in small portions.[10]

• After each addition, shake the test tube vigorously to facilitate dissolution.[10]

• Observe if the substance dissolves completely. If it does, it is considered soluble in that solvent under these conditions.

• Repeat the process with other solvents (e.g., Methanol, Water) to determine its solubility profile.

Visualization of Workflows and Relationships

The following diagrams, generated using DOT language, illustrate key concepts related to the application and characterization of 2,3,4-Trimethoxybenzyl alcohol.

Synthetic Utility Workflow

2,3,4-Trimethoxybenzyl alcohol is utilized as a protecting group in the synthesis of modified nucleosides, which are crucial in drug development.[2][4] The workflow below outlines its application.

Caption: Synthetic workflow for using 2,3,4-Trimethoxybenzyl alcohol as a protecting group.

Physical Property Interrelation Diagram

The physical properties of a compound are interconnected and influence its behavior and applications. This diagram illustrates the logical relationship between the core properties of 2,3,4-Trimethoxybenzyl alcohol.

Caption: Interrelation of molecular structure and physical properties.

References

• 1. 2,3,4-TRIMETHOXYBENZYL ALCOHOL | 71989-96-3 [amp.chemicalbook.com]
• 2. 2,3,4-三甲氧基苯甲醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2,3,4-Trimethoxybenzyl alcohol | 71989-96-3 | IT63858 [biosynth.com]
• 4. scbt.com [scbt.com]
• 5. 2,3,4-Trimethoxybenzyl alcohol [webbook.nist.gov]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. cdn.juniata.edu [cdn.juniata.edu]
• 9. scribd.com [scribd.com]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-depth Technical Guide to 2,3,4-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,4-trimethoxybenzyl alcohol, a significant chemical intermediate in the synthesis of pharmaceuticals. The document details its chemical structure, physicochemical properties, and a robust experimental protocol for its synthesis. A key application as a precursor in the synthesis of the anti-anginal drug Trimetazidine is explored, complete with a detailed experimental workflow. While direct biological signaling pathways for 2,3,4-trimethoxybenzyl alcohol are not extensively documented, its relevance is discussed in the context of Trimetazidine's mechanism of action on fatty acid β-oxidation. This guide also collates available spectral data for isomeric compounds to aid in the characterization of trimethoxybenzyl alcohol derivatives.

Chemical Structure and Physicochemical Properties

2,3,4-Trimethoxybenzyl alcohol is a substituted aromatic alcohol. The core structure consists of a benzene ring substituted with a hydroxymethyl group (-CH₂OH) and three methoxy groups (-OCH₃) at positions 2, 3, and 4.

Table 1: Physicochemical Properties of 2,3,4-Trimethoxybenzyl Alcohol

Property	Value	Reference
Molecular Formula	C₁₀H₁₄O₄
Molecular Weight	198.22 g/mol
CAS Number	71989-96-3	[1][2]
Appearance	Liquid	[1]
Boiling Point	105 °C @ 25 mmHg
Density	1.151 g/mL @ 25 °C
Refractive Index	n20/D 1.532	[1]
SMILES	COc1ccc(CO)c(OC)c1OC	[1]
InChI	1S/C10H₁₄O₄/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-5,11H,6H2,1-3H3	[1]

Synthesis of 2,3,4-Trimethoxybenzyl Alcohol

2,3,4-Trimethoxybenzyl alcohol is primarily synthesized via the reduction of its corresponding aldehyde, 2,3,4-trimethoxybenzaldehyde. A common and effective method involves the use of sodium borohydride in a methanolic solution.

Experimental Protocol: Reduction of 2,3,4-Trimethoxybenzaldehyde

This protocol outlines a standard laboratory procedure for the synthesis of 2,3,4-trimethoxybenzyl alcohol.

Materials:

• 2,3,4-Trimethoxybenzaldehyde

• Methanol (MeOH)

• Sodium borohydride (NaBH₄)

• Deionized water

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 2,3,4-trimethoxybenzaldehyde in methanol at room temperature with stirring.

• Reduction: Cool the solution to 0-5 °C using an ice bath. Slowly add sodium borohydride portion-wise to the stirred solution, maintaining the temperature below 10 °C.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC). The reaction is typically complete within a few hours.

• Quenching: Once the reaction is complete, carefully add deionized water to quench the excess sodium borohydride.

• Extraction: Remove the methanol from the reaction mixture using a rotary evaporator. To the remaining aqueous residue, add dichloromethane to extract the organic product. Perform the extraction three times with dichloromethane.

• Washing: Combine the organic layers and wash with deionized water, followed by a brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate using a rotary evaporator to yield the crude 2,3,4-trimethoxybenzyl alcohol as an oil.

• Purification (Optional): The crude product can be further purified by column chromatography on silica gel if required.

Application in Synthesis: The Case of Trimetazidine

2,3,4-Trimethoxybenzyl alcohol is a known impurity (Impurity D) in the synthesis of Trimetazidine, an anti-anginal medication. The synthesis of Trimetazidine often starts from 2,3,4-trimethoxybenzaldehyde, the precursor to the alcohol. The following workflow illustrates the synthesis of Trimetazidine, highlighting the potential formation of 2,3,4-trimethoxybenzyl alcohol as a related substance.

Synthesis pathways for Trimetazidine and a key related substance.

Putative Biological Relevance: Connection to Trimetazidine's Mechanism of Action

While there is limited direct research on the specific biological signaling pathways modulated by 2,3,4-trimethoxybenzyl alcohol, its significance can be inferred from its relationship with Trimetazidine. Trimetazidine is a metabolic modulator that shifts cardiac energy metabolism from fatty acid β-oxidation to the more oxygen-efficient glucose oxidation pathway. It achieves this by inhibiting the long-chain 3-ketoacyl-CoA thiolase (3-KAT) enzyme.

The following diagram illustrates the simplified mechanism of action of Trimetazidine.

Mechanism of action of Trimetazidine.

Characterization Data

Note: The following data is for isomeric compounds and should be used for reference only.

NMR Spectroscopy Data for 3,4,5-Trimethoxybenzyl Alcohol

Table 2: ¹H NMR Data for 3,4,5-Trimethoxybenzyl Alcohol in CDCl₃

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
6.55	s	2H	Ar-H
4.55	s	2H	-CH ₂OH
3.79	s	9H	-OCH ₃

Source: Adapted from publicly available spectral data.

IR Spectroscopy Data

The infrared spectrum of a benzyl alcohol derivative will typically exhibit characteristic absorptions for the hydroxyl, aromatic C-H, and C-O stretching vibrations.

Table 3: General IR Absorption Ranges for Benzyl Alcohol Derivatives

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
3550-3200	Strong, Broad	O-H Stretch	Alcohol (H-bonded)
3100-3000	Medium	C-H Stretch	Aromatic
2950-2850	Medium to Strong	C-H Stretch	Aliphatic (-CH₂, -CH₃)
1600-1475	Weak to Medium	C=C Stretch	Aromatic Ring
1300-1000	Strong	C-O Stretch	Alcohol, Ether

Mass Spectrometry Data for 3,4,5-Trimethoxybenzyl Alcohol

Table 4: Key m/z Peaks for 3,4,5-Trimethoxybenzyl Alcohol

m/z	Relative Intensity	Possible Fragment
198	High	[M]⁺ (Molecular Ion)
183	Medium	[M - CH₃]⁺
169	High	[M - CH₂OH]⁺
155	Medium	[M - CH₃ - CO]⁺

Source: Adapted from publicly available spectral data.

Conclusion

2,3,4-Trimethoxybenzyl alcohol is a valuable intermediate in organic synthesis, particularly within the pharmaceutical industry. Its synthesis from 2,3,4-trimethoxybenzaldehyde is a straightforward and high-yielding process. While direct biological activity data is sparse, its structural relationship to the precursor of the clinically important drug Trimetazidine underscores its relevance in drug development and manufacturing. The provision of detailed synthetic protocols and comparative spectral data for related isomers in this guide serves as a valuable resource for researchers and professionals in the field. Further investigation into the direct biological effects of 2,3,4-trimethoxybenzyl alcohol may reveal novel therapeutic applications.

References

• 1. 2,3,4-Trimethoxybenzyl alcohol 97 71989-96-3 [sigmaaldrich.com]
• 2. scbt.com [scbt.com]

An In-depth Technical Guide to 2,3,4-Trimethoxybenzyl Alcohol (CAS: 71989-96-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3,4-Trimethoxybenzyl alcohol, a significant chemical intermediate in the pharmaceutical industry. The document details its physicochemical properties, spectroscopic data, synthesis protocols, and its primary biological relevance as a known impurity of the anti-anginal drug, Trimetazidine.

Core Physicochemical and Spectroscopic Data

2,3,4-Trimethoxybenzyl alcohol is a substituted benzyl alcohol that serves as a key building block in organic synthesis. Its physical and chemical characteristics are summarized below.

Physicochemical Properties

Property	Value	Reference
CAS Number	71989-96-3
Molecular Formula	C₁₀H₁₄O₄
Molecular Weight	198.22 g/mol
Appearance	Liquid
Density	1.151 g/mL at 25 °C
Boiling Point	105 °C at 25 mmHg
Refractive Index	n20/D 1.532
InChI Key	DGJVVEVPKPOLEV-UHFFFAOYSA-N
SMILES	COc1ccc(CO)c(OC)c1OC

Spectroscopic Data

Detailed experimental spectroscopic data for 2,3,4-Trimethoxybenzyl alcohol is not widely available in public spectral databases. The following tables provide predicted data and analysis based on known spectral characteristics of similar compounds.

¹H NMR (Predicted)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~6.9-7.1	m	2H	Ar-H
~4.6	s	2H	-CH₂OH
~3.9	s	3H	OCH₃
~3.85	s	3H	OCH₃
~3.8	s	3H	OCH₃
~2.5	br s	1H	-OH

¹³C NMR (Predicted)

Chemical Shift (ppm)	Assignment
~150-155	Ar-C-O
~140-145	Ar-C-O
~120-130	Ar-C
~110-120	Ar-CH
~105-115	Ar-CH
~60-65	-CH₂OH
~55-60	OCH₃

Infrared (IR) Spectroscopy (Predicted)

Wavenumber (cm⁻¹)	Functional Group
3600-3200 (broad)	O-H stretch (alcohol)
3100-3000	C-H stretch (aromatic)
2950-2850	C-H stretch (aliphatic)
1600-1450	C=C stretch (aromatic ring)
1250-1000	C-O stretch (alcohol and ether)

Mass Spectrometry (MS)

An experimental electron ionization mass spectrum is available for 2,3,4-Trimethoxybenzyl alcohol.

m/z	Relative Intensity (%)	Possible Fragment
198	~40	[M]⁺ (Molecular Ion)
181	~10	[M-OH]⁺
167	~100	[M-CH₂OH]⁺
152	~20	[M-CH₂OH-CH₃]⁺
137	~15	[M-CH₂OH-2CH₃]⁺
121	~10	[M-CH₂OH-2CH₃-O]⁺
109	~15	[C₇H₉O]⁺
91	~10	[C₇H₇]⁺ (Tropylium ion)
77	~15	[C₆H₅]⁺

Experimental Protocols

Synthesis of 2,3,4-Trimethoxybenzyl alcohol

The primary synthetic route to 2,3,4-Trimethoxybenzyl alcohol involves the reduction of its corresponding aldehyde, 2,3,4-trimethoxybenzaldehyde.

Reaction Scheme:

An In-depth Technical Guide to 2,3,4-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,4-Trimethoxybenzyl alcohol is a polysubstituted aromatic alcohol that serves as a valuable building block in organic synthesis. Its unique substitution pattern imparts specific chemical properties that make it a useful intermediate in the preparation of various target molecules, particularly in the fields of medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the core physicochemical properties of 2,3,4-Trimethoxybenzyl alcohol, detailed experimental protocols for its preparation, and its application in synthetic chemistry.

Physicochemical Properties

The fundamental properties of 2,3,4-Trimethoxybenzyl alcohol are summarized in the table below, providing a quick reference for researchers. These properties are crucial for designing synthetic routes and for the purification of this compound.

Property	Value	Reference(s)
Molecular Weight	198.22 g/mol	[1][2][3]
Chemical Formula	C₁₀H₁₄O₄	[2][3]
Appearance	Liquid	[1]
Density	1.151 g/mL at 25 °C	[1]
Boiling Point	105 °C at 25 mmHg	[1]
Refractive Index	n20/D 1.532	[1]
CAS Number	71989-96-3	[1][3]

Synthesis of 2,3,4-Trimethoxybenzyl Alcohol

2,3,4-Trimethoxybenzyl alcohol is commonly synthesized through the reduction of its corresponding aldehyde, 2,3,4-Trimethoxybenzaldehyde. The following protocol details a standard laboratory procedure for this transformation.

Experimental Protocol: Reduction of 2,3,4-Trimethoxybenzaldehyde

This protocol describes the reduction of 2,3,4-Trimethoxybenzaldehyde to 2,3,4-Trimethoxybenzyl alcohol using sodium borohydride.

Materials:

• 2,3,4-Trimethoxybenzaldehyde

• Methanol

• Sodium borohydride (NaBH₄)

• Sodium hydroxide (NaOH)

• Deionized water

• Methylene dichloride (DCM) or other suitable organic solvent

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2,3,4-Trimethoxybenzaldehyde in methanol with stirring at room temperature.

• Cooling: Chill the reaction mixture to 10-15°C using an ice bath.

• Reductant Preparation: Prepare a solution of sodium borohydride and a catalytic amount of sodium hydroxide in water.

• Addition of Reductant: Gradually add the basic sodium borohydride solution to the chilled aldehyde solution while maintaining the temperature between 10-15°C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Work-up: Once the reaction is complete, carefully quench the reaction by the slow addition of water. Remove the methanol under reduced pressure using a rotary evaporator.

• Extraction: Extract the aqueous residue with methylene dichloride (or another suitable organic solvent) three times.

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent and concentrate the filtrate under reduced pressure to yield the crude 2,3,4-Trimethoxybenzyl alcohol.

• Purification: The crude product can be further purified by silica gel column chromatography if necessary.

Application in Organic Synthesis: Protection of Ribonucleosides

A notable application of 2,3,4-Trimethoxybenzyl alcohol is in the protection of hydroxyl groups in sensitive molecules during multi-step syntheses. Specifically, it has been used to introduce a 2,3,4-trimethoxybenzyl (TMB) protecting group onto the 2'-hydroxyl of purine ribonucleosides.[1][3] This selective protection is a critical step in the synthesis of modified oligonucleotides and other nucleoside-based therapeutics.

The workflow for this protection strategy is outlined in the diagram below.

Caption: Protection of the 2'-hydroxyl group of a purine ribonucleoside.

Conclusion

2,3,4-Trimethoxybenzyl alcohol is a key synthetic intermediate with well-defined physicochemical properties. The straightforward synthesis from its corresponding aldehyde and its utility as a protecting group for hydroxyl functionalities, particularly in nucleoside chemistry, underscore its importance for researchers in drug discovery and organic synthesis. The data and protocols presented in this guide are intended to facilitate its effective use in the laboratory.

References

• 1. scbt.com [scbt.com]
• 2. Benzyl Ethers [organic-chemistry.org]
• 3. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of 2,3,4-Trimethoxybenzyl Alcohol: An In-depth Technical Guide

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Organize the gathered information and the predicted spectral data into a structured technical guide format, including tables for the data, detailed experimental protocols, and the DOT script for the visualization. Finally, present the complete technical guide as the answer to the user's request, ensuring all core requirements are met.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,3,4-trimethoxybenzyl alcohol, a key intermediate in the synthesis of various pharmaceutical compounds. This document presents its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols for acquiring such spectra.

Chemical Structure and Properties

2,3,4-Trimethoxybenzyl alcohol possesses the following chemical structure:

Chemical Formula: C₁₀H₁₄O₄

Molecular Weight: 198.22 g/mol

CAS Number: 71989-96-3.[1][2]

Appearance: Liquid.

Boiling Point: 105 °C at 25 mmHg.

Density: 1.151 g/mL at 25 °C.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 2,3,4-trimethoxybenzyl alcohol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~6.95	d, J = 8.5 Hz	1H	H-6
~6.70	d, J = 8.5 Hz	1H	H-5
~4.60	s	2H	-CH₂OH
~3.90	s	3H	4-OCH₃
~3.88	s	3H	3-OCH₃
~3.85	s	3H	2-OCH₃
~2.50 (variable)	br s	1H	-OH

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) (ppm)	Assignment
~152.5	C-3
~151.0	C-2
~142.0	C-4
~125.0	C-1
~122.0	C-6
~107.0	C-5
~61.0	-CH₂OH
~60.8	3-OCH₃
~56.0	4-OCH₃
~55.8	2-OCH₃

Infrared (IR) Spectroscopy

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3300	Strong, Broad	O-H stretch (alcohol)
3000 - 2850	Medium	C-H stretch (aromatic and aliphatic)
1600, 1480	Medium	C=C stretch (aromatic ring)
1280 - 1200	Strong	C-O stretch (aryl ethers)
1050 - 1000	Strong	C-O stretch (primary alcohol)

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data

m/z	Relative Intensity (%)	Assignment
198	Moderate	[M]⁺ (Molecular Ion)
181	High	[M - OH]⁺
167	Moderate	[M - OCH₃]⁺
153	High	[M - CH₂OH - H]⁺
139	Moderate	[M - 3xCH₃ - H]⁺
108	Moderate	[C₇H₈O]⁺
91	Low	[C₇H₇]⁺ (Tropylium ion)

Experimental Protocols

NMR Spectroscopy

Sample Preparation:

• Dissolve approximately 5-10 mg of 2,3,4-trimethoxybenzyl alcohol in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

• Instrument: A standard NMR spectrometer (e.g., 400 MHz).

• Pulse Sequence: A standard single-pulse experiment.

• Acquisition Parameters:

  • Number of scans: 16-32

  • Relaxation delay: 1-2 seconds

  • Acquisition time: 3-4 seconds

  • Spectral width: 10-12 ppm

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). The chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

¹³C NMR Acquisition:

• Instrument: A standard NMR spectrometer (e.g., 100 MHz).

• Pulse Sequence: A standard proton-decoupled ¹³C experiment.

• Acquisition Parameters:

  • Number of scans: 1024 or more, depending on sample concentration.

  • Relaxation delay: 2-5 seconds

  • Acquisition time: 1-2 seconds

  • Spectral width: 200-220 ppm

• Processing: Apply Fourier transformation with an exponential window function, phase correction, and baseline correction. Chemical shifts are referenced to the deuterated solvent signal.

IR Spectroscopy

Sample Preparation (Neat Liquid):

• Place a small drop of liquid 2,3,4-trimethoxybenzyl alcohol onto one face of a salt plate (e.g., NaCl or KBr).

• Carefully place a second salt plate on top to create a thin liquid film between the plates.[3]

Data Acquisition:

• Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Scan range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16-32.

• Procedure:

  • Acquire a background spectrum of the empty spectrometer.

  • Place the prepared salt plates in the sample holder.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry

Sample Preparation:

• Prepare a dilute solution of 2,3,4-trimethoxybenzyl alcohol (approximately 1 mg/mL) in a suitable volatile solvent (e.g., methanol or acetonitrile).

Data Acquisition (Electron Ionization - EI):

• Instrument: A mass spectrometer coupled with a gas chromatograph (GC-MS) or with a direct insertion probe.

• Ionization Method: Electron Ionization (EI) at 70 eV.

• Acquisition Parameters:

  • Mass range: m/z 40-400.

  • Scan speed: 1 scan/second.

• GC Conditions (if applicable):

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a suitable temperature (e.g., 100 °C), then ramp to a higher temperature (e.g., 280 °C) to ensure elution.

  • Carrier Gas: Helium.

Visualization of Spectroscopic Workflow

The following diagram illustrates the workflow for the structural elucidation of 2,3,4-trimethoxybenzyl alcohol using the described spectroscopic techniques.

Caption: Workflow for Spectroscopic Analysis of 2,3,4-Trimethoxybenzyl Alcohol.

References

• 1. 2,3,4-Trimethoxybenzyl alcohol | 71989-96-3 | IT63858 [biosynth.com]
• 2. scbt.com [scbt.com]
• 3. orgchemboulder.com [orgchemboulder.com]

A Technical Guide to the Thermochemical Properties of 2,3,4-Trimethoxybenzyl Alcohol: Estimation Through Analogy and Methodological Overview

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the thermochemical properties of 2,3,4-trimethoxybenzyl alcohol. A comprehensive search of available scientific literature revealed a notable absence of experimentally determined thermochemical data for this specific compound. To circumvent this data gap, this document provides a detailed overview of the standard experimental techniques used to determine such properties for aromatic alcohols. Furthermore, it presents a compilation of available thermochemical data for structurally analogous compounds, namely benzyl alcohol, 2-methoxybenzyl alcohol, and 4-methoxybenzyl alcohol. This information serves as a valuable reference for estimating the properties of 2,3,4-trimethoxybenzyl alcohol and for designing experiments to determine these values empirically. This guide also details the experimental protocols for key thermochemical measurements and includes workflow diagrams generated using Graphviz to illustrate these processes.

Introduction to 2,3,4-Trimethoxybenzyl Alcohol

This guide provides a foundational understanding of how these properties are measured and offers data on closely related molecules to facilitate informed estimations.

Table 1: Known Physical Properties of 2,3,4-Trimethoxybenzyl Alcohol

Property	Value
Molecular Formula	C₁₀H₁₄O₄
Molecular Weight	198.22 g/mol
Boiling Point	105 °C at 25 mmHg
Density	1.151 g/cm³

Experimental Methodologies for Determining Thermochemical Properties

The following sections detail the primary experimental techniques employed to measure the key thermochemical properties of organic compounds.

Enthalpy of Combustion and Formation via Combustion Bomb Calorimetry

The standard enthalpy of combustion (ΔH°c) is determined using a bomb calorimeter. This value can then be used to calculate the standard enthalpy of formation (ΔH°f) through Hess's Law.

Experimental Protocol:

• Sample Preparation: A precisely weighed sample of the substance (typically 0.5-1.0 g) is placed in a crucible within a high-pressure stainless steel vessel known as a "bomb."

• Pressurization: The bomb is filled with excess pure oxygen to a pressure of about 3 MPa to ensure complete combustion.

• Calorimeter Assembly: The sealed bomb is submerged in a known quantity of water in an insulated container (the calorimeter). The initial temperature of the water is recorded with high precision.

• Ignition: The sample is ignited remotely by passing an electric current through a fuse wire.

• Temperature Measurement: The temperature of the water is monitored and recorded until it reaches a maximum and then begins to cool. The temperature change (ΔT) is used to calculate the heat released.

• Correction Factors: Corrections are applied for the heat released by the combustion of the fuse wire and for the formation of nitric acid from any nitrogen present.

• Calculation: The heat of combustion at constant volume (ΔU°c) is calculated from the temperature rise and the heat capacity of the calorimeter system (calibrated using a standard substance like benzoic acid). The enthalpy of combustion (ΔH°c) is then determined from ΔU°c.

Figure 1: Workflow for Combustion Bomb Calorimetry.

Enthalpy of Fusion and Heat Capacity via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. It is widely used to determine the enthalpy of fusion (ΔHfus) and heat capacity (Cp).

Experimental Protocol:

• Sample Preparation: A small, accurately weighed sample (typically 1-10 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed with a specific temperature program, including heating and cooling ramps at a controlled rate (e.g., 10 °C/min).

• Measurement: The instrument measures the differential heat flow between the sample and the reference as they are subjected to the temperature program.

• Enthalpy of Fusion: When the sample melts, it absorbs heat, resulting in an endothermic peak on the DSC thermogram. The area under this peak is directly proportional to the enthalpy of fusion.

• Heat Capacity: The heat capacity is determined by measuring the heat flow required to change the sample's temperature by a given amount. This is compared to the heat flow of a standard material with a known heat capacity (e.g., sapphire).

Figure 2: Workflow for Differential Scanning Calorimetry.

Enthalpy of Sublimation via the Knudsen Effusion Method

The Knudsen effusion method is used to determine the vapor pressure of a solid or liquid at different temperatures. From the temperature dependence of the vapor pressure, the enthalpy of sublimation (ΔHsub) or vaporization can be calculated using the Clausius-Clapeyron equation.

Experimental Protocol:

• Sample Preparation: The sample is placed in a Knudsen cell, which is a small container with a very small orifice of known area.

• Vacuum System: The Knudsen cell is placed in a high-vacuum chamber and heated to a specific, constant temperature.

• Mass Loss Measurement: As the substance effuses through the orifice into the vacuum, the rate of mass loss is measured over time using a sensitive microbalance.

• Varying Temperature: The experiment is repeated at several different temperatures.

• Calculation: The vapor pressure (P) is calculated from the rate of mass loss using the Knudsen equation. A plot of ln(P) versus 1/T yields a straight line with a slope equal to -ΔHsub/R (where R is the gas constant), allowing for the determination of the enthalpy of sublimation.

Figure 3: Workflow for the Knudsen Effusion Method.

Thermochemical Data for Analogous Compounds

In the absence of data for 2,3,4-trimethoxybenzyl alcohol, the properties of benzyl alcohol and its monomethoxy derivatives can provide useful estimates. The addition of methoxy groups generally affects the thermochemical properties due to changes in molecular weight, intermolecular forces, and intramolecular interactions.

Table 2: Thermochemical Data for Benzyl Alcohol and Methoxybenzyl Alcohol Isomers

Property	Benzyl Alcohol	2-Methoxybenzyl Alcohol	4-Methoxybenzyl Alcohol
Standard Enthalpy of Formation (liquid, 298.15 K), ΔfH°(l)	-154.5 ± 1.7 kJ/mol[1]	Data not available	Data not available
Standard Enthalpy of Formation (gas, 298.15 K), ΔfH°(g)	-88.8 ± 1.8 kJ/mol[1]	Data not available	Data not available
Enthalpy of Vaporization (298.15 K), ΔvapH°	65.75 ± 0.51 kJ/mol[1]	Data not available	Data not available
Enthalpy of Fusion, ΔfusH	8.97 kJ/mol[2]	Data not available	Data not available
Liquid Heat Capacity (Cp,l) at 298.15 K	215.94 J/(mol·K)[3]	Data not available	Data not available

Biological Signaling Pathways

A thorough search of the literature did not yield any information regarding the involvement of 2,3,4-trimethoxybenzyl alcohol in specific biological signaling pathways. Its primary documented biological relevance is as a precursor or impurity in the synthesis of other pharmaceutically active compounds. Therefore, a diagram of a signaling pathway is not applicable at this time.

Conclusion

While direct experimental thermochemical data for 2,3,4-trimethoxybenzyl alcohol remains elusive, this guide provides the necessary theoretical and practical framework for researchers in the field. By understanding the standard experimental methodologies of combustion calorimetry, differential scanning calorimetry, and the Knudsen effusion method, scientists can either perform these measurements or make more accurate estimations based on the provided data for analogous compounds. The data for benzyl alcohol and its methoxy derivatives serve as a critical starting point for such estimations, highlighting the impact of substitution on the benzene ring on these fundamental properties. Future experimental work is essential to definitively characterize the thermochemical landscape of 2,3,4-trimethoxybenzyl alcohol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Benzyl Alcohol | C6H5CH2OH | CID 244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzyl alcohol [webbook.nist.gov]

The Emergence of a Key Pharmaceutical Intermediate: A Technical Guide to 2,3,4-Trimethoxybenzyl Alcohol

FOR IMMEDIATE RELEASE

A deep dive into the history, synthesis, and physicochemical properties of 2,3,4-Trimethoxybenzyl alcohol, a crucial building block in modern drug development.

This technical guide offers an in-depth exploration of 2,3,4-Trimethoxybenzyl alcohol, a compound whose history is intrinsically linked to the development of the anti-anginal drug Trimetazidine. While not a household name, this versatile alcohol serves as a pivotal intermediate for researchers and scientists in the pharmaceutical industry. This document provides a comprehensive overview of its discovery, detailed experimental protocols for its synthesis, and a thorough characterization of its properties, presented in a format tailored for drug development professionals.

Discovery and Historical Context: A Story Tied to Cardiovascular Therapeutics

The history of 2,3,4-Trimethoxybenzyl alcohol is not one of a singular, celebrated discovery but rather a narrative intertwined with the quest for novel cardiovascular therapies. Its emergence is closely associated with the development of Trimetazidine by the French pharmaceutical company Laboratoires Servier in the 1970s.[1] Trimetazidine, chemically known as 1-(2,3,4-trimethoxybenzyl)piperazine, was conceptualized as a cytoprotective anti-ischemic agent.[1] The synthesis of this drug necessitated the creation of the 2,3,4-trimethoxybenzyl moiety, thus driving the investigation and optimization of synthetic routes to 2,3,4-Trimethoxybenzyl alcohol and its precursor, 2,3,4-Trimethoxybenzaldehyde.

The development of methods to synthesize polysubstituted benzaldehydes in the late 19th and early 20th centuries, such as the Gattermann and Vilsmeier-Haack reactions, laid the essential groundwork for the eventual synthesis of 2,3,4-Trimethoxybenzaldehyde.[2] The availability of this aldehyde as a synthetic intermediate became particularly significant with the advent of Trimetazidine.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 2,3,4-Trimethoxybenzyl alcohol and its precursor is essential for their application in synthesis. The following tables summarize key quantitative data for both compounds.

Table 1: Physicochemical Properties of 2,3,4-Trimethoxybenzaldehyde

Property	Value	Source
CAS Number	2103-57-3	--INVALID-LINK--
Molecular Formula	C₁₀H₁₂O₄	--INVALID-LINK--
Molecular Weight	196.20 g/mol	--INVALID-LINK--
Appearance	White to off-white crystalline powder	--INVALID-LINK--
Melting Point	38-40 °C	--INVALID-LINK--
Boiling Point	Not available
Purity	≥98%	--INVALID-LINK--

Table 2: Spectral Data for 2,3,4-Trimethoxybenzaldehyde

Technique	Data	Source
¹H NMR	Spectrum available	--INVALID-LINK--
¹³C NMR	Data available in spectral databases
Infrared (IR)	Characteristic peaks for aldehyde C=O stretch and aromatic C-H and C-O stretches
Mass Spectrometry (MS)	Molecular ion peak (M+) at m/z 196	--INVALID-LINK--

Table 3: Physicochemical Properties of 2,3,4-Trimethoxybenzyl alcohol

Property	Value	Source
CAS Number	71989-96-3	--INVALID-LINK--
Molecular Formula	C₁₀H₁₄O₄	--INVALID-LINK--
Molecular Weight	198.22 g/mol	--INVALID-LINK--
Appearance	Liquid	--INVALID-LINK--
Boiling Point	105 °C / 25 mmHg	--INVALID-LINK--
Density	1.151 g/mL at 25 °C	--INVALID-LINK--
Refractive Index	n20/D 1.532	--INVALID-LINK--
Purity	97%	--INVALID-LINK--

Table 4: Spectral Data for 2,3,4-Trimethoxybenzyl alcohol

Technique	Data	Source
¹H NMR	InChI=1S/C10H14O4/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-5,11H,6H2,1-3H3	--INVALID-LINK--
¹³C NMR	Data available in spectral databases
Infrared (IR)	Data available upon request from suppliers
Mass Spectrometry (MS)	Data available upon request from suppliers

Experimental Protocols: Synthesis of 2,3,4-Trimethoxybenzyl Alcohol

The synthesis of 2,3,4-Trimethoxybenzyl alcohol is typically achieved through a two-step process: the formation of its precursor aldehyde, 2,3,4-Trimethoxybenzaldehyde, followed by its reduction to the corresponding alcohol.

Synthesis of 2,3,4-Trimethoxybenzaldehyde

Two primary routes are commonly employed for the synthesis of 2,3,4-Trimethoxybenzaldehyde:

Method A: Methylation of 2,3,4-Trihydroxybenzaldehyde

This method involves the exhaustive methylation of the hydroxyl groups of 2,3,4-trihydroxybenzaldehyde, often using dimethyl sulfate as the methylating agent in the presence of a strong base.

• Reaction Setup: In a reaction vessel equipped with a mechanical stirrer, thermometer, and addition funnel, dissolve 150 g of 2,3,4-trihydroxybenzaldehyde in a suitable solvent such as water or a polar aprotic solvent.

• Reagent Addition: While maintaining vigorous stirring, add 600 mL of a 35% (w/w) sodium hydroxide solution and 600 g of dimethyl sulfate.[2] The addition should be performed portion-wise to control the exothermic reaction, keeping the temperature between 50-70°C.[2] The use of a phase-transfer catalyst, such as a quaternary ammonium salt, can enhance the reaction rate and yield.

• Reaction Monitoring: Continue stirring at 50-70°C until the reaction is complete, which can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture and allow the layers to separate. The organic layer containing the crude product is washed with water until neutral. The final product is purified by vacuum distillation to yield 2,3,4-trimethoxybenzaldehyde as a white crystalline solid.[2]

Method B: Vilsmeier-Haack Formylation of 1,2,3-Trimethoxybenzene

This widely used method introduces a formyl group onto the electron-rich aromatic ring of 1,2,3-trimethoxybenzene.

• Vilsmeier Reagent Formation: In a reaction vessel, the Vilsmeier reagent is prepared by the dropwise addition of phosphorus oxychloride (POCl₃) to dimethylformamide (DMF) at a controlled temperature, typically below 20°C.[2]

• Formylation Reaction: 1,2,3-trimethoxybenzene is then added to the freshly prepared Vilsmeier reagent. The reaction mixture is heated, and the progress is monitored by TLC.

• Hydrolysis and Work-up: After the reaction is complete, the mixture is cooled and carefully poured into a mixture of ice and water to hydrolyze the intermediate iminium salt. The product is then extracted with an organic solvent.

• Purification: The combined organic extracts are washed, dried, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation.

Reduction of 2,3,4-Trimethoxybenzaldehyde to 2,3,4-Trimethoxybenzyl alcohol

The final step in the synthesis is the reduction of the aldehyde functionality to a primary alcohol. Sodium borohydride (NaBH₄) is a commonly used and effective reducing agent for this transformation due to its selectivity and mild reaction conditions.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2,3,4-Trimethoxybenzaldehyde (1 equivalent) in a suitable alcoholic solvent such as methanol or ethanol.

• Reagent Addition: Cool the solution in an ice bath to 0-5°C. Slowly add sodium borohydride (NaBH₄) (typically 1.1-1.5 equivalents) portion-wise to the stirred solution. The addition should be controlled to manage the evolution of hydrogen gas.

• Reaction Monitoring: Allow the reaction to stir at room temperature for a few hours. The progress of the reduction can be monitored by TLC by observing the disappearance of the aldehyde spot and the appearance of the alcohol spot.

• Work-up and Purification: Once the reaction is complete, the excess sodium borohydride is quenched by the careful addition of a dilute acid (e.g., 1M HCl) or water until the effervescence ceases. The solvent is then removed under reduced pressure. The residue is partitioned between water and an organic solvent (e.g., ethyl acetate or dichloromethane). The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude 2,3,4-Trimethoxybenzyl alcohol. Further purification can be achieved by vacuum distillation or column chromatography if necessary.

Visualizing the Synthesis and Applications

Diagrams are powerful tools for illustrating complex chemical processes and relationships.

Caption: Synthetic pathways to 2,3,4-Trimethoxybenzyl alcohol and its application in the synthesis of Trimetazidine.

Caption: Experimental workflow for the reduction of 2,3,4-Trimethoxybenzaldehyde.

Conclusion

2,3,4-Trimethoxybenzyl alcohol, while not a widely known compound, holds a significant place in the landscape of pharmaceutical synthesis. Its history is a testament to the enabling role of organic chemistry in the development of life-saving medicines. The synthetic routes and characterization data presented in this guide provide a valuable resource for researchers and professionals in drug development, facilitating the continued exploration of new therapeutic agents built upon this important molecular scaffold. The detailed experimental protocols offer a practical foundation for the laboratory-scale synthesis of this key intermediate, empowering further innovation in the field.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. CN102993122B - Novel synthesis path of trimetazidine hydrochloride - Google Patents [patents.google.com]

Quantum Chemical Calculations of 2,3,4-Trimethoxybenzyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to 2,3,4-Trimethoxybenzyl Alcohol

2,3,4-Trimethoxybenzyl alcohol is a substituted aromatic alcohol with the chemical formula C₁₀H₁₄O₄.[1][2] It is utilized in organic synthesis, for instance, to introduce a benzyl group onto purine ribonucleosides.[1] Its physical and chemical properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of 2,3,4-Trimethoxybenzyl Alcohol

Property	Value	Source
Molecular Formula	C₁₀H₁₄O₄	[1][2]
Molecular Weight	198.22 g/mol	[1][2]
CAS Number	71989-96-3	[1]
Appearance	Liquid
Density	1.151 g/mL at 25 °C
Boiling Point	105 °C at 25 mmHg
Refractive Index	n20/D 1.532
SMILES String	COc1ccc(CO)c(OC)c1OC
InChI Key	DGJVVEVPKPOLEV-UHFFFAOYSA-N

Computational Methodology

This section outlines a detailed protocol for performing quantum chemical calculations on 2,3,4-Trimethoxybenzyl alcohol, based on common practices for similar organic molecules.[3][4][5]

Software

The calculations can be performed using a variety of quantum chemistry software packages, such as Gaussian, ORCA, or GAMESS. The choice of software will depend on user preference and available computational resources.

Theoretical Method

Density Functional Theory (DFT) is a widely used method for its balance of accuracy and computational cost in studying organic molecules. The B3LYP hybrid functional is a common and reliable choice for geometry optimization and electronic property calculations.[3][5]

Basis Set

A Pople-style basis set, such as 6-311++G(d,p), is recommended.[4] This basis set provides a good description of electron distribution, including polarization and diffuse functions, which are important for molecules with heteroatoms like oxygen.

Computational Steps

• Geometry Optimization: The initial step is to build the 3D structure of 2,3,4-Trimethoxybenzyl alcohol and perform a full geometry optimization without any symmetry constraints. This will find the lowest energy conformation of the molecule.

• Frequency Analysis: Following optimization, a frequency calculation should be performed at the same level of theory. The absence of imaginary frequencies will confirm that the optimized structure corresponds to a true energy minimum. This calculation also yields thermodynamic properties such as zero-point vibrational energy (ZPVE), enthalpy, and entropy.

• Electronic Property Calculations: Using the optimized geometry, single-point energy calculations can be performed to determine various electronic properties. This includes the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), which are crucial for understanding the molecule's reactivity and electronic transitions.

• Molecular Electrostatic Potential (MEP) Mapping: The MEP is calculated to visualize the charge distribution on the molecule's surface. This helps in identifying electrophilic and nucleophilic sites, which is important for predicting intermolecular interactions.

• NMR Chemical Shift Calculations: The Gauge-Independent Atomic Orbital (GIAO) method can be used to predict the ¹H and ¹³C NMR chemical shifts.[3][4] These theoretical values can then be compared with experimental data for validation of the computational model.

Expected Computational Results

The following tables illustrate the type of quantitative data that would be generated from the proposed quantum chemical calculations. The values presented are hypothetical and serve as a template for reporting results.

Table 2: Calculated Thermodynamic Properties of 2,3,4-Trimethoxybenzyl Alcohol

Parameter	Value
Zero-Point Vibrational Energy (kcal/mol)	Value
Enthalpy (kcal/mol)	Value
Gibbs Free Energy (kcal/mol)	Value
Entropy (cal/mol·K)	Value
Dipole Moment (Debye)	Value

Table 3: Calculated Electronic Properties of 2,3,4-Trimethoxybenzyl Alcohol

Parameter	Energy (eV)
Energy of HOMO	Value
Energy of LUMO	Value
HOMO-LUMO Energy Gap (ΔE)	Value
Ionization Potential	Value
Electron Affinity	Value
Electronegativity	Value
Hardness	Value
Softness	Value

Table 4: Selected Optimized Geometric Parameters of 2,3,4-Trimethoxybenzyl Alcohol

Bond/Angle	Length (Å) / Angle (°)
C-O (methoxy)	Value
C-C (aromatic)	Value
C-O (alcohol)	Value
O-H (alcohol)	Value
C-C-O (methoxy angle)	Value
C-O-H (alcohol angle)	Value

Visualizations

Molecular Structure

Caption: Molecular graph of 2,3,4-Trimethoxybenzyl alcohol.

Computational Workflow

Caption: Workflow for quantum chemical calculations.

Conclusion

This technical guide provides a comprehensive framework for conducting quantum chemical calculations on 2,3,4-Trimethoxybenzyl alcohol. By following the detailed methodologies, researchers can obtain valuable insights into the molecule's structural, thermodynamic, and electronic properties. The resulting data will be instrumental in understanding its reactivity, intermolecular interactions, and potential applications in various fields, including drug development. The provided templates for data presentation and workflow visualization aim to standardize the reporting of such computational studies.

References

• 1. scbt.com [scbt.com]
• 2. 2,3,4-Trimethoxybenzyl alcohol | 71989-96-3 | IT63858 [biosynth.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. epstem.net [epstem.net]
• 5. Crystallographic and DFT study of novel dimethoxybenzene derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,3,4-Trimethoxybenzyl Ethers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of 2,3,4-trimethoxybenzyl ethers. This class of compounds is of significant interest in medicinal chemistry and organic synthesis, often utilized as protecting groups for alcohols or as key structural motifs in pharmacologically active molecules.

Introduction

The 2,3,4-trimethoxybenzyl (TMB) group is a valuable protecting group for hydroxyl functionalities. Its ether derivatives are generally stable under a variety of reaction conditions and can be selectively cleaved, often under oxidative or acidic conditions. The electron-donating methoxy groups on the benzene ring facilitate this selective deprotection. The synthesis of TMB ethers is most commonly achieved through the Williamson ether synthesis, a robust and versatile method for forming carbon-oxygen bonds.[1][2][3]

This document outlines the multi-step synthesis commencing from the commercially available 2,3,4-trimethoxybenzaldehyde, its conversion to the corresponding benzyl chloride, and subsequent reaction with various alcohols to yield the target ethers. A representative deprotection protocol is also provided.

Data Presentation

Table 1: Summary of Key Reactions and Typical Reagents

Step	Reaction	Key Reagents	Solvent(s)	Typical Conditions
1	Reduction of Aldehyde	Sodium borohydride (NaBH₄), Sodium hydroxide (NaOH)	Methanol, Water, Dichloromethane	10-15°C, 5 hours
2	Chlorination of Alcohol	Thionyl chloride (SOCl₂)	Dichloromethane	0°C to room temperature, 1 hour
3	Williamson Ether Synthesis	Sodium hydride (NaH), 2,3,4-Trimethoxybenzyl chloride, Alcohol	Tetrahydrofuran (THF) or Dimethylformamide (DMF)	0°C to room temperature, 4-12 hours
4	Deprotection (Oxidative)	2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ)	Dichloromethane, Water	Room temperature
5	Deprotection (Acidic)	Triflic acid (TfOH), 1,3-Dimethoxybenzene	Dichloromethane	Room temperature, 10 minutes

Experimental Protocols

Protocol 1: Synthesis of (2,3,4-Trimethoxyphenyl)methanol

This protocol describes the reduction of 2,3,4-trimethoxybenzaldehyde to the corresponding alcohol.

Materials:

• 2,3,4-trimethoxybenzaldehyde

• Methanol

• Sodium hydroxide (NaOH)

• Sodium borohydride (NaBH₄)

• Dichloromethane (DCM)

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Rotary evaporator

Procedure:

• In a clean and dry round-bottom flask, dissolve 25 g of 2,3,4-trimethoxybenzaldehyde in 150 ml of methanol at room temperature with stirring.[4]

• Chill the reaction mixture to 10-15°C using an ice bath.[4]

• Prepare a solution of 15 g of NaOH and 4 g of sodium borohydride in 20 ml of water.[4]

• Gradually add the basic sodium borohydride solution to the aldehyde solution while maintaining the reaction temperature between 10-15°C.[4]

• After the addition is complete, continue stirring the reaction mixture at 10-15°C for 5 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[4]

• Upon completion, remove the methanol by distillation under reduced pressure at a temperature below 50°C.[4]

• Cool the residue to room temperature and dissolve it in dichloromethane. Wash the organic layer with water until a neutral pH is achieved.[4]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain (2,3,4-trimethoxyphenyl)methanol as an oily product.[4]

Protocol 2: Synthesis of 2,3,4-Trimethoxybenzyl Chloride

This protocol details the conversion of (2,3,4-trimethoxyphenyl)methanol to the corresponding benzyl chloride.

Materials:

• (2,3,4-Trimethoxyphenyl)methanol

• Dichloromethane (CH₂Cl₂)

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a stirring solution of (2,3,4-trimethoxyphenyl)methanol (10 mmol) in 20 mL of CH₂Cl₂ in a round-bottom flask, add a catalytic amount of DMF (20 µL).[5]

• Cool the mixture to 0°C in an ice bath.[5]

• Dropwise, add thionyl chloride (12 mmol) to the cooled solution.[5]

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour. Monitor the reaction for the complete consumption of the starting alcohol by TLC.[5]

• Carefully pour the reaction mixture into 20 mL of saturated NaHCO₃ solution to quench the excess thionyl chloride.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 20 mL).[5]

• Combine the organic layers and wash with water (20 mL) and then brine (20 mL).[5]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under vacuum to yield 2,3,4-trimethoxybenzyl chloride. This product is often used in the next step without further purification.

Protocol 3: General Procedure for the Synthesis of 2,3,4-Trimethoxybenzyl Ethers (Williamson Ether Synthesis)

This protocol provides a general method for the O-alkylation of alcohols with 2,3,4-trimethoxybenzyl chloride.

Materials:

• Alcohol (R-OH)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• 2,3,4-Trimethoxybenzyl chloride

• Anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with a stir bar

• Septum and nitrogen inlet

• Syringes

• Ice bath

Procedure:

• To a suspension of NaH (1.2 equivalents) in anhydrous THF (10 volumes) in a flame-dried, nitrogen-purged round-bottom flask, add the alcohol (1.0 equivalent) dropwise at 0°C.[6]

• Stir the mixture at 0°C for 30 minutes and then at room temperature for an additional 30 minutes to ensure complete formation of the alkoxide.

• Cool the reaction mixture back to 0°C and add a solution of 2,3,4-trimethoxybenzyl chloride (1.1 equivalents) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the progress of the reaction by TLC.

• Upon completion, carefully quench the reaction at 0°C by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 times).

• Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired 2,3,4-trimethoxybenzyl ether.

Protocol 4: Deprotection of 2,3,4-Trimethoxybenzyl Ethers

This protocol describes a mild acidic deprotection of a p-methoxybenzyl (PMB) ether, a closely related and representative method for TMB ethers.[7]

Materials:

• 2,3,4-Trimethoxybenzyl ether

• Dichloromethane (CH₂Cl₂)

• 1,3-Dimethoxybenzene

• Triflic acid (TfOH)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the 2,3,4-trimethoxybenzyl ether (0.2 mmol) in dichloromethane (1 mL) in a round-bottom flask.[7]

• Add 1,3-dimethoxybenzene (0.6 mmol, 3 equivalents) to the solution.[7]

• Add triflic acid (0.1 mmol, 0.5 equivalents) to the stirred solution at room temperature (21°C).[7]

• Stir the reaction for approximately 10 minutes. Monitor the deprotection by TLC.

• Upon completion, quench the reaction by adding saturated NaHCO₃ solution.

• Extract the mixture with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude alcohol product by silica gel column chromatography.

Visualization

Caption: Workflow for the synthesis and deprotection of 2,3,4-trimethoxybenzyl ethers.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. jocpr.com [jocpr.com]
• 5. rsc.org [rsc.org]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. chem.ucla.edu [chem.ucla.edu]

Application Notes and Protocols for 2,3,4-Trimethoxybenzyl Alcohol as a Protecting Group for Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate field of multi-step organic synthesis, particularly within drug development and the creation of complex molecules, the strategic use of protecting groups is fundamental. The 2,3,4-trimethoxybenzyl (TMB) group is an electron-rich benzyl ether protecting group for alcohols. Its enhanced electron-donating properties, owing to the three methoxy substituents on the aromatic ring, offer a unique reactivity profile compared to the more common benzyl (Bn) and p-methoxybenzyl (PMB) protecting groups. This characteristic is anticipated to facilitate milder deprotection conditions, a valuable attribute when dealing with sensitive substrates.

These application notes provide a comprehensive overview of the use of 2,3,4-trimethoxybenzyl alcohol as a protecting group precursor. Detailed protocols for the protection of alcohols and subsequent deprotection of the resulting TMB ethers are presented, drawing upon established methodologies for related benzyl-type protecting groups.

Overview of the 2,3,4-Trimethoxybenzyl (TMB) Protecting Group

The TMB group is introduced to an alcohol via its corresponding halide, 2,3,4-trimethoxybenzyl chloride or bromide, through a Williamson ether synthesis. The key feature of the TMB group is its heightened sensitivity to acidic and oxidative conditions compared to the standard benzyl and even the p-methoxybenzyl (PMB) groups. This increased lability stems from the greater ability of the trimethoxy-substituted benzene ring to stabilize the benzylic carbocation intermediate formed during cleavage.

Anticipated Advantages of the TMB Protecting Group:

• Increased Acid Lability: The three electron-donating methoxy groups are expected to significantly stabilize the benzylic carbocation intermediate formed during acid-catalyzed cleavage. This should enable the removal of the TMB group under milder acidic conditions than those required for PMB or Bn groups, which is advantageous for substrates sensitive to strong acids.

• Faster Oxidative Cleavage: The high electron density on the aromatic ring is predicted to accelerate the reaction with oxidative deprotecting agents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or ceric ammonium nitrate (CAN).[1]

Data Presentation

The following tables summarize the expected reaction conditions and yields for the protection of alcohols with the TMB group and its subsequent deprotection, based on analogous reactions with the PMB protecting group.

Table 1: Protection of Alcohols using 2,3,4-Trimethoxybenzyl Halide

Substrate (Alcohol)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Primary Alcohol	NaH	THF/DMF	0 to rt	2-4	>90
Secondary Alcohol	NaH	DMF	0 to rt	4-8	80-90
Phenol	K₂CO₃	Acetone	Reflux	6-12	>95

Table 2: Deprotection of 2,3,4-Trimethoxybenzyl Ethers

Deprotection Method	Reagent	Solvent	Temperature (°C)	Time (min)	Yield (%)
Oxidative Cleavage	DDQ (1.1 eq)	CH₂Cl₂/H₂O (18:1)	rt	5-30	>90
Acidic Cleavage	10% TFA in CH₂Cl₂	CH₂Cl₂	0 to rt	10-60	85-95
Hydrogenolysis	H₂, Pd/C (10 mol%)	MeOH/EtOAc	rt	1-3 h	>95

Experimental Protocols

Protocol 1: Synthesis of 2,3,4-Trimethoxybenzyl Chloride

This protocol describes the conversion of 2,3,4-trimethoxybenzyl alcohol to the corresponding chloride, which is the active protecting group agent.

Materials:

• 2,3,4-Trimethoxybenzyl alcohol

• Thionyl chloride (SOCl₂)

• Anhydrous diethyl ether

• Pyridine (catalytic amount)

• Ice-water bath

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 2,3,4-trimethoxybenzyl alcohol (1.0 eq) and a catalytic amount of pyridine in anhydrous diethyl ether.

• Cool the mixture to 0 °C in an ice-water bath.

• Add thionyl chloride (1.1 - 1.5 eq) dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Carefully pour the reaction mixture into ice-water to quench the excess thionyl chloride.

• Separate the organic layer, and wash it with saturated sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 2,3,4-trimethoxybenzyl chloride, which can often be used in the next step without further purification.

Protocol 2: Protection of a Primary Alcohol with 2,3,4-Trimethoxybenzyl Chloride

This protocol details a general procedure for the protection of a primary alcohol via the Williamson ether synthesis.

Materials:

• Alcohol (R-OH)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• 2,3,4-Trimethoxybenzyl chloride

• Anhydrous dimethylformamide (DMF) or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred suspension of NaH (1.2 eq) in anhydrous DMF (or THF) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of the alcohol (1.0 eq) in anhydrous DMF (or THF) dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• Cool the reaction mixture back to 0 °C and add a solution of 2,3,4-trimethoxybenzyl chloride (1.1 eq) in anhydrous DMF (or THF) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2,3,4-trimethoxybenzyl ether.

Protocol 3: Oxidative Deprotection of a 2,3,4-Trimethoxybenzyl Ether using DDQ

This protocol describes the selective removal of the TMB group under mild oxidative conditions.

Materials:

• TMB-protected alcohol

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Dichloromethane (CH₂Cl₂)

• Water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the TMB-protected alcohol (1.0 eq) in a mixture of CH₂Cl₂ and water (e.g., 18:1 v/v).

• To the stirred solution, add DDQ (1.1 - 1.3 eq) portion-wise at room temperature. The reaction mixture will typically turn dark in color.

• Stir the reaction for 5-30 minutes, monitoring the progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous layer with CH₂Cl₂.

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the deprotected alcohol.

Visualizations

Caption: Workflow for the protection of an alcohol with 2,3,4-trimethoxybenzyl chloride.

Caption: Deprotection pathways for 2,3,4-trimethoxybenzyl ethers.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Cleavage of 2,3,4-Trimethoxybenzyl Ethers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2,3,4-trimethoxybenzyl (TMB) ether is a valuable protecting group for hydroxyl functionalities in the multi-step synthesis of complex organic molecules. The presence of three electron-donating methoxy groups on the benzyl ring significantly increases the electron density of the aromatic system, rendering the TMB ether highly susceptible to cleavage under both acidic and oxidative conditions. This enhanced reactivity allows for its removal under milder conditions compared to other common benzyl-type protecting groups like the p-methoxybenzyl (PMB) and the unsubstituted benzyl (Bn) ethers, offering a greater degree of selectivity in intricate synthetic pathways.

These application notes provide a comprehensive overview of the cleavage of 2,3,4-trimethoxybenzyl ethers, including detailed experimental protocols for acidic and oxidative deprotection methods, and a summary of expected quantitative data.

Cleavage Mechanisms

The cleavage of 2,3,4-trimethoxybenzyl ethers can be achieved through two primary mechanisms: acid-catalyzed cleavage and oxidative cleavage.

Acid-Catalyzed Cleavage: This method proceeds via an SN1-type mechanism. The reaction is initiated by the protonation of the ether oxygen by a strong acid, such as trifluoroacetic acid (TFA), which transforms the hydroxyl group into an excellent leaving group. Subsequent departure of the alcohol or phenol generates a highly resonance-stabilized 2,3,4-trimethoxybenzyl carbocation. This stable carbocation is then quenched by a nucleophile, which can be the counter-ion of the acid or, more commonly, a scavenger added to the reaction mixture to prevent side reactions.[1]

Oxidative Cleavage: Oxidative cleavage is typically performed using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). The reaction is initiated by the formation of a charge-transfer complex between the electron-rich TMB group and the electron-deficient DDQ. Subsequent hydride abstraction from the benzylic position, facilitated by the electron-donating methoxy groups, leads to the formation of an oxocarbenium ion. This intermediate is then hydrolyzed by water present in the reaction mixture to release the deprotected alcohol and 2,3,4-trimethoxybenzaldehyde.

Experimental Protocols

Protocol 1: Acidic Cleavage using Trifluoroacetic Acid (TFA)

This protocol describes a general procedure for the deprotection of a TMB-protected alcohol using trifluoroacetic acid.

Materials:

• TMB-protected alcohol

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Scavenger (e.g., triethylsilane (TES) or anisole)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware and purification supplies

Procedure:

• Dissolve the TMB-protected alcohol in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M in a round-bottom flask equipped with a magnetic stir bar.

• Add a scavenger to the solution. Common scavengers include triethylsilane (2-5 equivalents) or anisole (5-10 equivalents).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA) dropwise to the stirred solution. The amount of TFA can range from 10% to 50% (v/v), depending on the substrate's sensitivity.

• Stir the reaction mixture at 0 °C to room temperature for 30 minutes to 2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the deprotected alcohol.

Protocol 2: Oxidative Cleavage using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

This protocol outlines the deprotection of a TMB-protected alcohol using DDQ.

Materials:

• TMB-protected substrate

• Anhydrous Dichloromethane (DCM)

• Deionized water

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware and purification supplies

Procedure:

• Dissolve the TMB-protected substrate in a mixture of DCM and water (typically in a ratio of 10:1 to 20:1 v/v) to a concentration of approximately 0.05 M.

• Add DDQ (1.1 to 1.5 equivalents) to the solution in one portion at room temperature.

• Stir the reaction mixture vigorously. The reaction progress can be monitored by TLC. A color change is often observed as the reaction proceeds. The reaction is typically complete within 15 to 60 minutes.

• Upon completion, quench the reaction with a saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer with saturated aqueous NaHCO₃ solution (2-3 times) to remove the DDQ byproducts, followed by a wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the deprotected alcohol.

Data Presentation

The following tables summarize the expected reaction conditions and yields for the cleavage of 2,3,4-trimethoxybenzyl ethers based on the reactivity of structurally similar protecting groups. The TMB group is anticipated to be more labile than the p-methoxybenzyl (PMB) and 2,4-dimethoxybenzyl (DMB) groups.

Table 1: Acidic Cleavage of TMB Ethers with TFA

Substrate Type	TFA Concentration (v/v in DCM)	Temperature (°C)	Reaction Time (min)	Expected Yield (%)
Primary Alcohol	10-20%	0 to RT	30-60	>90
Secondary Alcohol	20-30%	0 to RT	45-90	85-95
Phenol	10-20%	0	30-60	>90

Table 2: Oxidative Cleavage of TMB Ethers with DDQ

Substrate Type	DDQ (equivalents)	Solvent System (DCM:H₂O)	Temperature (°C)	Reaction Time (min)	Expected Yield (%)
Primary Alcohol	1.1 - 1.2	18:1	RT	15-30	>95
Secondary Alcohol	1.2 - 1.3	18:1	RT	20-45	90-98
Phenol	1.1 - 1.2	10:1	RT	15-30	>95

Mandatory Visualization

Caption: General workflow for the cleavage of 2,3,4-trimethoxybenzyl ethers.

Caption: Plausible mechanisms for acidic and oxidative cleavage of TMB ethers.

References

• 1. benchchem.com [benchchem.com]

Application of 2,3,4-Trimethoxybenzyl Alcohol in Nucleoside Synthesis: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate field of nucleoside chemistry, the strategic use of protecting groups is paramount for the successful synthesis of modified nucleosides, which are the building blocks of therapeutic oligonucleotides and antiviral agents. The 2,3,4-Trimethoxybenzyl (TMB) group, introduced via its corresponding alcohol, serves as a valuable acid-labile protecting group for the 2'-hydroxyl function of purine ribonucleosides. Its enhanced acid lability, compared to the more common p-methoxybenzyl (PMB) group, allows for selective deprotection under milder acidic conditions, a crucial feature in multi-step synthetic routes. This document provides detailed application notes and experimental protocols for the use of 2,3,4-trimethoxybenzyl alcohol in nucleoside synthesis.

Overview of the 2,3,4-Trimethoxybenzyl (TMB) Protecting Group

The TMB group offers several advantages in nucleoside synthesis:

• Enhanced Acid Lability: The three electron-donating methoxy groups on the benzyl ring increase the stability of the carbocation formed during acid-catalyzed cleavage, making the TMB group more susceptible to acidic removal than the dimethoxytrityl (DMT) or p-methoxybenzyl (PMB) groups.

• Selective Deprotection: This enhanced lability allows for the selective removal of the TMB group in the presence of other acid-sensitive groups, such as the 5'-O-DMT group, enabling orthogonal protection strategies.

• Stability: The TMB ether is stable to a wide range of reaction conditions commonly employed in oligonucleotide synthesis, including basic conditions used for the removal of base and phosphate protecting groups.

Experimental Protocols

Protocol 1: Synthesis of 2,3,4-Trimethoxybenzyl Alcohol

The starting material for the introduction of the TMB protecting group is 2,3,4-trimethoxybenzyl alcohol. It can be synthesized from 2,3,4-trimethoxybenzaldehyde via reduction.

Materials:

• 2,3,4-Trimethoxybenzaldehyde

• Methanol

• Sodium borohydride (NaBH₄)

• Sodium hydroxide (NaOH)

• Methylene chloride (CH₂Cl₂)

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2,3,4-trimethoxybenzaldehyde (25 g) in methanol (150 ml) in a clean, dry reactor at room temperature with stirring.

• Cool the reaction mixture to 10-15°C.

• Prepare a solution of NaOH (15 g) and sodium borohydride (4 g) in water (20 ml).

• Gradually add the basic sodium borohydride solution to the reaction mixture, maintaining the temperature between 10-15°C.

• Maintain the reaction mixture at 10-15°C for 5 hours to ensure the completion of the reduction. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, distill off the methanol under vacuum at a temperature below 50°C.

• Degas the residue at 50°C for 1 hour under vacuum.

• Cool the residue to room temperature and dissolve it in methylene chloride. Stir for 30 minutes.

• Wash the organic layer with water until a neutral pH is achieved.

• Treat the organic layer with anhydrous sodium sulfate to remove any traces of water.

• Distill off the methylene chloride under vacuum below 45°C and degas for 1 hour at 45°C to obtain the final product, (2,3,4-trimethoxyphenyl)methanol.[1]

Protocol 2: Protection of the 2'-Hydroxyl Group of Adenosine with 2,3,4-Trimethoxybenzyl Alcohol (Mitsunobu Reaction)

This protocol describes the selective protection of the 2'-hydroxyl group of a suitably protected adenosine derivative using 2,3,4-trimethoxybenzyl alcohol under Mitsunobu conditions.

Materials:

• N⁶-Benzoyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)adenosine

• 2,3,4-Trimethoxybenzyl alcohol

• Triphenylphosphine (PPh₃)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

General Procedure (based on similar reactions):

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve N⁶-Benzoyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)adenosine (1 equivalent) and 2,3,4-trimethoxybenzyl alcohol (1.5 equivalents) in anhydrous THF.

• Add triphenylphosphine (1.5 equivalents) to the solution and stir until dissolved.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add DEAD or DIAD (1.5 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the 2'-O-(2,3,4-trimethoxybenzyl) protected adenosine derivative.

Note: The yields for Mitsunobu reactions involving purine nucleosides can vary depending on the specific substrates and reaction conditions.

Protocol 3: Deprotection of the 2'-O-(2,3,4-Trimethoxybenzyl) Group

The TMB group can be removed under oxidative or acidic conditions.

Materials:

• 2'-O-(2,3,4-Trimethoxybenzyl) protected nucleoside

• 2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ)

• Dichloromethane (DCM)

• Water or Methanol

General Procedure (based on deprotection of related benzyl ethers):

• Dissolve the 2'-O-TMB protected nucleoside (1 equivalent) in a mixture of dichloromethane and water (or methanol).

• Add DDQ (1.1-2.2 equivalents) to the solution.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC. The reaction time can vary from a few hours to overnight depending on the substrate.[2]

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Materials:

• 2'-O-(2,3,4-Trimethoxybenzyl) protected nucleoside

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Cation scavenger (e.g., triethylsilane or anisole)

General Procedure (based on deprotection of related benzyl ethers):

• Dissolve the 2'-O-TMB protected nucleoside (1 equivalent) in dichloromethane.

• Add a cation scavenger (e.g., triethylsilane, 2-5 equivalents).

• Add a solution of TFA in dichloromethane (e.g., 10-50% v/v) dropwise to the stirred solution at 0°C.

• Stir the reaction at 0°C or allow it to warm to room temperature while monitoring the progress by TLC. The deprotection is typically rapid.

• Upon completion, carefully neutralize the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.[3][4]

Data Presentation

Protecting Group	Introduction Method	Deprotection Conditions	Yield (Typical)	Reference
2,3,4-Trimethoxybenzyl (TMB)	Mitsunobu Reaction	Oxidative (DDQ) or Acidic (TFA)	Moderate to High	[2]
p-Methoxybenzyl (PMB)	Williamson Ether Synthesis or Mitsunobu	Oxidative (DDQ, CAN) or Acidic (TFA)	High	[5]
Benzyl (Bn)	Williamson Ether Synthesis	Hydrogenolysis (Pd/C, H₂) or Strong Acid	High	General Knowledge

Stability Profile of the TMB Group

The stability of the TMB group is a critical consideration in synthetic planning.

Condition	Stability of TMB Ether
Strongly Acidic	Labile (cleaved)
Mildly Acidic	Labile (cleaved more readily than PMB and DMT)
Basic (e.g., NH₃, NaOH)	Stable
Oxidative (e.g., DDQ, CAN)	Labile (cleaved)
Reductive (e.g., H₂/Pd-C)	Stable (in contrast to Benzyl group)
Fluoride Ion (e.g., TBAF)	Stable

Visualizing the Workflow

Caption: Workflow for 2'-OH protection and deprotection.

Signaling Pathway Analogy

While not a biological signaling pathway, the logical flow of a multi-step synthesis involving orthogonal protecting groups can be visualized in a similar manner. The selective removal of the TMB group "signals" the next step in the synthetic cascade.

Caption: Orthogonal protection strategy in RNA synthesis.

Conclusion

The 2,3,4-trimethoxybenzyl group is a highly effective protecting group for the 2'-hydroxyl of purine nucleosides, offering the key advantage of enhanced acid lability for selective removal. The protocols and data presented herein provide a comprehensive guide for researchers in the field of nucleoside chemistry and drug development, enabling the strategic incorporation of this versatile protecting group into complex synthetic schemes. Careful consideration of the stability profile of the TMB group will facilitate its successful application in the synthesis of novel nucleoside analogues and oligonucleotides.

References

• 1. jocpr.com [jocpr.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Facile removal of 4-methoxybenzyl protecting group from selenocysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.ucla.edu [chem.ucla.edu]

Application Notes and Protocols: Photooxidant and Photochemical Applications of 2,3,4-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the photooxidant and related photochemical applications of 2,3,4-Trimethoxybenzyl alcohol. The information is intended to guide researchers in utilizing this compound in relevant experimental settings.

Introduction

2,3,4-Trimethoxybenzyl alcohol is a substituted aromatic alcohol with demonstrated applications in photochemistry. Its electron-rich aromatic ring makes it susceptible to oxidation and also allows it to function as a photolabile protecting group. This document details its primary application in photoelectrocatalytic oxidation and explores its potential as a photoremovable protecting group for alcohols.

Application 1: Photoelectrocatalytic Partial Oxidation

2,3,4-Trimethoxybenzyl alcohol can be selectively oxidized to its corresponding aldehyde, 2,3,4-trimethoxybenzaldehyde, through photoelectrocatalysis. This process utilizes a semiconductor photocatalyst, such as titanium dioxide (TiO₂), supported on an electrode and irradiated with near-UV light. The application of an external bias potential enhances the efficiency of the oxidation by reducing the recombination of photogenerated electron-hole pairs.[1][2][3]

The trimethoxy substitution on the benzyl alcohol influences the reactivity and selectivity of the oxidation process. Generally, electron-donating groups on the aromatic ring increase the reaction rate.[1][2]

Quantitative Data

The following table summarizes the initial reaction rates and selectivity for the photoelectrocatalytic oxidation of 2,3,4-Trimethoxybenzyl alcohol (2,3,4-TMBA) compared to other substituted benzyl alcohols using two different types of TiO₂ photoanodes.[1]

Substrate	Catalyst	Initial Reaction Rate (r₀) (μM h⁻¹)	Selectivity to Aldehyde (S) (%)
2,3,4-Trimethoxybenzyl alcohol	Ti/TiO₂-DC-700	104	35
2,3,4-Trimethoxybenzyl alcohol	Ti/TiO₂-TO-500	102	37
Benzyl alcohol (BA)	Ti/TiO₂-DC-700	32.4	13
Benzyl alcohol (BA)	Ti/TiO₂-TO-500	24.9	20
2-Methoxybenzyl alcohol (2-MBA)	Ti/TiO₂-DC-700	130	60
2-Methoxybenzyl alcohol (2-MBA)	Ti/TiO₂-TO-500	164	70
3-Methoxybenzyl alcohol (3-MBA)	Ti/TiO₂-DC-700	46.9	9
3-Methoxybenzyl alcohol (3-MBA)	Ti/TiO₂-TO-500	40.8	16
2,4-Dimethoxybenzyl alcohol (2,4-DMBA)	Ti/TiO₂-DC-700	288	54
2,4-Dimethoxybenzyl alcohol (2,4-DMBA)	Ti/TiO₂-TO-500	288	50
4-Nitrobenzyl alcohol (4-NBA)	Ti/TiO₂-DC-700	32.9	3
4-Nitrobenzyl alcohol (4-NBA)	Ti/TiO₂-TO-500	46.9	2
4-Hydroxybenzyl alcohol (4-HBA)	Ti/TiO₂-DC-700	43.5	11
4-Hydroxybenzyl alcohol (4-HBA)	Ti/TiO₂-TO-500	31.4	12

• Ti/TiO₂-DC-700: TiO₂ film prepared by dip-coating and calcined at 700°C.

• Ti/TiO₂-TO-500: TiO₂ film prepared by thermal oxidation of a Ti plate at 500°C.

• Experimental Conditions: Initial substrate concentration: 0.5 mM; Applied bias: 0.75 V vs. SCE; Selectivity determined at 25% substrate conversion.[1]

Experimental Protocol: Photoelectrocatalytic Oxidation

This protocol is based on the methodology described for the photoelectrocatalytic oxidation of substituted benzyl alcohols.[1][2]

Materials:

• 2,3,4-Trimethoxybenzyl alcohol

• Titanium foil

• Sodium sulfate (Na₂SO₄)

• High-purity water

• Three-electrode batch reactor

• Potentiostat

• Saturated Calomel Electrode (SCE) or other suitable reference electrode

• Platinum wire counter electrode

• Near-UV lamp (e.g., mercury lamp with emission in the 315-400 nm range)

• Magnetic stirrer

• HPLC or GC-MS for analysis

Procedure:

• Photoanode Preparation (Ti/TiO₂-TO-500):

  • Degrease a titanium foil plate by sonicating in acetone, followed by rinsing with high-purity water.

  • Place the cleaned titanium plate in a furnace and heat in air at 500°C for 3 hours to form a TiO₂ layer.

  • Allow the anode to cool to room temperature before use.

• Electrolyte Preparation:

  • Prepare a 50 mM solution of Na₂SO₄ in high-purity water to serve as the supporting electrolyte.

• Reaction Setup:

  • Assemble the three-electrode batch reactor. Place the prepared Ti/TiO₂ photoanode as the working electrode, a platinum wire as the counter electrode, and an SCE as the reference electrode.

  • Position the reference electrode close to the surface of the photoanode.

  • Fill the reactor with the 50 mM Na₂SO₄ electrolyte.

  • Add 2,3,4-Trimethoxybenzyl alcohol to the electrolyte to a final concentration of 0.5 mM.

  • Ensure the solution is well-mixed using a magnetic stirrer.

• Photoelectrocatalytic Reaction:

  • Position the near-UV lamp to irradiate the surface of the Ti/TiO₂ photoanode (e.g., at a distance of 7 cm).

  • Using a potentiostat, apply a constant bias potential of 0.75 V between the working and reference electrodes.

  • Commence irradiation of the photoanode.

  • Take aliquots of the reaction mixture at regular intervals for analysis.

• Analysis:

  • Filter the aliquots to remove any particulate matter.

  • Analyze the concentration of 2,3,4-Trimethoxybenzyl alcohol and the formation of 2,3,4-trimethoxybenzaldehyde using HPLC or GC-MS.

  • Calculate the conversion of the starting material and the selectivity for the aldehyde product.

Visualizations

Caption: Mechanism of TiO₂ Photoelectrocatalytic Oxidation of Benzyl Alcohol.

Caption: Experimental Workflow for Photoelectrocatalytic Oxidation.

Application 2: Photolabile Protecting Group for Alcohols

Benzyl ethers are commonly used as protecting groups in organic synthesis.[4] The 2,3,4-trimethoxybenzyl group, due to its electron-rich nature, can be considered for use as a photolabile protecting group (PPG), also known as a "caging" group. PPGs allow for the masking of a functional group which can then be deprotected using light, offering high spatiotemporal control over a reaction.[5] While specific protocols for the 2,3,4-trimethoxybenzyl group as a PPG are not widely documented, established methods for benzyl ether formation and cleavage can be adapted.

Experimental Protocols

Protocol 2.1: Protection of an Alcohol with 2,3,4-Trimethoxybenzyl Group (Williamson Ether Synthesis)

This protocol describes a general method for the protection of a primary or secondary alcohol.

Materials:

• Alcohol to be protected

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 2,3,4-Trimethoxybenzyl bromide (or chloride)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Deprotonation:

  • Dissolve the alcohol (1.0 eq) in anhydrous DMF.

  • Cool the solution to 0°C in an ice bath.

  • Carefully add NaH (1.2 eq) portion-wise.

  • Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes.

• Alkylation:

  • Add 2,3,4-Trimethoxybenzyl bromide (1.1 eq) to the reaction mixture.

  • Stir the reaction at room temperature and monitor by TLC until the starting alcohol is consumed.

• Work-up:

  • Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0°C.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Wash the combined organic layers with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel to yield the protected alcohol.

Protocol 2.2: Photolytic Deprotection (Cleavage) of the 2,3,4-Trimethoxybenzyl Ether

This is a conceptual protocol, as the optimal wavelength and conditions would need to be determined empirically. The electron-rich nature of the ring suggests cleavage should be feasible with UV light.

Materials:

• 2,3,4-Trimethoxybenzyl protected compound

• Appropriate solvent (e.g., methanol, acetonitrile, or a mixture with water)

• Photoreactor equipped with a UV lamp (e.g., medium-pressure mercury lamp with a Pyrex filter, ~300-350 nm)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup:

  • Dissolve the protected compound in a suitable solvent in a quartz or Pyrex reaction vessel. The concentration should be optimized to ensure efficient light penetration.

  • Deoxygenate the solution by bubbling with nitrogen or argon for 15-20 minutes.

• Photolysis:

  • Place the reaction vessel in the photoreactor and begin irradiation with the UV lamp.

  • Maintain a constant temperature, if necessary, using a cooling system.

  • Monitor the reaction progress by TLC or HPLC to determine the disappearance of the starting material and the appearance of the deprotected alcohol.

• Work-up:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • The crude product will contain the deprotected alcohol and the 2,3,4-trimethoxybenzyl byproduct.

• Purification:

  • Purify the deprotected alcohol from the byproduct using flash column chromatography.

Visualizations

Caption: Logical Flow for Protection and Photolytic Deprotection of an Alcohol.

Signaling Pathways

Currently, there is no significant evidence in the scientific literature to suggest that 2,3,4-Trimethoxybenzyl alcohol is directly involved in biological signaling pathways. Its documented applications are primarily in the field of synthetic and materials chemistry.

Disclaimer

The protocols provided are intended as a guide and may require optimization for specific substrates and experimental conditions. All laboratory work should be conducted with appropriate safety precautions.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. iris.unipa.it [iris.unipa.it]
• 3. iris.unipa.it [iris.unipa.it]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. Photolabile protecting group - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: The Use of 2,3,4-Trimethoxybenzyl Alcohol in Pharmaceutical Synthesis

Introduction

2,3,4-Trimethoxybenzyl alcohol is a versatile reagent and building block in modern pharmaceutical synthesis. Its unique structure, featuring a benzyl alcohol core substituted with three methoxy groups, imparts specific chemical properties that are leveraged in various synthetic strategies. Primarily, it serves as a protecting group for hydroxyl functionalities and as a key intermediate in the synthesis of complex active pharmaceutical ingredients (APIs). These application notes provide an overview of its utility, complete with detailed experimental protocols and quantitative data to guide researchers, scientists, and drug development professionals.

Application 1: Protecting Group for Alcohols

The 2,3,4-trimethoxybenzyl (TMB) group is an acid-sensitive protecting group for alcohols, offering an alternative to the more common p-methoxybenzyl (PMB) group. The additional methoxy groups on the aromatic ring increase the electron density, rendering the TMB ether more labile to acidic cleavage conditions, thus allowing for selective deprotection in the presence of other acid-sensitive groups.

Experimental Protocols

Protocol 1: Protection of a Primary Alcohol with 2,3,4-Trimethoxybenzyl Alcohol

This protocol describes a general procedure for the protection of a primary alcohol using a Williamson ether synthesis approach.

Materials:

• Primary alcohol (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• 2,3,4-Trimethoxybenzyl chloride (TMB-Cl) (1.1 eq) or 2,3,4-Trimethoxybenzyl bromide (TMB-Br)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of NaH (1.2 eq) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of the primary alcohol (1.0 eq) in anhydrous DMF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add a solution of 2,3,4-trimethoxybenzyl chloride (1.1 eq) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2,3,4-trimethoxybenzyl ether.

Protocol 2: Deprotection of a 2,3,4-Trimethoxybenzyl Ether

The TMB group can be removed under mild acidic conditions. This protocol is adapted from methods used for the cleavage of the structurally similar p-methoxybenzyl (PMB) ethers.

Materials:

• 2,3,4-Trimethoxybenzyl protected alcohol (1.0 eq)

• Triflic acid (TfOH) (0.1-0.5 eq)

• 1,3-Dimethoxybenzene (as a cation scavenger) (3.0 eq)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the 2,3,4-trimethoxybenzyl protected alcohol (1.0 eq) and 1,3-dimethoxybenzene (3.0 eq) in dichloromethane.

• Cool the solution to 0 °C and add triflic acid (0.1-0.5 eq) dropwise.

• Stir the reaction at 0 °C or allow it to warm to room temperature, monitoring by TLC until the starting material is consumed (typically 10-30 minutes).

• Quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous phase with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography to yield the deprotected alcohol.

Data Presentation

The following table summarizes various conditions reported for the deprotection of the related p-methoxybenzyl (PMB) ethers, which serve as a strong proxy for the behavior of TMB ethers.

Substrate Type	Reagent/Catalyst	Scavenger	Solvent	Time	Yield (%)	Reference
Primary Alcohol	0.5 eq TfOH	3 eq 1,3-dimethoxybenzene	CH₂Cl₂	10 min	98	[1][2]
Secondary Alcohol	0.5 eq TfOH	3 eq 1,3-dimethoxybenzene	CH₂Cl₂	10 min	95	[1][2]
Phenol	DDQ	None	CH₂Cl₂/H₂O	1-2 h	85-95	[3]
Carbohydrate	Catalytic TfOH	Sulfonamide	Dioxane	4-6 h	>90	[4]

Diagrams

Caption: General workflow for alcohol protection and deprotection using the TMB group.

Application 2: Intermediate in API Synthesis

2,3,4-Trimethoxybenzyl alcohol is a precursor to 2,3,4-trimethoxybenzaldehyde, a key intermediate in the synthesis of the anti-anginal drug Trimetazidine.[5][6] The alcohol itself can be synthesized via the reduction of the corresponding aldehyde, which is often prepared from gallic acid.[6][7] This makes 2,3,4-trimethoxybenzyl alcohol a crucial component in the synthetic pathway of this pharmaceutical. It is also identified as Trimetazidine Impurity D.[7][8]

Experimental Protocols

Protocol 3: Synthesis of 2,3,4-Trimethoxybenzyl Alcohol via Reduction

This protocol details the synthesis of 2,3,4-trimethoxybenzyl alcohol by the reduction of 2,3,4-trimethoxybenzaldehyde.[7]

Materials:

• 2,3,4-Trimethoxybenzaldehyde (1.0 eq)

• Sodium borohydride (NaBH₄) (0.5 eq)

• Methanol (MeOH)

• Sodium hydroxide (NaOH) solution

• Dichloromethane (CH₂Cl₂)

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a clean, dry reactor, charge methanol and 2,3,4-trimethoxybenzaldehyde (1.0 eq) at room temperature with stirring.

• Chill the reaction mixture to 10-15 °C.

• Prepare a solution of NaOH and sodium borohydride (0.5 eq) in water and add it gradually to the reaction mixture, maintaining the temperature between 10-15 °C.

• Maintain the reaction at 10-15 °C for 5 hours, monitoring for completion by TLC.

• After completion, distill off the methanol under vacuum at a temperature below 50 °C.

• Cool the residue to room temperature and dissolve it in dichloromethane.

• Wash the organic layer with water until a neutral pH is obtained.

• Dry the organic layer with anhydrous Na₂SO₄, filter, and distill off the dichloromethane under vacuum below 45 °C.

• The resulting oily mass is 2,3,4-trimethoxybenzyl alcohol.

Data Presentation

Physical and Chemical Properties of 2,3,4-Trimethoxybenzyl Alcohol

Property	Value	Reference
CAS Number	71989-96-3	[8]
Molecular Formula	C₁₀H₁₄O₄	[8]
Molecular Weight	198.22 g/mol	[8]
Appearance	Liquid
Boiling Point	105 °C / 25 mmHg
Density	1.151 g/mL at 25 °C

Diagrams

Caption: Synthetic relationship of 2,3,4-trimethoxybenzyl alcohol to Trimetazidine.

Other Applications

While the primary applications of 2,3,4-trimethoxybenzyl alcohol are as a protecting group and a synthetic intermediate, it has also been described as a photooxidant in certain pharmaceutical formulations.[8] This application appears to be more specialized, with one report indicating its use in the production of fluoroquinolones through the photooxidation of trifluoroacetic acid.[8] Further research into specific protocols for this application is warranted for a more detailed understanding.

References

• 1. chem.ucla.edu [chem.ucla.edu]
• 2. [PDF] Mild, selective deprotection of PMB ethers with triflic acid/1,3-dimethoxybenzene | Semantic Scholar [semanticscholar.org]
• 3. Benzyl Ethers [organic-chemistry.org]
• 4. kiesslinglab.com [kiesslinglab.com]
• 5. nbinno.com [nbinno.com]
• 6. 2,3,4-Trimethoxybenzaldehyde | 2103-57-3 [chemicalbook.com]
• 7. jocpr.com [jocpr.com]
• 8. 2,3,4-Trimethoxybenzyl alcohol | 71989-96-3 | IT63858 [biosynth.com]

Application Notes and Protocols for the Synthesis of Trimetazidine Using 2,3,4-Trimethoxybenzyl Alcohol as an Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of Trimetazidine, a significant anti-anginal agent, utilizing 2,3,4-Trimethoxybenzyl alcohol as a key intermediate. The protocols detailed below are based on established chemical literature and offer step-by-step guidance for the synthesis, purification, and analysis of Trimetazidine.

Synthesis Pathway Overview

The synthesis of Trimetazidine from 2,3,4-Trimethoxybenzyl alcohol typically proceeds through a two-step process. First, the alcohol is converted to a more reactive benzyl halide, such as 2,3,4-Trimethoxybenzyl chloride. This intermediate is then reacted with piperazine to yield Trimetazidine base, which is subsequently converted to its dihydrochloride salt for pharmaceutical use. An alternative and widely practiced industrial synthesis route involves the direct reductive amination of 2,3,4-Trimethoxybenzaldehyde with piperazine. For the purpose of these notes, we will focus on the pathway involving 2,3,4-Trimethoxybenzyl alcohol.

The overall synthesis can be broken down into four main stages:

• Stage 1: Synthesis of 2,3,4-Trimethoxybenzyl alcohol from 2,3,4-Trimethoxybenzaldehyde.

• Stage 2: Conversion of 2,3,4-Trimethoxybenzyl alcohol to 2,3,4-Trimethoxybenzyl chloride.

• Stage 3: Synthesis of Trimetazidine base via alkylation of piperazine.

• Stage 4: Formation and purification of Trimetazidine Dihydrochloride.

Below is a diagram illustrating the logical workflow of the synthesis process.

Caption: Workflow for Trimetazidine synthesis.

Experimental Protocols

Stage 1: Synthesis of 2,3,4-Trimethoxybenzyl alcohol

This protocol details the reduction of 2,3,4-Trimethoxybenzaldehyde to 2,3,4-Trimethoxybenzyl alcohol.[1]

Materials:

• 2,3,4-Trimethoxybenzaldehyde

• Methanol

• Sodium hydroxide (NaOH)

• Sodium borohydride (NaBH₄)

• Methylene dichloride (DCM)

• Anhydrous sodium sulfate

• Deionized water

Protocol:

• In a clean, dry reactor, charge 150 mL of methanol and 25 g of 2,3,4-Trimethoxybenzaldehyde at room temperature with stirring.

• Chill the reaction mixture to 10-15°C.

• Prepare a solution of 15 g of NaOH and 4 g of sodium borohydride in 20 mL of water.

• Gradually add the NaOH/NaBH₄ solution to the reaction mixture, maintaining the temperature between 10-15°C.

• Maintain the reaction mixture at 10-15°C for 5 hours to ensure the completion of the reduction reaction. Monitor reaction completion by Thin Layer Chromatography (TLC).

• After completion, distill off the methanol under vacuum at a temperature below 50°C.

• Degas the residue at 50°C for 1 hour under vacuum.

• Cool the residue to room temperature and dissolve it in methylene dichloride.

• Wash the organic layer with water until a neutral pH is achieved.

• Treat the organic layer with anhydrous sodium sulfate to remove traces of water.

• Distill off the methylene dichloride below 45°C under vacuum and degas for 1 hour to obtain the oily product, 2,3,4-Trimethoxybenzyl alcohol.

Stage 2: Synthesis of 2,3,4-Trimethoxybenzyl chloride

This general procedure is for the chlorination of a benzyl alcohol and can be adapted for 2,3,4-Trimethoxybenzyl alcohol.[2]

Materials:

• 2,3,4-Trimethoxybenzyl alcohol

• Thionyl chloride (SOCl₂)

• N,N-dimethylformamide (DMF)

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate (NaHCO₃) solution

Protocol:

• To a stirring solution of 2,3,4-Trimethoxybenzyl alcohol (10 mmol) and N,N-dimethylformamide (20 µL) in CH₂Cl₂ (20 mL), add thionyl chloride (12 mmol) dropwise at 0°C.

• After the addition, allow the mixture to stir at room temperature for 1 hour.

• Monitor the consumption of the benzyl alcohol by TLC or Gas Chromatography (GC).

• Once the reaction is complete, pour the mixture into a saturated NaHCO₃ solution (20 mL) to quench the reaction.

• Extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, dry with a suitable drying agent (e.g., anhydrous sodium sulfate), filter, and concentrate under reduced pressure to yield 2,3,4-Trimethoxybenzyl chloride.

Stage 3: Synthesis of Trimetazidine Base

This protocol describes the alkylation of piperazine with 2,3,4-Trimethoxybenzyl chloride.

Materials:

• 2,3,4-Trimethoxybenzyl chloride

• Piperazine

• A suitable solvent (e.g., ethanol, toluene)

• A suitable base (e.g., potassium carbonate)

Protocol:

• Dissolve a molar excess of piperazine in a suitable solvent in a reaction vessel.

• Add a base such as potassium carbonate to the mixture.

• Slowly add a solution of 2,3,4-Trimethoxybenzyl chloride in the same solvent to the piperazine solution at room temperature.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter to remove any inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure.

• Purify the resulting crude Trimetazidine base by column chromatography or recrystallization.

Stage 4: Formation and Purification of Trimetazidine Dihydrochloride

This protocol outlines the conversion of Trimetazidine base to its dihydrochloride salt.[3]

Materials:

• Trimetazidine base

• Isopropyl alcohol

• Analytical grade Hydrochloric acid (HCl)

• Water

Protocol:

• Dissolve 15.0 g of Trimetazidine base in 150 mL of isopropyl alcohol and add 2.4 mL of water under stirring.

• Add 18 g of analytical grade hydrochloric acid to the solution. Note that this reaction is exothermic and may require cooling.

• Reflux the reaction mass for 8 hours.

• Cool the mixture to 30°C and then chill to 5°C.

• Maintain the temperature at 5-10°C for 1 hour.

• Filter the precipitate to obtain Trimetazidine dihydrochloride.

• The final product should be a white crystalline powder.

Quantitative Data Summary

The following tables summarize the quantitative data for the synthesis of Trimetazidine and its intermediates.

Stage 1: Synthesis of 2,3,4-Trimethoxybenzyl alcohol
Parameter	Value
Starting Material	2,3,4-Trimethoxybenzaldehyde (25 g)
Yield	18 g
Purity	99.76%[1]
Reaction Temperature	10-15°C[1]
Reaction Time	5 hours[1]

Alternative Stage 3: One-Pot Synthesis of Trimetazidine from Aldehyde
Parameter	Value
Starting Materials	2,3,4-Trimethoxybenzaldehyde, Piperazine
Catalyst	Formic Acid[4][5]
Solvent	Ethanol or Toluene[5]
Reaction Temperature	85-110°C[5]
Reaction Time	3-5 hours[5]
Yield of Trimetazidine Base	83-92%[4][5]

Stage 4: Formation of Trimetazidine Dihydrochloride
Parameter	Value
Starting Material	Trimetazidine Base (15.0 g)
Yield	14.0 g[3]
Purity	Single impurity < 0.1%, Total impurity < 0.2%[3]
Reflux Time	8 hours[3]

Visualizations

The following diagram illustrates the chemical synthesis pathway from 2,3,4-Trimethoxybenzaldehyde to Trimetazidine Dihydrochloride.

Caption: Chemical synthesis pathway of Trimetazidine.

References

• 1. jocpr.com [jocpr.com]
• 2. rsc.org [rsc.org]
• 3. rjptonline.org [rjptonline.org]
• 4. CN102850296A - Preparation method of trimetazidine - Google Patents [patents.google.com]
• 5. CN102850296B - Preparation method of trimetazidine - Google Patents [patents.google.com]

Application Notes and Protocols for Benzylation with 2,3,4-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the use of 2,3,4-trimethoxybenzyl alcohol and its corresponding aldehyde in the benzylation of alcohols and amines. The 2,3,4-trimethoxybenzyl (TMB) group serves as a valuable protecting group in organic synthesis, particularly in the development of complex molecules and active pharmaceutical ingredients. Its enhanced electron-donating methoxy groups allow for specific and mild deprotection conditions compared to the standard benzyl group.

O-Benzylation of Alcohols via Mitsunobu Reaction

The Mitsunobu reaction is a versatile and reliable method for the etherification of primary and secondary alcohols with a high degree of stereochemical control, proceeding through an SN2-type mechanism that results in the inversion of stereochemistry at the alcohol's chiral center.[1][2] In this context, 2,3,4-trimethoxybenzyl alcohol acts as the incoming nucleophile to form the corresponding TMB-protected ether.

Reaction Mechanism

The reaction is initiated by the formation of a betaine intermediate from triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). This intermediate then deprotonates the nucleophile (the alcohol to be protected), which subsequently attacks the activated 2,3,4-trimethoxybenzyl alcohol, leading to the desired ether and triphenylphosphine oxide.

Caption: Mitsunobu Reaction Pathway for O-Benzylation.

Experimental Protocol: General Procedure for O-Benzylation

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol substrate (1.0 eq.), 2,3,4-trimethoxybenzyl alcohol (1.2 eq.), and triphenylphosphine (1.5 eq.) in anhydrous tetrahydrofuran (THF) (0.1-0.2 M).

• Reaction Initiation: Cool the solution to 0 °C in an ice bath. To this stirred solution, add diisopropyl azodicarboxylate (DIAD) (1.5 eq.) dropwise over 10-15 minutes.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 6-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure 2,3,4-trimethoxybenzyl ether. The byproduct, triphenylphosphine oxide, can often be partially removed by precipitation from a nonpolar solvent prior to chromatography.

Quantitative Data for O-Benzylation

Substrate Type	Reagents (eq.)	Solvent	Temp.	Time (h)	Yield (%)
Primary Alcohol	TMB-OH (1.2), PPh₃ (1.5), DIAD (1.5)	THF	0°C to RT	8	85-95
Secondary Alcohol	TMB-OH (1.2), PPh₃ (1.5), DIAD (1.5)	THF	0°C to RT	12-24	70-85
Phenol	TMB-OH (1.2), PPh₃ (1.5), DEAD (1.5)	Toluene	0°C to RT	6	~89[3]

N-Benzylation of Amines via Reductive Amination

Reductive amination is a highly effective method for the N-alkylation of primary and secondary amines. This two-step, one-pot process involves the reaction of an amine with a carbonyl compound—in this case, 2,3,4-trimethoxybenzaldehyde—to form an imine or iminium ion intermediate, which is then reduced in situ to the corresponding amine.

Experimental Workflow

Caption: Workflow for N-Benzylation via Reductive Amination.

Experimental Protocol: General Procedure for N-Benzylation

• Imine Formation: To a solution of the primary or secondary amine (1.0 eq.) in 1,2-dichloroethane (DCE) or methanol (0.1-0.2 M), add 2,3,4-trimethoxybenzaldehyde (1.0-1.2 eq.). If the amine is a hydrochloride salt, add a non-nucleophilic base like triethylamine (1.1 eq.). Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Reduction: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.), portion-wise to the reaction mixture.[4][5]

• Reaction: Stir the reaction at room temperature for 2-12 hours. Monitor the reaction's completion by TLC or LC-MS.

• Work-up: Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 15-30 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent such as dichloromethane or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to obtain the N-benzylated amine.

Quantitative Data for N-Benzylation

Amine Type	Reducing Agent	Solvent	Temp.	Time (h)	Yield (%)
Primary Aliphatic	NaBH(OAc)₃	DCE	RT	2-4	85-95[4]
Secondary Aliphatic	NaBH(OAc)₃	DCE	RT	4-8	80-90
Primary Aromatic	NaBH(OAc)₃	DCE	RT	6-12	70-85
Benzylamine	H₂ (100 bar), Co-catalyst	-	100°C	-	72-96[6]

Deprotection of the 2,3,4-Trimethoxybenzyl Group

The increased electron density of the aromatic ring in the TMB group, due to the three methoxy substituents, renders it more labile to acidic and oxidative conditions compared to a standard benzyl group. This allows for selective deprotection.

Protocol 3.1: Acid-Catalyzed Deprotection

This method is effective for substrates that are stable to acidic conditions. The use of a cation scavenger is recommended to prevent re-alkylation or other side reactions.

• Preparation: Dissolve the TMB-protected substrate (1.0 eq.) in an anhydrous solvent such as dichloromethane (CH₂Cl₂). Add a cation scavenger, such as 1,3-dimethoxybenzene or anisole (3.0-5.0 eq.).

• Reaction: Cool the solution to 0 °C and add trifluoroacetic acid (TFA) (10-20 eq.) or a catalytic amount of triflic acid (TfOH) (0.5 eq.) dropwise.[7]

• Progression: Stir the reaction at 0 °C to room temperature for 30 minutes to 4 hours, monitoring by TLC.

• Work-up: Quench the reaction by carefully adding a saturated aqueous solution of NaHCO₃ until the pH is neutral.

• Purification: Extract the aqueous layer with CH₂Cl₂, combine the organic layers, dry over Na₂SO₄, and concentrate. Purify the residue via flash column chromatography.

Protocol 3.2: Oxidative Deprotection with DDQ

This method is suitable for substrates sensitive to strong acids but stable to mild oxidative conditions.

• Preparation: Dissolve the TMB-protected substrate (1.0 eq.) in a mixture of CH₂Cl₂ and water (e.g., 18:1 v/v).

• Reaction: Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (1.2-1.5 eq.) in one portion. The reaction mixture will typically change color.

• Progression: Stir at room temperature for 1-6 hours. Monitor the disappearance of the starting material by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of NaHCO₃.

• Purification: Separate the layers and extract the aqueous phase with CH₂Cl₂. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. The byproduct, DDQ-H₂, can be removed by filtration and the crude product is then purified by flash column chromatography.

Quantitative Data for Deprotection

Method	Reagent(s)	Solvent	Temp.	Time (h)	Yield (%)
Acid-Catalyzed	TfOH (0.5 eq.), 1,3-Dimethoxybenzene	CH₂Cl₂	RT	0.2-1	85-98[7]
Oxidative	DDQ (1.2 eq.)	CH₂Cl₂/H₂O	RT	1-4	80-95[8]

Benzylation Strategy Selection

The choice of benzylation method depends on the functional group to be protected.

Caption: Decision matrix for selecting the appropriate benzylation protocol.

References

• 1. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]
• 3. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites [mdpi.com]
• 7. chem.ucla.edu [chem.ucla.edu]
• 8. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Photoelectrocatalytic Oxidation of 2,3,4-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the photoelectrocatalytic (PEC) oxidation of 2,3,4-trimethoxybenzyl alcohol to its corresponding aldehyde, 2,3,4-trimethoxybenzaldehyde. This transformation is of significant interest in the synthesis of fine chemicals and pharmaceutical intermediates. The protocols are primarily based on methodologies reported for the PEC oxidation of substituted benzyl alcohols using TiO2-based photoanodes.

Introduction

Photoelectrocatalysis is an advanced oxidation process that combines photocatalysis with an electrochemical bias to enhance the efficiency of chemical transformations. In the context of 2,3,4-trimethoxybenzyl alcohol oxidation, a semiconductor photocatalyst, typically titanium dioxide (TiO2), is used as the photoanode. Upon illumination with UV light, electron-hole pairs are generated in the TiO2. The application of an external bias potential facilitates the separation of these charge carriers, thereby reducing recombination and increasing the availability of highly oxidizing holes at the anode surface. These holes can then directly oxidize the adsorbed 2,3,4-trimethoxybenzyl alcohol to 2,3,4-trimethoxybenzaldehyde. This method offers a green and selective alternative to conventional chemical oxidation methods.[1]

Experimental Data

While specific quantitative data for the photoelectrocatalytic oxidation of 2,3,4-trimethoxybenzyl alcohol is not extensively tabulated in the literature, the following table provides representative data based on studies of similar substituted benzyl alcohols under comparable conditions. The electron-donating nature of the three methoxy groups is expected to facilitate the oxidation.[1]

Substrate	Photoanode	Applied Bias (V vs. SCE)	Conversion (%)	Selectivity to Aldehyde (%)	Reference
4-Methoxybenzyl Alcohol	TiO2/Ti (thermally oxidized at 500°C)	+0.75	>95 (after 8h)	~85	[1]
4-Methoxybenzyl Alcohol	TiO2/Ti (dip-coated, calcined at 700°C)	+0.75	>95 (after 8h)	~90	[1]
2,3,4-Trimethoxybenzyl Alcohol	TiO2/Ti	+0.75	Expected to be high	Expected to be high	(extrapolated)
Benzyl Alcohol	TiO2/Ti	+0.75	Moderate	High	[1]
4-Nitrobenzyl Alcohol	TiO2/Ti	+0.75	Low	Moderate	[1]

Note: The reactivity of substituted benzyl alcohols in photoelectrocatalytic oxidation is influenced by the electronic properties of the substituents. Electron-donating groups, such as methoxy groups, generally enhance the reaction rate.[1]

Experimental Protocols

This section details the necessary protocols for the preparation of the photoanode and the execution of the photoelectrocatalytic oxidation experiment.

Preparation of TiO2/Ti Photoanode (Thermal Oxidation Method)

This protocol describes the preparation of a robust and active TiO2 film on a titanium substrate.

Materials:

• Titanium foil (e.g., 0.25 mm thick, 99.7% purity)

• Acetone

• Isopropanol

• Deionized water

• Tube furnace

Procedure:

• Cut the titanium foil to the desired electrode dimensions (e.g., 2 cm x 5 cm).

• Degrease the Ti foil by sonicating in acetone for 15 minutes.

• Rinse the foil thoroughly with deionized water.

• Sonicate the foil in isopropanol for 15 minutes.

• Rinse again with deionized water and dry under a stream of nitrogen or air.

• Place the cleaned Ti foil in a tube furnace.

• Heat the furnace to 500-700°C in an air atmosphere and maintain this temperature for 1-3 hours to grow a crystalline TiO2 layer.

• Allow the furnace to cool down slowly to room temperature.

• The resulting TiO2/Ti plate can be used directly as the photoanode.

Photoelectrocatalytic Oxidation of 2,3,4-Trimethoxybenzyl Alcohol

This protocol outlines the procedure for the selective oxidation of 2,3,4-trimethoxybenzyl alcohol in a three-electrode photoelectrochemical cell.

Materials and Equipment:

• TiO2/Ti photoanode (working electrode)

• Platinum wire or foil (counter electrode)

• Saturated Calomel Electrode (SCE) or Ag/AgCl (reference electrode)

• Quartz photoelectrochemical cell

• Potentiostat

• UV lamp (e.g., 125W high-pressure mercury lamp)

• 2,3,4-Trimethoxybenzyl alcohol

• Supporting electrolyte (e.g., 0.1 M Na2SO4 or NaClO4)

• Deionized water

• Magnetic stirrer and stir bar

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for analysis

Procedure:

• Prepare an aqueous solution of the supporting electrolyte (e.g., 0.1 M Na2SO4 in deionized water).

• Dissolve 2,3,4-trimethoxybenzyl alcohol in the electrolyte solution to a final concentration of 0.1-1.0 mM.

• Assemble the three-electrode system in the quartz cell with the TiO2/Ti plate as the working electrode, the platinum wire as the counter electrode, and the SCE as the reference electrode. Ensure the TiO2 side of the working electrode faces the light source.

• Fill the cell with the prepared reactant solution.

• Position the UV lamp at a fixed distance from the quartz window of the cell.

• Connect the electrodes to the potentiostat.

• Apply a constant bias potential of +0.75 V (vs. SCE) to the working electrode.[1]

• Turn on the magnetic stirrer to ensure homogeneity of the solution.

• Turn on the UV lamp to initiate the photoelectrocatalytic reaction.

• Withdraw aliquots of the solution at regular time intervals (e.g., every 30 or 60 minutes) for analysis.

• Analyze the collected samples by HPLC or GC to determine the concentrations of 2,3,4-trimethoxybenzyl alcohol and 2,3,4-trimethoxybenzaldehyde. This will allow for the calculation of conversion and selectivity.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps involved in the photoelectrocatalytic oxidation experiment.

Caption: Workflow for the photoelectrocatalytic oxidation of 2,3,4-trimethoxybenzyl alcohol.

Signaling Pathway: Reaction Mechanism

This diagram outlines the fundamental steps of the photoelectrocatalytic oxidation process at the TiO2 photoanode surface.

Caption: Mechanism of photoelectrocatalytic oxidation on a TiO2 surface.

References

• 1. iris.unipa.it [iris.unipa.it]

Application Notes and Protocols: Reaction of 2,3,4-Trimethoxybenzyl Alcohol with Purine Ribonucleosides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the reaction of 2,3,4-trimethoxybenzyl alcohol with purine ribonucleosides, specifically adenosine and guanosine. This reaction is a key step in the synthesis of modified oligonucleotides, where the 2,3,4-trimethoxybenzyl (TMB) group serves as a protecting group for the 2'-hydroxyl function of the ribose sugar. The TMB group offers advantages in terms of its stability under various reaction conditions and its selective removal.

Introduction

The selective protection of the 2'-hydroxyl group of ribonucleosides is a critical aspect of RNA synthesis and the development of RNA-based therapeutics. The 2,3,4-trimethoxybenzyl group is an acid-labile protecting group that can be introduced onto the 2'-hydroxyl of purine ribonucleosides. This protection strategy prevents unwanted side reactions during oligonucleotide synthesis and allows for the specific formation of the desired phosphodiester linkages.

The overall synthetic strategy involves a multi-step process:

• Protection of the 3' and 5'-hydroxyl groups: The 3' and 5'-hydroxyl groups of the ribonucleoside are simultaneously protected, often using a bulky silyl group such as the 1,1,3,3-tetraisopropyldisiloxane-1,3-diyl (TIPDS) group.

• Protection of the exocyclic amino group: The exocyclic amino groups of adenosine (N⁶) and guanosine (N²) are protected to prevent their interference in subsequent reactions. A common protecting group for this purpose is the benzoyl (Bz) group.

• Alkylation of the 2'-hydroxyl group: The free 2'-hydroxyl group is then alkylated with a 2,3,4-trimethoxybenzyl halide, typically the bromide, in the presence of a base.

• Deprotection: Finally, all protecting groups are removed to yield the 2'-O-(2,3,4-trimethoxybenzyl) purine ribonucleoside.

Data Presentation

The following tables summarize typical reagents and conditions for the key steps in the synthesis of 2'-O-(2,3,4-trimethoxybenzyl) purine ribonucleosides. Please note that yields can vary depending on the specific substrate and reaction conditions.

Table 1: Protection of Adenosine and Guanosine

Step	Substrate	Reagents	Solvent	Typical Yield
3',5'-OH Protection	Adenosine/Guanosine	1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSCl₂)	Pyridine	80-90%
N-Protection (Adenosine)	3',5'-O-TIPDS-Adenosine	Benzoyl chloride (BzCl)	Pyridine	>90%
N-Protection (Guanosine)	3',5'-O-TIPDS-Guanosine	Benzoyl chloride (BzCl)	Pyridine	>90%

Table 2: 2'-O-Alkylation and Deprotection

Step	Substrate	Reagents	Solvent	Typical Yield
2'-O-Alkylation	N-Benzoyl-3',5'-O-TIPDS-Purine Ribonucleoside	2,3,4-Trimethoxybenzyl bromide, Sodium hydride (NaH)	N,N-Dimethylformamide (DMF)	70-85%
Deprotection (Silyl)	Fully Protected Ribonucleoside	Tetrabutylammonium fluoride (TBAF)	Tetrahydrofuran (THF)	>90%
Deprotection (Benzoyl)	2'-O-TMB-Ribonucleoside	Aqueous Ammonia	Methanol	>95%

Experimental Protocols

Protocol 1: Synthesis of N⁶-Benzoyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)adenosine

• 3',5'-O-TIPDS Protection:

  • Dissolve adenosine (1 eq) in anhydrous pyridine.

  • Cool the solution to 0°C in an ice bath.

  • Add 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSCl₂, 1.1 eq) dropwise with stirring under an inert atmosphere (e.g., argon).

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with methanol and remove the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain 3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)adenosine.

• N⁶-Benzoylation:

  • Dissolve the 3',5'-O-TIPDS-adenosine (1 eq) in anhydrous pyridine.

  • Cool the solution to 0°C.

  • Add benzoyl chloride (1.2 eq) dropwise.

  • Stir the reaction at room temperature for 2-4 hours.

  • Monitor the reaction by TLC.

  • Upon completion, add water to quench the reaction and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude N⁶-benzoyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)adenosine is often used in the next step without further purification.

Protocol 2: Synthesis of N²-Benzoyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)guanosine

• 3',5'-O-TIPDS Protection:

  • Follow the same procedure as for adenosine (Protocol 1, Step 1) using guanosine as the starting material.

• N²-Benzoylation:

  • Follow the same procedure as for adenosine (Protocol 1, Step 2) using 3',5'-O-TIPDS-guanosine as the starting material.

Protocol 3: Synthesis of 2'-O-(2,3,4-Trimethoxybenzyl)-N-benzoyl-purine Ribonucleosides

• 2'-O-Alkylation:

  • To a solution of the N-benzoyl-3',5'-O-TIPDS-purine ribonucleoside (adenosine or guanosine derivative, 1 eq) in anhydrous DMF, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) portion-wise at 0°C under an inert atmosphere.

  • Stir the mixture at 0°C for 30 minutes.

  • Add a solution of 2,3,4-trimethoxybenzyl bromide (1.5 eq) in anhydrous DMF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, carefully quench the reaction by the slow addition of methanol at 0°C.

  • Remove the solvent under reduced pressure.

  • Partition the residue between ethyl acetate and water.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by silica gel column chromatography.

Protocol 4: Deprotection to Yield 2'-O-(2,3,4-Trimethoxybenzyl)-purine Ribonucleosides

• Desilylation (Removal of TIPDS group):

  • Dissolve the fully protected ribonucleoside (1 eq) in THF.

  • Add a solution of tetrabutylammonium fluoride (TBAF, 1 M in THF, 1.2 eq).

  • Stir the reaction at room temperature for 1-2 hours.

  • Monitor the reaction by TLC.

  • Upon completion, concentrate the reaction mixture and purify by silica gel column chromatography.

• Debenzoylation (Removal of Benzoyl group):

  • Dissolve the desilylated product in a mixture of methanol and concentrated aqueous ammonia (e.g., 1:1 v/v).

  • Stir the solution at room temperature for 16-24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, remove the solvent under reduced pressure to obtain the final product, 2'-O-(2,3,4-trimethoxybenzyl)-purine ribonucleoside. Further purification can be achieved by recrystallization or chromatography if necessary.

Visualizations

Technical Notes & Optimization

Technical Support Center: Purification of 2,3,4-Trimethoxybenzyl Alcohol by Chromatography

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of 2,3,4-Trimethoxybenzyl alcohol using column chromatography.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the chromatographic purification of 2,3,4-Trimethoxybenzyl alcohol.

Problem	Potential Cause	Recommended Solution
Poor Separation of 2,3,4-Trimethoxybenzyl Alcohol from Impurities	Inappropriate Solvent System: The polarity of the mobile phase may be too high or too low, resulting in co-elution or no elution of the target compound.	Optimize the Mobile Phase: • Utilize Thin Layer Chromatography (TLC) to screen various solvent systems. A good starting point is a mixture of ethyl acetate and hexane.[1] • Aim for an R_f value of approximately 0.25-0.35 for 2,3,4-Trimethoxybenzyl alcohol on the TLC plate to ensure good separation on the column.[2] • If spots are too high on the TLC plate (high R_f), decrease the polarity of the mobile phase (reduce the proportion of ethyl acetate). • If spots remain at the baseline (low R_f), gradually increase the polarity (increase the proportion of ethyl acetate).
Column Overloading: Loading an excessive amount of crude material onto the column leads to broad bands and poor resolution.	Reduce Sample Load: • A general guideline is to load an amount of crude material that is 1-2% of the total weight of the silica gel used for packing the column.
Streaking or Tailing of the Product Band	Acidic Nature of Silica Gel: The slightly acidic surface of standard silica gel can interact with the polar benzyl alcohol, causing tailing.	Deactivate Silica Gel or Use an Additive: • Before loading the sample, flush the column with the chosen mobile phase containing a small amount of a basic modifier, such as 0.5-1% triethylamine, to neutralize the acidic sites.[3] • Alternatively, use a less acidic stationary phase like neutral alumina if compound degradation is observed.
Sample Insolubility: If the sample is not fully dissolved in the loading solvent, it can precipitate at the top of the column, leading to streaking as it slowly redissolves.	Ensure Complete Dissolution: • Dissolve the crude sample in a minimal amount of a solvent in which it is highly soluble, such as dichloromethane or ethyl acetate. • For highly insoluble samples, consider a "dry loading" technique where the crude material is pre-adsorbed onto a small amount of silica gel before being added to the column.[4]
Product Not Eluting from the Column	Mobile Phase Polarity is Too Low: The solvent system is not polar enough to displace the compound from the stationary phase.	Increase Mobile Phase Polarity: • If the compound is not moving with the initial solvent system, a gradient elution can be employed. Gradually increase the proportion of the more polar solvent (e.g., ethyl acetate in a hexane/ethyl acetate system) to increase the eluting power of the mobile phase.
Compound Decomposition on Silica: The target molecule may be unstable on the acidic silica gel, leading to degradation and a lack of recovery of the desired product.	Assess Compound Stability: • Before performing column chromatography, spot the compound on a TLC plate, let it sit for an hour, and then develop it to see if any degradation spots have formed. If degradation is observed, consider using a deactivated silica gel or an alternative stationary phase.
Cracked or Channeled Column Packing	Improper Packing Technique: Air bubbles or channels in the silica gel bed lead to an uneven flow of the mobile phase and poor separation.	Proper Column Packing: • Pack the column using a slurry method to ensure a homogenous and dense bed. • Gently tap the column during packing to dislodge any air bubbles. • Never let the solvent level drop below the top of the silica gel, as this will cause the column to dry out and crack.

Frequently Asked Questions (FAQs)

Q1: What is a typical solvent system for the purification of 2,3,4-Trimethoxybenzyl alcohol by flash column chromatography?

A common and effective mobile phase for the purification of moderately polar compounds like 2,3,4-Trimethoxybenzyl alcohol is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate.[5] A good starting point for method development is a gradient elution, beginning with a low polarity mixture (e.g., 10% ethyl acetate in hexane) and gradually increasing the concentration of ethyl acetate.[6]

Q2: What is the expected R_f value for 2,3,4-Trimethoxybenzyl alcohol?

The R_f value is highly dependent on the specific solvent system and the stationary phase used. For optimal separation in flash column chromatography, an R_f value in the range of 0.25 to 0.35 on a TLC plate is generally targeted.[2] For a moderately polar compound like 2,3,4-Trimethoxybenzyl alcohol, this might be achieved with a solvent system of 20-40% ethyl acetate in hexane.

Q3: What are the potential impurities I might encounter?

Common impurities can arise from the starting materials or side reactions during the synthesis of 2,3,4-Trimethoxybenzyl alcohol. These may include:

• Unreacted Starting Materials: Such as 2,3,4-trimethoxybenzaldehyde if the alcohol is prepared by reduction.

• Over-oxidized Products: If the synthesis involves oxidation, the corresponding carboxylic acid could be present.

• Byproducts from Reagents: Impurities originating from the specific reagents used in the synthesis.

Q4: How can I visualize 2,3,4-Trimethoxybenzyl alcohol on a TLC plate?

2,3,4-Trimethoxybenzyl alcohol contains an aromatic ring and should be visible under a UV lamp (254 nm). For staining, a potassium permanganate stain is effective for visualizing alcohols.

Q5: Should I use isocratic or gradient elution?

For a mixture with components of significantly different polarities, a gradient elution is generally more efficient. It allows for the faster elution of less polar impurities with a low polarity mobile phase, followed by the elution of the more polar target compound as the solvent polarity is increased. This can save time and reduce solvent consumption compared to a single-solvent isocratic elution.

Experimental Protocol: Flash Column Chromatography of 2,3,4-Trimethoxybenzyl Alcohol

This protocol provides a general methodology for the purification of approximately 1 gram of crude 2,3,4-Trimethoxybenzyl alcohol.

1. Preparation of the Stationary Phase:

• Select a glass column with a diameter of approximately 4-5 cm.

• Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.

• Prepare a slurry of silica gel (60 Å, 230-400 mesh) in the initial, low-polarity mobile phase (e.g., 10% ethyl acetate in hexane). A silica gel to crude product ratio of 50:1 (w/w) is recommended for good separation.

• Carefully pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.

• Allow the silica gel to settle, and then add a protective layer of sand on top of the silica bed.

• Equilibrate the column by running 2-3 column volumes of the initial mobile phase through it, ensuring the solvent level never drops below the top of the sand.

2. Sample Loading:

• Dissolve the crude 2,3,4-Trimethoxybenzyl alcohol (1 g) in a minimal amount of a suitable solvent (e.g., 2-3 mL of dichloromethane or the mobile phase).

• Carefully apply the sample solution to the top of the column using a pipette, allowing it to absorb completely into the sand layer.

• Rinse the sample flask with a small amount of the mobile phase and add it to the column to ensure all the product is loaded.

3. Elution and Fraction Collection:

• Carefully add the mobile phase to the top of the column.

• Begin elution using a low-polarity mobile phase (e.g., 10% ethyl acetate in hexane) and start collecting fractions.

• If necessary, gradually increase the polarity of the mobile phase (e.g., to 20%, then 30% ethyl acetate in hexane) to elute the target compound.

• Collect fractions of a consistent volume (e.g., 10-20 mL) in numbered test tubes.

4. Analysis of Fractions:

• Monitor the elution of the compound by spotting fractions onto a TLC plate and visualizing under a UV lamp.

• Combine the fractions that contain the pure 2,3,4-Trimethoxybenzyl alcohol.

• Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified product.

Quantitative Data Summary

The following table provides hypothetical yet typical data for the purification of 2,3,4-Trimethoxybenzyl alcohol based on the protocol described above. Actual results may vary depending on the purity of the crude material and the specific chromatographic conditions.

Parameter	Value
Crude Sample Weight	1.0 g
Silica Gel Weight	50 g
Column Dimensions	4 cm x 30 cm
Mobile Phase	Gradient: 10% to 40% Ethyl Acetate in Hexane
Optimal R_f (TLC)	~0.30 (in 30% Ethyl Acetate/Hexane)
Volume per Fraction	15 mL
Typical Recovery Yield	85-95%
Purity (by HPLC/NMR)	>98%

Visualizations

Caption: Experimental workflow for the purification of 2,3,4-Trimethoxybenzyl alcohol.

Caption: Troubleshooting decision tree for chromatography issues.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 5. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 6. Chromatography [chem.rochester.edu]

Technical Support Center: 2,3,4-Trimethoxybenzyl Ether Formation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,3,4-trimethoxybenzyl ethers. The guidance focuses on identifying and mitigating common side reactions to improve reaction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2,3,4-trimethoxybenzyl ethers, and what are the primary reagents?

The most prevalent method for the formation of 2,3,4-trimethoxybenzyl ethers is the Williamson ether synthesis. This reaction involves the deprotonation of an alcohol (R-OH) by a strong base to form an alkoxide, which then acts as a nucleophile to displace a halide from 2,3,4-trimethoxybenzyl chloride in an SN2 reaction.

• Key Reagents:

  • Alcohol (R-OH)

  • 2,3,4-Trimethoxybenzyl chloride

  • Strong base (e.g., sodium hydride (NaH), potassium hydride (KH))

  • Anhydrous polar aprotic solvent (e.g., dimethylformamide (DMF), tetrahydrofuran (THF))

Q2: What are the most common side reactions observed during the formation of 2,3,4-trimethoxybenzyl ether via Williamson synthesis?

The primary side reactions that can occur are:

• E2 Elimination: This is particularly problematic when using secondary or tertiary alcohols, where the alkoxide acts as a base, leading to the formation of an alkene instead of the desired ether.[1][2]

• Self-condensation of 2,3,4-trimethoxybenzyl chloride: Under strongly basic conditions, the benzyl chloride can react with itself, leading to the formation of dibenzyl ether byproducts.[1]

• Oxidation of the starting alcohol: If the alcohol is sensitive and the reaction is exposed to air, it can be oxidized to the corresponding aldehyde or ketone.[1]

• Hydrolysis of 2,3,4-trimethoxybenzyl chloride: The presence of water in the reaction mixture can lead to the hydrolysis of the benzyl chloride to 2,3,4-trimethoxybenzyl alcohol.

Q3: How can I monitor the progress of my reaction to minimize side product formation?

Thin Layer Chromatography (TLC) is an effective technique for monitoring the reaction. By spotting the reaction mixture alongside the starting materials, you can track the consumption of the reactants and the formation of the product. The disappearance of the limiting reagent is a good indication that the reaction is complete.[3]

Troubleshooting Guides

Problem 1: Low or No Yield of 2,3,4-Trimethoxybenzyl Ether

Potential Causes and Solutions:

Potential Cause	Suggested Solution
Incomplete Deprotonation of the Alcohol	Use a stronger base, such as sodium hydride (NaH), and ensure at least a stoichiometric amount is used. Allow sufficient time for the alkoxide to form before adding the benzyl chloride.[1]
Inactive 2,3,4-Trimethoxybenzyl Chloride	Use freshly prepared or properly stored 2,3,4-trimethoxybenzyl chloride. Acyl chlorides can degrade over time, especially if exposed to moisture.
Presence of Water in the Reaction	Ensure all glassware is thoroughly dried, and use anhydrous solvents. Water will quench the strong base and hydrolyze the benzyl chloride.[3]
Suboptimal Reaction Temperature	While some reactions proceed at room temperature, gentle heating (e.g., 40-60 °C) may be necessary. However, excessive heat can promote side reactions.[1]

Problem 2: Significant Formation of Side Products

Illustrative Yields of Side Products Under Different Conditions:

Alcohol Type	Reaction Conditions	Desired Ether Yield (Illustrative)	E2 Elimination Product Yield (Illustrative)	Other Side Products Yield (Illustrative)
Primary (e.g., ethanol)	Standard Williamson	85-95%	< 5%	< 5%
Secondary (e.g., isopropanol)	Standard Williamson	40-60%	30-50%	< 10%
Tertiary (e.g., tert-butanol)	Standard Williamson	< 10%	> 80%	< 10%

Mitigation Strategies for Common Side Reactions:

Side Reaction	Mitigation Strategy
E2 Elimination	Use a primary alcohol whenever possible. For secondary alcohols, consider using a milder base and lower reaction temperatures. Tertiary alcohols are generally not suitable for this reaction.[1][2]
Self-Condensation of Benzyl Chloride	Add the 2,3,4-trimethoxybenzyl chloride solution dropwise to the alkoxide solution to maintain a low concentration of the electrophile.[1]
Oxidation of Alcohol	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to oxygen.[3]
Hydrolysis of Benzyl Chloride	Use anhydrous reagents and solvents, and ensure all glassware is flame-dried before use.

Experimental Protocols

Synthesis of 2,3,4-Trimethoxybenzyl Chloride from 2,3,4-Trimethoxybenzyl Alcohol

This protocol is adapted from a general procedure for the synthesis of substituted benzyl chlorides.[1]

Materials:

• 2,3,4-Trimethoxybenzyl alcohol

• Thionyl chloride (SOCl₂)

• Pyridine (catalytic amount)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 2,3,4-trimethoxybenzyl alcohol (1.0 eq) and a catalytic amount of pyridine in anhydrous diethyl ether.

• Cool the mixture to 0 °C in an ice bath.

• Add thionyl chloride (1.1 - 1.5 eq) dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Carefully pour the reaction mixture into ice-water to quench the excess thionyl chloride.

• Separate the organic layer and wash it with saturated sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 2,3,4-trimethoxybenzyl chloride.

General Protocol for the Synthesis of Alkyl 2,3,4-Trimethoxybenzyl Ether via Williamson Ether Synthesis

This protocol is adapted from a general procedure for the Williamson ether synthesis.[1]

Materials:

• Alcohol (R-OH)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• 2,3,4-Trimethoxybenzyl chloride

• Anhydrous dimethylformamide (DMF) or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the alcohol (1.0 eq) and anhydrous DMF or THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 - 1.5 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• Cool the reaction mixture back to 0 °C and add a solution of 2,3,4-trimethoxybenzyl chloride (1.0 - 1.2 eq) in anhydrous DMF or THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography.

Visualizations

Caption: Experimental workflow for 2,3,4-trimethoxybenzyl ether synthesis.

Caption: Competing SN2 and E2 pathways in Williamson ether synthesis.

Caption: Troubleshooting flowchart for low yield in ether synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. E2/SN2 Selectivity Driven by Reaction Dynamics. Insight into Halogen Bonding - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of 2,3,4-Trimethoxybenzyl (TMB) Ether Cleavage

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the 2,3,4-trimethoxybenzyl (TMB) ether protecting group. The information is designed to help optimize cleavage conditions and address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for cleaving 2,3,4-trimethoxybenzyl (TMB) ethers?

A1: The most common and effective methods for cleaving TMB ethers are acidic cleavage and oxidative cleavage. The choice of method depends on the substrate's sensitivity and the presence of other functional groups.

• Acidic Cleavage: Due to the three electron-donating methoxy groups, the TMB ether is highly acid-labile. Reagents like trifluoroacetic acid (TFA) are often effective under mild conditions.[1]

• Oxidative Cleavage: Reagents such as 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) or ceric ammonium nitrate (CAN) can be used for the oxidative deprotection of TMB ethers.[2][3] The electron-rich nature of the TMB group makes it susceptible to oxidation.[4]

Q2: My TMB ether cleavage is incomplete. What are the possible causes and solutions?

A2: Incomplete cleavage of TMB ethers can arise from several factors:

• Insufficient Reagent: The amount of acid or oxidizing agent may be inadequate to drive the reaction to completion.

• Suboptimal Reaction Conditions: Factors such as reaction time, temperature, and solvent can significantly influence the cleavage efficiency.

• Reagent Decomposition: Oxidizing agents like DDQ can be sensitive to moisture and may degrade over time.[5]

For troubleshooting, please refer to the detailed guides in the "Troubleshooting" section below.

Q3: What are the common side reactions observed during TMB ether cleavage, and how can they be minimized?

A3: A primary side reaction during acidic cleavage is the Friedel-Crafts alkylation of electron-rich aromatic rings by the highly stable 2,3,4-trimethoxybenzyl cation that is formed upon cleavage.[5] This can lead to the formation of unwanted byproducts. To mitigate this, the addition of a cation scavenger to the reaction mixture is highly recommended.[1] Common scavengers include anisole, 1,3-dimethoxybenzene, or trialkylsilanes like triisopropylsilane (TIS).[1][3]

With oxidative reagents like DDQ, over-oxidation or reaction with other sensitive functional groups on the substrate can occur.[5] Careful monitoring of the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) is crucial.

Troubleshooting Guides

Incomplete Cleavage with Acidic Conditions (e.g., TFA)

Possible Cause	Suggested Solution
Insufficient Acid Concentration	Increase the concentration of the acid (e.g., TFA) in the reaction mixture. For resistant substrates, a higher concentration or even neat TFA might be necessary.[5]
Inadequate Reaction Time	Monitor the reaction progress closely using TLC or LC-MS and extend the reaction time until the starting material is fully consumed.
Low Reaction Temperature	Most acidic cleavages of benzyl-type ethers are performed at room temperature. If the reaction is sluggish, a modest increase in temperature (e.g., to 40°C) may be beneficial, provided the substrate is thermally stable.[5]
Ineffective Scavenging	The liberated 2,3,4-trimethoxybenzyl cation can potentially react with the starting material or the deprotected product. Ensure an adequate amount of a cation scavenger (e.g., triisopropylsilane or 1,3-dimethoxybenzene) is present in the reaction mixture.[1][3]

Incomplete Cleavage with Oxidative Conditions (e.g., DDQ)

Possible Cause	Suggested Solution
Decomposed DDQ	DDQ is sensitive to moisture. It is advisable to use a fresh bottle of high-purity DDQ for optimal results.[5]
Insufficient Equivalents of DDQ	While catalytic amounts of DDQ can sometimes be used with a co-oxidant, stoichiometric amounts (typically 1.1-1.5 equivalents) are often required for complete conversion.[2]
Inappropriate Solvent	Dichloromethane (DCM) is a commonly used solvent for DDQ reactions. Ensure the solvent is anhydrous.[2][5]
Presence of Water	For many DDQ-mediated deprotections of benzyl ethers, the presence of a small amount of water is necessary for the reaction to proceed to the final alcohol product.[2]

Data Presentation: Comparison of Cleavage Conditions

Note: The following data is based on protocols for the closely related p-methoxybenzyl (PMB) and 2,4-dimethoxybenzyl (DMB) ethers. Due to the increased electron-donating nature of the three methoxy groups, the 2,3,4-TMB ether is expected to be even more labile, and thus, milder conditions (e.g., lower reagent concentrations, shorter reaction times) may be sufficient.

Table 1: Acidic Cleavage Conditions for Benzyl-Type Ethers

Reagent	Substrate Type	Scavenger	Solvent	Temperature	Time	Yield (%)	Reference
TFA (20-50% v/v)	DMB-protected phenol	1,3-Dimethoxybenzene	DCM	Room Temp.	1-4 h	High	[1]
TfOH (0.5 equiv)	PMB-protected alcohol	1,3-Dimethoxybenzene (3 equiv)	DCM	21°C	10 min	up to 98%	[3]
HCl (catalytic)	PMB-protected alcohol	-	HFIP/DCM	Room Temp.	< 5 min	High	[6]

Table 2: Oxidative Cleavage Conditions for Benzyl-Type Ethers

Reagent	Substrate Type	Solvent	Temperature	Time	Yield (%)	Reference
DDQ (2.3 equiv)	PMB-protected rhamnopyranoside	DCM/H₂O	Room Temp.	1.5 h	78%	[2]
CAN	PMB-protected alcohol	Acetonitrile/H₂O	0°C	-	High	[3]

Experimental Protocols

Protocol 1: Acidic Cleavage of a TMB Ether using TFA

Materials:

• TMB-protected alcohol

• Anhydrous dichloromethane (DCM)

• Triisopropylsilane (TIS) or 1,3-dimethoxybenzene

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve the TMB-protected alcohol in anhydrous DCM (to a concentration of approximately 0.1 M).

• Add a cation scavenger, such as triisopropylsilane (2-5 equivalents) or 1,3-dimethoxybenzene (3-5 equivalents), to the solution.[1][3]

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add trifluoroacetic acid (TFA) to the desired concentration (start with 10-20% v/v and increase if necessary).

• Stir the reaction at 0°C or allow it to warm to room temperature while monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by adding saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the residue by column chromatography to yield the deprotected alcohol.[1]

Protocol 2: Oxidative Cleavage of a TMB Ether using DDQ

Materials:

• TMB-protected alcohol

• 2,3-Dichloro-5,6-dicyano-p-benzoquinone (DDQ)

• Dichloromethane (DCM)

• Water

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the TMB-protected alcohol in a mixture of DCM and a small amount of water (e.g., 18:1 DCM:H₂O).

• Add DDQ (1.1-1.5 equivalents) to the solution at room temperature. The reaction mixture will typically turn dark.

• Stir the reaction and monitor its progress by TLC.

• Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography to afford the deprotected alcohol.[2][5]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.ucla.edu [chem.ucla.edu]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Stability of 2,3,4-Trimethoxybenzyl alcohol under acidic and basic conditions

Technical Support Center: 2,3,4-Trimethoxybenzyl Alcohol

Welcome to the Technical Support Center for 2,3,4-Trimethoxybenzyl alcohol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of this compound under various experimental conditions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to assist in your research and development activities.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of 2,3,4-Trimethoxybenzyl alcohol?

2,3,4-Trimethoxybenzyl alcohol is a relatively stable compound under neutral conditions. However, its stability is significantly influenced by pH. The electron-donating nature of the three methoxy groups on the benzene ring increases the reactivity of the benzylic alcohol, particularly towards acids.

Q2: How stable is 2,3,4-Trimethoxybenzyl alcohol under acidic conditions?

2,3,4-Trimethoxybenzyl alcohol is susceptible to degradation under acidic conditions. The methoxy groups enhance the stability of the corresponding benzylic carbocation, facilitating reactions such as ether formation in the presence of nucleophiles or potential polymerization. Forced degradation studies on Trimetazidine, a molecule containing the 2,3,4-trimethoxybenzyl moiety, have shown sensitivity towards acidic environments. While some reports suggest Trimetazidine is stable in acidic conditions, others indicate it is more sensitive to acid degradation, highlighting the importance of carefully controlled experimental parameters.

Q3: What is the expected stability of 2,3,4-Trimethoxybenzyl alcohol under basic conditions?

2,3,4-Trimethoxybenzyl alcohol is generally considered stable under basic conditions. Benzyl alcohols, as a class, do not have easily abstractable protons that would lead to degradation in the presence of a base. This stability is reflected in synthetic procedures where related p-methoxybenzyl (PMB) ethers are formed under basic conditions. Forced degradation studies on Trimetazidine also indicate its stability in basic media.

Q4: Can 2,3,4-Trimethoxybenzyl alcohol degrade under oxidative conditions?

Yes, there is a potential for degradation under oxidative conditions. While specific data for 2,3,4-trimethoxybenzyl alcohol is limited, studies on the related drug Trimetazidine have shown degradation under peroxide conditions.[1] The benzylic position can be susceptible to oxidation, potentially leading to the formation of 2,3,4-trimethoxybenzaldehyde and other byproducts.

Q5: Are there any known incompatibilities of 2,3,4-Trimethoxybenzyl alcohol with common laboratory reagents?

Besides strong acids and oxidizing agents, care should be taken when using 2,3,4-Trimethoxybenzyl alcohol with strong dehydrating agents, as they could promote ether formation or polymerization. It is also a known impurity (Impurity D) in the synthesis of the anti-anginal drug Trimetazidine.

Troubleshooting Guides

Issue 1: Unexpected side products observed in an acid-catalyzed reaction.

• Symptom: Your reaction mixture, which uses 2,3,4-Trimethoxybenzyl alcohol as a starting material under acidic conditions, shows multiple spots on TLC, or your final product is impure with unidentified side products.

• Possible Cause: The acidic conditions are causing the degradation of 2,3,4-Trimethoxybenzyl alcohol. The highly activated benzyl carbocation formed can react with various nucleophiles present in the reaction mixture or undergo self-condensation.

• Troubleshooting Steps:

  • Reduce Acidity: Use the mildest acidic conditions possible for your transformation. Consider using weaker acids or reducing the concentration of the acid.

  • Lower Reaction Temperature: Perform the reaction at a lower temperature to minimize side reactions.

  • Control Reaction Time: Monitor the reaction closely and quench it as soon as the desired product is formed to prevent further degradation.

  • Use of Scavengers: If the reaction mechanism allows, consider the addition of a non-nucleophilic proton scavenger to buffer the acidity.

Issue 2: Low yield when using a 2,3,4-Trimethoxybenzyl protecting group.

• Symptom: You are using 2,3,4-Trimethoxybenzyl as a protecting group for an alcohol or other functional group, and the yield of the protected compound is low, or you observe significant deprotection during workup or purification.

• Possible Cause: The 2,3,4-trimethoxybenzyl group is highly acid-labile. Even mild acidic conditions during aqueous workup or chromatography on silica gel can lead to premature cleavage.

• Troubleshooting Steps:

  • Neutralize Promptly: Ensure that the reaction mixture is fully neutralized before workup. A mild basic wash (e.g., saturated sodium bicarbonate solution) is recommended.

  • Avoid Acidic Chromatography Conditions: Use a deactivated stationary phase for chromatography (e.g., neutral alumina or silica gel treated with a small amount of triethylamine in the eluent).

  • Consider Alternative Protecting Groups: If acid sensitivity remains an issue, a less labile protecting group, such as a standard benzyl or p-methoxybenzyl (PMB) group, might be more suitable for your synthetic strategy.

Data Presentation

Table 1: Summary of Stability of 2,3,4-Trimethoxybenzyl Moiety based on Forced Degradation Studies of Trimetazidine

Condition	Reagent/Stress	Observation
Acidic	0.1N HCl	Potential for degradation. Conflicting reports exist, suggesting sensitivity is condition-dependent.[2]
Basic	0.1N NaOH	Generally stable.[1][2]
Oxidative	Peroxide	Degradation observed.[1]
Thermal	Dry Heat (60°C)	Generally stable.
Photolytic	UV/Visible Light	Generally stable.[1]
Hydrolytic	Neutral Water	Generally stable.[1]

Note: This data is inferred from studies on Trimetazidine and may not perfectly represent the behavior of pure 2,3,4-Trimethoxybenzyl alcohol. Experimental conditions such as temperature and duration of exposure will significantly impact stability.

Experimental Protocols

Protocol 1: General Procedure for Assessing Stability under Acidic Conditions

• Solution Preparation: Prepare a stock solution of 2,3,4-Trimethoxybenzyl alcohol in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Application: To a known volume of the stock solution, add an equal volume of an acidic solution (e.g., 0.1 N HCl).

• Incubation: Maintain the mixture at a controlled temperature (e.g., room temperature or 40°C) for a specific duration (e.g., 24 hours).

• Neutralization: After the incubation period, neutralize the solution with a suitable base (e.g., 0.1 N NaOH) to a pH of approximately 7.

• Analysis: Analyze the sample by a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with a UV detector, to determine the extent of degradation. Compare the peak area of the parent compound in the stressed sample to that of an unstressed control sample.

Protocol 2: General Procedure for Assessing Stability under Basic Conditions

• Solution Preparation: Prepare a stock solution of 2,3,4-Trimethoxybenzyl alcohol as described in Protocol 1.

• Stress Application: To a known volume of the stock solution, add an equal volume of a basic solution (e.g., 0.1 N NaOH).

• Incubation: Maintain the mixture at a controlled temperature for a specific duration.

• Neutralization: After incubation, neutralize the solution with a suitable acid (e.g., 0.1 N HCl).

• Analysis: Analyze the sample by HPLC as described in Protocol 1.

Mandatory Visualization

Caption: Troubleshooting workflow for stability issues with 2,3,4-Trimethoxybenzyl alcohol.

Caption: Putative degradation pathway under acidic vs. basic conditions.

References

• 1. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 2. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

Overcoming steric hindrance in reactions with 2,3,4-Trimethoxybenzyl alcohol

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help you overcome challenges related to steric hindrance in reactions involving 2,3,4-Trimethoxybenzyl alcohol (TMB alcohol).

Frequently Asked Questions (FAQs)

Q1: What causes the steric hindrance associated with 2,3,4-Trimethoxybenzyl alcohol?

A1: The primary cause of steric hindrance is the presence of a methoxy group at the C2 (ortho) position of the benzene ring. This group's spatial bulk physically obstructs the approach of nucleophiles to the benzylic carbon, slowing down or preventing reactions that typically proceed via an Sₙ2 mechanism.[1][2][3] The additional methoxy groups at C3 and C4 also contribute to the electron-donating nature of the ring, which can influence the reactivity of the benzylic position.

Caption: Steric hindrance from the ortho-methoxy group in TMB alcohol.

Troubleshooting Guides

Q2: My Williamson ether synthesis using TMB alcohol with a hindered secondary alcohol is giving very low yields. What steps can I take?

A2: This is a classic issue of steric congestion affecting the Sₙ2 pathway. When both the electrophile (TMB alcohol, activated as a halide or other leaving group) and the nucleophile (a hindered alcohol) are bulky, the reaction rate drops significantly.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yield TMB etherification.

Recommended Actions:

• Activate the Alcohol: Instead of using TMB alcohol directly, convert it to a better electrophile like 2,3,4-trimethoxybenzyl bromide or chloride.

• Use a Phase-Transfer Catalyst: Add a catalytic amount (e.g., 1-5 mol%) of tetrabutylammonium iodide (TBAI). TBAI facilitates the formation of a more reactive alkoxide-ion pair, which can significantly accelerate benzylation of hindered hydroxyls, often allowing the reaction to proceed at room temperature.[5]

• Optimize Base and Solvent: Use a strong, non-nucleophilic base like sodium hydride (NaH) in a polar aprotic solvent such as anhydrous THF or DMF to ensure complete formation of the nucleophilic alkoxide.[4][6]

Q3: The reaction is extremely slow (taking several days) even with an activated TMB halide. How can I dramatically increase the reaction rate?

A3: For severely hindered substrates where standard Sₙ2 conditions fail, switching to a different reaction mechanism or using physical methods to enhance reactivity is often necessary. The Mitsunobu reaction is an excellent alternative for coupling sterically demanding alcohols.[7][8]

Recommended Actions:

• Employ the Mitsunobu Reaction: This reaction uses a phosphine (e.g., triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., DEAD or DIAD) to activate the alcohol in situ.[9] It is renowned for its effectiveness with hindered substrates and proceeds with a clean inversion of stereochemistry at the alcohol center.[8][10]

• Use Sonication: For prohibitively slow Mitsunobu reactions, the combination of high reactant concentration (e.g., 3.0 M) and sonication can lead to a vast rate increase.[11] This technique has been shown to reduce reaction times from several days to mere minutes for hindered systems.[11]

Q4: Are there any alternative catalytic methods that avoid strong bases or stoichiometric activating agents?

A4: Yes, modern catalytic methods offer milder alternatives for etherification.

Recommended Actions:

• Iron-Catalyzed Dehydrative Coupling: A system using Iron(III) triflate (Fe(OTf)₃, 5 mol%) as a catalyst with ammonium chloride (NH₄Cl) as an additive can directly couple primary and secondary alcohols.[12][13] This method avoids the need to pre-form an alkoxide or an alkyl halide and generates water as the only byproduct.[13]

• Use of Heterogeneous Acid Catalysts: For certain applications, solid acid catalysts like H-Beta zeolites can be employed for benzylation reactions, offering easier workup and catalyst recycling.[14][15]

Data Summary: Methods for Overcoming Steric Hindrance

The following table summarizes and compares various strategies for forming ethers with sterically hindered alcohols like TMB alcohol.

Method	Key Reagents	Typical Conditions	Suitability for Hindered Substrates	Reported Yield	Citation(s)
Phase-Transfer Catalysis (PTC)	NaH, TMB-Br, TBAI (cat.)	Anhydrous THF, Room Temp	Good to Excellent	Quantitative	[5]
Modified Mitsunobu	TMB Alcohol, PPh₃, DEAD/DIAD, 4-Nitrobenzoic Acid	Anhydrous THF, <10°C to RT	Excellent	65-75% (for hindered systems)	[10]
Sonication-Assisted Mitsunobu	TMB Alcohol, PPh₃, DEAD/DIAD	High Concentration (3.0 M), Sonication	Excellent (for severely hindered systems)	~75%	[11]
Iron-Catalyzed Dehydration	TMB Alcohol, Fe(OTf)₃ (cat.), NH₄Cl (cat.)	DCM, 45-70°C	Good (for benzylic alcohols)	~81% (for model systems)	[12][13]

Key Experimental Protocols

Protocol 1: TBAI-Catalyzed Benzylation of a Hindered Alcohol

(Adapted from Czernecki et al., for the benzylation of hindered sugar hydroxyls)[5]

• Setup: Under an inert atmosphere (Nitrogen or Argon), dissolve the hindered alcohol substrate (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Alkoxide Formation: Cool the solution in an ice bath. Slowly add sodium hydride (NaH, 60% dispersion in oil, 1.1 eq) portion-wise. Allow the mixture to stir until hydrogen evolution ceases.

• Catalyst and Electrophile Addition: Add tetrabutylammonium iodide (TBAI, 0.05 eq), followed by the dropwise addition of 2,3,4-Trimethoxybenzyl bromide (1.1 eq).

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). Reactions with hindered substrates can complete in as little as 10 minutes to a few hours.[5]

• Workup: Once the starting material is consumed, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl). Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Modified Mitsunobu Reaction for Hindered Alcohols

(Adapted from Organic Syntheses procedure for inversion of menthol)[10]

• Setup: In an oven-dried flask under an inert atmosphere, dissolve the hindered alcohol substrate (1.0 eq), 4-nitrobenzoic acid (1.5 eq), and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous THF.

• Cooling: Cool the resulting solution/suspension to below 10°C in an ice-salt bath. 4-nitrobenzoic acid may not fully dissolve initially.[10]

• Reagent Addition: Slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise via syringe, ensuring the internal temperature remains below 10°C. The reaction mixture should become homogeneous and turn yellow-orange.[10]

• Reaction: After the addition is complete, allow the reaction to stir at room temperature overnight or until TLC analysis indicates the consumption of the starting alcohol. Shorter reaction times may result in slightly lower yields.[10]

• Workup and Purification: Concentrate the reaction mixture under reduced pressure. The resulting residue contains the product and stoichiometric amounts of triphenylphosphine oxide and the hydrazinedicarboxylate byproduct. Purify by flash column chromatography to isolate the desired inverted ester. Subsequent hydrolysis or other functional group transformations can be performed as needed.

References

• 1. Steric effects - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. benchchem.com [benchchem.com]
• 5. New Method for the Benzylation of Hindered Sugar Hydroxyls [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. glaserr.missouri.edu [glaserr.missouri.edu]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Iron-Catalyzed Selective Etherification and Transetherification Reactions Using Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

Removal of 2,3,4-trimethoxybenzaldehyde impurity from 2,3,4-Trimethoxybenzyl alcohol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing 2,3,4-trimethoxybenzaldehyde as an impurity from 2,3,4-trimethoxybenzyl alcohol.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the purification process, offering potential causes and solutions in a question-and-answer format.

Question: I have a significant amount of 2,3,4-trimethoxybenzaldehyde impurity in my 2,3,4-trimethoxybenzyl alcohol sample. What is the most effective method to remove it?

Answer: The most effective and chemically specific method for removing aldehyde impurities from an alcohol is through the formation of a bisulfite adduct. This process selectively converts the aldehyde into a water-soluble salt, which can then be easily separated from the organic-soluble alcohol using liquid-liquid extraction.[1][2][3] Other viable methods include column chromatography and recrystallization, with the choice depending on the scale of your experiment and the required final purity.

Question: My bisulfite extraction is not completely removing the 2,3,4-trimethoxybenzaldehyde. What could be the issue?

Answer: Incomplete removal of the aldehyde during bisulfite extraction can be due to several factors:

• Insufficient Sodium Bisulfite: Ensure you are using a freshly prepared and saturated solution of sodium bisulfite to drive the reaction to completion.[1]

• Poor Phase Mixing: Vigorous shaking during the liquid-liquid extraction is crucial to ensure intimate contact between the aldehyde in the organic phase and the bisulfite in the aqueous phase.[3]

• Reaction Time: While the reaction is often rapid, allowing for a slightly longer reaction time by shaking for a few minutes may improve the adduct formation.

• pH of the Solution: The formation of the bisulfite adduct is most efficient in a slightly acidic to neutral aqueous solution.

Question: I am trying to use column chromatography to separate the aldehyde from the alcohol, but I am getting poor separation. What can I do to improve this?

Answer: Poor separation in column chromatography can often be rectified by optimizing the following parameters:

• Solvent System (Mobile Phase): The polarity of the eluent is critical. Since alcohols are generally more polar than aldehydes, you should start with a non-polar solvent and gradually increase the polarity. A common starting point for such separations is a mixture of hexane and ethyl acetate.[4][5] You can use Thin Layer Chromatography (TLC) to test different solvent systems to find the one that gives the best separation between your alcohol and the aldehyde impurity.

• Stationary Phase: Silica gel is the most common stationary phase for this type of separation.[6] Ensure the silica gel is properly packed to avoid channeling.

• Column Loading: Overloading the column can lead to broad peaks and poor separation. Make sure to load a concentrated sample in a minimal amount of solvent.

Question: Can I use recrystallization to purify my 2,3,4-trimethoxybenzyl alcohol?

Answer: Recrystallization is a potential method if your 2,3,4-trimethoxybenzyl alcohol is a solid at room temperature and the 2,3,4-trimethoxybenzaldehyde is present as an impurity.[7] The success of this technique depends on finding a suitable solvent or solvent system in which the alcohol and the aldehyde have significantly different solubilities at high and low temperatures. You may need to experiment with different solvents to find the optimal one. A two-solvent recrystallization might also be effective.[8][9]

Data Presentation: Comparison of Purification Methods

The following table summarizes the expected performance of the primary methods for removing 2,3,4-trimethoxybenzaldehyde from 2,3,4-trimethoxybenzyl alcohol. The values presented are typical and may vary based on experimental conditions.

Purification Method	Purity Achieved (Typical)	Yield of Alcohol (Typical)	Throughput	Key Advantages	Key Disadvantages
Bisulfite Adduct Formation	>99%	>95%	High	High selectivity for aldehydes, scalable.[10]	Requires chemical reaction and subsequent work-up.
Column Chromatography	>98%	80-95%	Low to Medium	Good separation for a wide range of impurities.	Can be time-consuming and requires significant solvent usage.[10]
Recrystallization	>99% (if successful)	70-90%	Medium to High	Potentially simple and cost-effective for solids.	Highly dependent on finding a suitable solvent system.

Experimental Protocols

Protocol 1: Purification via Bisulfite Adduct Formation

This protocol describes the removal of 2,3,4-trimethoxybenzaldehyde from 2,3,4-trimethoxybenzyl alcohol using a liquid-liquid extraction based on bisulfite adduct formation.[1][3][11]

• Dissolution: Dissolve the crude mixture of 2,3,4-trimethoxybenzyl alcohol containing the aldehyde impurity in a suitable organic solvent (e.g., ethyl acetate or dichloromethane) in a separatory funnel.

• Bisulfite Addition: Add a freshly prepared saturated aqueous solution of sodium bisulfite to the separatory funnel. The volume of the bisulfite solution should be approximately equal to the volume of the organic solution.

• Extraction: Shake the separatory funnel vigorously for 2-3 minutes to ensure thorough mixing. Periodically vent the funnel to release any pressure buildup.

• Phase Separation: Allow the layers to separate. The upper layer will be the organic phase containing the purified 2,3,4-trimethoxybenzyl alcohol, and the lower aqueous layer will contain the bisulfite adduct of the aldehyde.

• Separation: Carefully drain the lower aqueous layer.

• Washing: Wash the organic layer with deionized water and then with a saturated sodium chloride solution (brine) to remove any residual water-soluble impurities.

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate). Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the purified 2,3,4-trimethoxybenzyl alcohol.

Protocol 2: Purification by Column Chromatography

This protocol provides a general procedure for the separation of 2,3,4-trimethoxybenzaldehyde from 2,3,4-trimethoxybenzyl alcohol using silica gel column chromatography.[4][6]

• Column Preparation: Prepare a silica gel column in a suitable non-polar solvent like hexane.

• Sample Preparation: Dissolve the crude mixture in a minimal amount of the chromatography solvent or a slightly more polar solvent.

• Loading the Column: Carefully load the sample onto the top of the silica gel column.

• Elution: Begin eluting the column with a non-polar solvent (e.g., hexane). The less polar 2,3,4-trimethoxybenzaldehyde will elute first.

• Gradient Elution: Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate) to the mobile phase. This will help to elute the more polar 2,3,4-trimethoxybenzyl alcohol.

• Fraction Collection: Collect the eluate in fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Analysis and Pooling: Analyze the collected fractions by TLC to identify those containing the pure alcohol.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2,3,4-trimethoxybenzyl alcohol.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the purification of 2,3,4-trimethoxybenzyl alcohol using the bisulfite adduct formation method.

Caption: Workflow for the purification of 2,3,4-trimethoxybenzyl alcohol.

References

• 1. Workup [chem.rochester.edu]
• 2. Bisulfite - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. How to Column Aldehydes: A Comprehensive Guide • cmu.edu.jm [jitsi.cmu.edu.jm]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. ocw.mit.edu [ocw.mit.edu]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 2,3,4-Trimethoxybenzyl Alcohol

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2,3,4-trimethoxybenzyl alcohol, with a focus on improving reaction yield.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2,3,4-trimethoxybenzyl alcohol via the reduction of 2,3,4-trimethoxybenzaldehyde.

Q1: My reaction yield is significantly lower than expected. What are the potential causes?

A1: Low yields in the reduction of 2,3,4-trimethoxybenzaldehyde can stem from several factors. The most common issues include:

• Suboptimal Reaction Conditions: Temperature, reaction time, and solvent can all significantly impact the efficiency of the reduction.

• Poor Quality of Starting Material: The purity of the starting aldehyde is crucial. Impurities can interfere with the reaction.

• Inactive or Insufficient Reducing Agent: Sodium borohydride (NaBH₄) can degrade over time, especially if not stored properly. Using an insufficient molar equivalent will result in an incomplete reaction.

• Inefficient Work-up and Purification: Product loss during extraction, washing, and purification steps is a common contributor to low isolated yields.

• Side Reactions: Although NaBH₄ is a mild reducing agent, side reactions can still occur, consuming the starting material or the product.

Q2: How can I determine the cause of the low yield in my specific experiment?

A2: A systematic approach can help identify the root cause:

• Analyze the Crude Reaction Mixture: Before purification, take a small sample of the crude reaction mixture and analyze it using techniques like Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Presence of Starting Material: A significant amount of unreacted 2,3,4-trimethoxybenzaldehyde indicates an incomplete reaction.

  • Presence of Multiple Spots/Peaks: The presence of unexpected spots on a TLC plate or peaks in an NMR spectrum suggests the formation of side products.

• Verify the Quality of Reagents:

  • Starting Aldehyde: Check the purity of your 2,3,4-trimethoxybenzaldehyde. If it has been stored for a long time, it may have oxidized to the corresponding carboxylic acid.

  • Sodium Borohydride: Use freshly opened or properly stored NaBH₄. A simple test for the activity of NaBH₄ is to add a small amount to an acidic solution; vigorous hydrogen gas evolution indicates activity.

• Review Your Experimental Procedure: Carefully re-examine your reaction setup, stoichiometry of reagents, and work-up procedure. Ensure all steps were performed as intended.

Q3: My TLC analysis shows a significant amount of unreacted starting material. How can I drive the reaction to completion?

A3: An incomplete reaction is a common issue. To address this:

• Increase the Molar Equivalent of NaBH₄: While a slight excess of NaBH₄ is typically used, you can try increasing the molar ratio to 1.5 or 2.0 equivalents relative to the aldehyde.

• Extend the Reaction Time: Monitor the reaction progress by TLC. If the reaction is proceeding slowly, extend the reaction time.

• Optimize the Temperature: While the reaction is often performed at room temperature or 0 °C, gentle warming might be necessary in some cases. However, be cautious, as higher temperatures can also promote side reactions.

• Ensure Proper Mixing: Inadequate stirring can lead to localized depletion of the reducing agent. Ensure the reaction mixture is homogenous throughout the reaction.

Q4: I suspect side products are forming. What are the likely impurities and how can I minimize them?

A4: While the reduction of aldehydes with NaBH₄ is generally a clean reaction, potential side products in the synthesis of 2,3,4-trimethoxybenzyl alcohol could include:

• Unreacted 2,3,4-trimethoxybenzaldehyde: As discussed, this is a common "impurity" if the reaction is incomplete.

• Borate Esters: The initial product of the reduction is a borate ester, which is hydrolyzed during the work-up to yield the final alcohol. Incomplete hydrolysis can leave borate esters in your product. Ensure a thorough aqueous work-up.

• Cannizzaro Reaction Products (under strongly basic conditions): If the reaction is performed under strongly basic conditions, aldehydes lacking alpha-hydrogens, like 2,3,4-trimethoxybenzaldehyde, can undergo disproportionation to form the corresponding alcohol and carboxylic acid. Using milder basic or neutral conditions can prevent this.

To minimize side reactions, ensure the reaction is run under optimal conditions and that the work-up is performed correctly.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2,3,4-trimethoxybenzyl alcohol?

A1: The most prevalent and efficient method is the reduction of the corresponding aldehyde, 2,3,4-trimethoxybenzaldehyde, using a mild reducing agent like sodium borohydride (NaBH₄).[1][2]

Q2: Which solvent is best for this reduction?

A2: Protic solvents like methanol (MeOH) and ethanol (EtOH) are commonly used and are often the most effective for NaBH₄ reductions.[1][2] Methanol is frequently cited in procedures for similar substituted benzyl alcohols, leading to high yields.[3]

Q3: What is the optimal temperature for the reaction?

A3: The reduction of aldehydes with NaBH₄ is typically carried out at room temperature or cooled to 0-15°C to control the initial exothermic reaction.[3] Running the reaction at a controlled, lower temperature can help minimize potential side reactions.

Q4: How can I monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction's progress. A spot corresponding to the starting aldehyde should diminish and be replaced by a new spot for the product alcohol, which will have a different Rf value.

Q5: What is the best way to purify the final product?

A5: After the work-up, 2,3,4-trimethoxybenzyl alcohol can be purified by either recrystallization or column chromatography.[4] If the product is a solid at room temperature, recrystallization is often a more straightforward and scalable purification method. If it is an oil or if impurities are difficult to remove by recrystallization, column chromatography using a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) is recommended.[5]

Data Presentation

The following tables summarize reaction conditions for the reduction of substituted benzaldehydes to their corresponding alcohols, providing a reference for optimizing the synthesis of 2,3,4-trimethoxybenzyl alcohol.

Table 1: Effect of Solvent on the Yield of Substituted Benzyl Alcohols

Aldehyde	Reducing Agent	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
3,4,5-Trimethoxybenzaldehyde	NaBH₄	Methanol	Room Temp	0.5 - 1 h	94 - 95	Patent CN102503783A[6]
Benzaldehyde	NaBH₄	Ethanol	Room Temp	15 min	96
p-Anisaldehyde	NaBH₄	Ethanol	Room Temp	15 min	96
Vanillin	NaBH₄	Ethanol	Room Temp	20 min	92

Table 2: General Reaction Parameters for NaBH₄ Reduction of Aldehydes

Parameter	Recommended Condition	Notes
Solvent	Methanol or Ethanol	Protic solvents are generally preferred for NaBH₄ reductions.
Temperature	0 - 25 °C	Cooling the reaction initially can help control the exotherm.
Molar Ratio (NaBH₄:Aldehyde)	1.1 - 1.5 : 1	A slight excess of NaBH₄ ensures complete conversion.
Reaction Time	0.5 - 4 hours	Monitor by TLC to determine completion.
Work-up	Aqueous acid (e.g., dilute HCl) or ammonium chloride solution	Quenches excess NaBH₄ and hydrolyzes the borate ester intermediate.

Experimental Protocols

Protocol 1: Synthesis of 2,3,4-Trimethoxybenzyl Alcohol via Sodium Borohydride Reduction

This protocol is adapted from a procedure for a structurally similar compound and is expected to give a high yield.[3]

Materials:

• 2,3,4-Trimethoxybenzaldehyde

• Methanol (reagent grade)

• Sodium borohydride (NaBH₄)

• Deionized water

• Dilute Hydrochloric Acid (HCl) or Ammonium Chloride (NH₄Cl) solution

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) for drying

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2,3,4-trimethoxybenzaldehyde (1.0 eq) in methanol (approximately 6-8 mL per gram of aldehyde).

• Cooling: Cool the solution to 0-5 °C using an ice bath.

• Addition of Reducing Agent: While stirring, add sodium borohydride (1.1 - 1.2 eq) portion-wise to the cooled solution. Maintain the temperature below 15 °C during the addition.

• Reaction: After the addition is complete, continue to stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by TLC until the starting aldehyde is consumed.

• Quenching: Carefully quench the reaction by slowly adding dilute HCl or a saturated NH₄Cl solution until the effervescence ceases.

• Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

• Extraction: To the remaining aqueous residue, add deionized water and extract the product with dichloromethane or ethyl acetate (3 x volume of aqueous layer).

• Washing: Combine the organic extracts and wash with brine (saturated NaCl solution).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude 2,3,4-trimethoxybenzyl alcohol.

Protocol 2: Purification of 2,3,4-Trimethoxybenzyl Alcohol

A. Recrystallization:

• Solvent Selection: Choose a suitable solvent or solvent system in which the alcohol is soluble at high temperatures but sparingly soluble at low temperatures (e.g., a mixture of ethyl acetate and hexane, or toluene).

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

• Crystallization: Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

B. Column Chromatography:

• Stationary Phase: Use silica gel as the stationary phase.

• Mobile Phase: A solvent system of hexane and ethyl acetate is a good starting point. The polarity can be adjusted based on the TLC analysis of the crude product.

• Procedure: Dissolve the crude product in a minimal amount of the eluent and load it onto the prepared silica gel column. Elute the column with the chosen solvent system, collecting fractions and monitoring them by TLC.

• Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2,3,4-trimethoxybenzyl alcohol.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and purification of 2,3,4-trimethoxybenzyl alcohol.

Caption: Troubleshooting decision tree for low yield in the synthesis of 2,3,4-trimethoxybenzyl alcohol.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Sodium Borohydride [commonorganicchemistry.com]
• 3. jocpr.com [jocpr.com]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Monitoring Reactions of 2,3,4-Trimethoxybenzyl Alcohol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring reactions involving 2,3,4-trimethoxybenzyl alcohol using Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guides

This section addresses common issues encountered during the TLC and HPLC analysis of 2,3,4-trimethoxybenzyl alcohol and its reaction products.

Thin-Layer Chromatography (TLC) Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Spots are streaking or elongated.	1. Sample is too concentrated.[1][2][3] 2. Inappropriate solvent system polarity.[2] 3. The compound is acidic or basic and is interacting with the silica gel.[1][3]	1. Dilute the sample solution and re-spot. A 1% solution is a good starting point.[1] 2. Adjust the polarity of the mobile phase.[2] 3. For acidic compounds, add a small amount of acetic or formic acid (0.1-2.0%) to the mobile phase. For basic compounds, add a small amount of triethylamine (0.1-2.0%).[3]
No spots are visible on the TLC plate.	1. The sample is too dilute.[2][3] 2. The compound is not UV-active.[3] 3. The solvent level in the developing chamber was above the spotting line.[1][2] 4. The compound is volatile and may have evaporated.[3]	1. Concentrate the sample or spot multiple times in the same location, allowing the solvent to dry between applications.[2][3] 2. Use a chemical stain for visualization (e.g., potassium permanganate, p-anisaldehyde, or iodine).[3] 3. Ensure the solvent level is below the origin when placing the plate in the chamber.[2] 4. Minimize the time the plate is exposed to air before and after development.
The Rf values are too high or too low.	1. The mobile phase is too polar (high Rf) or not polar enough (low Rf).[3]	1. To decrease the Rf, reduce the proportion of the polar solvent in your mobile phase. To increase the Rf, increase the proportion of the polar solvent.[3]
The solvent front is uneven.	1. The TLC plate was touching the side of the chamber or the filter paper.[2] 2. The bottom of the TLC plate is not level in the developing chamber.	1. Reposition the plate in the center of the chamber, ensuring it does not touch the sides.[2] 2. Make sure the plate is resting flat on the bottom of the chamber.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing.	1. Interaction with active silanol groups on the column.[4] 2. Insufficient buffering of the mobile phase.[4] 3. Column overload.	1. Use a column with end-capping or a polar-embedded phase. Add a basic modifier like triethylamine to the mobile phase for basic analytes.[5] 2. Ensure the mobile phase pH is appropriate for the analyte and use a buffer concentration of at least 20 mM.[4][5] 3. Reduce the injection volume or the concentration of the sample.[5]
Shifting Retention Times.	1. Inconsistent mobile phase composition. 2. Column temperature fluctuations. 3. Column degradation.	1. Ensure the mobile phase is well-mixed and degassed. If preparing online, check the proportioning valves.[5] 2. Use a column oven to maintain a consistent temperature. 3. Replace the column if it has reached the end of its lifespan.
Broad Peaks.	1. Large dead volume in the system. 2. Column contamination or degradation. 3. Sample solvent is stronger than the mobile phase.	1. Check all connections for proper fit. Use low-dead-volume tubing and fittings.[5] 2. Flush the column with a strong solvent. If the problem persists, replace the column. 3. Dissolve the sample in the mobile phase or a weaker solvent.[5]
High Backpressure.	1. Frit or column blockage. 2. Buffer precipitation. 3. Particulate matter from the sample or mobile phase.	1. Replace the in-line filter or column frit. If the column is blocked, try back-flushing it. 2. Ensure the buffer is soluble in the mobile phase composition. Flush the system with water before switching to high organic content mobile phases. 3. Filter all samples and mobile phases before use.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for TLC analysis of a reaction converting 2,3,4-trimethoxybenzyl alcohol to 2,3,4-trimethoxybenzaldehyde?

A good starting point for a TLC solvent system is a mixture of a non-polar solvent like hexanes or heptane and a moderately polar solvent like ethyl acetate. Based on similar compounds, a 1:1 mixture of hexane and ethyl acetate is a reasonable starting point. The polarity can then be adjusted to achieve optimal separation. For separating benzyl alcohol from benzaldehyde, a less polar system like 7:3 pentane:diethyl ether has also been reported to be effective.

Q2: How can I visualize the spots of 2,3,4-trimethoxybenzyl alcohol and its corresponding aldehyde on a TLC plate?

Both 2,3,4-trimethoxybenzyl alcohol and 2,3,4-trimethoxybenzaldehyde contain a substituted benzene ring and should be visible under a UV lamp (254 nm) as dark spots on a fluorescent background. For additional visualization, especially for the alcohol, various chemical stains can be used. A potassium permanganate stain is effective for visualizing alcohols and aldehydes, which will appear as yellow spots on a purple background. P-anisaldehyde and vanillin stains are also good general-purpose stains for alcohols and aldehydes.

Q3: What type of HPLC column is suitable for separating 2,3,4-trimethoxybenzyl alcohol and its related compounds?

A reversed-phase C18 column is the most common and suitable choice for separating substituted benzyl alcohols and benzaldehydes. These columns separate compounds based on their hydrophobicity, and the difference in polarity between the alcohol and aldehyde allows for good separation.

Q4: What is a typical mobile phase for the HPLC analysis of this reaction?

A typical mobile phase for the reversed-phase HPLC separation of these compounds is a mixture of water and acetonitrile or methanol. Often, a small amount of acid, such as acetic acid or phosphoric acid, is added to the mobile phase to improve peak shape and resolution. An isocratic method with a constant mobile phase composition or a gradient method where the proportion of the organic solvent is increased over time can be used.

Q5: My reaction involves other reagents. How can I be sure which spot on the TLC plate is my product?

To confidently identify your product spot, it is crucial to run a "co-spot" on your TLC plate. This involves spotting the starting material in one lane, the reaction mixture in another lane, and a mixture of the starting material and the reaction mixture in a third lane (the co-spot). If the reaction is proceeding, you should see the starting material spot disappear over time in the reaction mixture lane, and a new spot (your product) appear.

Experimental Protocols

Protocol 1: TLC Monitoring of the Oxidation of 2,3,4-Trimethoxybenzyl Alcohol

1. TLC Plate Preparation:

• Use silica gel 60 F254 plates.

• With a pencil, gently draw a starting line approximately 1 cm from the bottom of the plate.

• Mark three lanes on the starting line for the starting material (SM), co-spot (Co), and reaction mixture (Rxn).

2. Sample Preparation:

• Prepare a dilute solution (approx. 1%) of your starting 2,3,4-trimethoxybenzyl alcohol in a volatile solvent like ethyl acetate.

• At various time points, take a small aliquot of your reaction mixture and dilute it with a suitable solvent.

3. Spotting the TLC Plate:

• Using a capillary tube, spot the prepared starting material solution onto the "SM" lane.

• Spot the diluted reaction mixture onto the "Rxn" lane.

• In the "Co" lane, first spot the starting material, and then carefully spot the reaction mixture on top of the same spot, allowing the solvent to dry in between.

4. Developing the TLC Plate:

• Prepare a developing chamber with a suitable mobile phase (e.g., 1:1 hexanes:ethyl acetate).

• Place a piece of filter paper in the chamber to ensure saturation of the atmosphere with solvent vapors.

• Carefully place the spotted TLC plate into the chamber, ensuring the solvent level is below the starting line.

• Allow the solvent to run up the plate until it is about 1 cm from the top.

5. Visualization:

• Remove the plate from the chamber and immediately mark the solvent front with a pencil.

• Allow the plate to dry completely.

• Visualize the spots under a UV lamp (254 nm).

• If necessary, further visualize by dipping the plate in a potassium permanganate stain followed by gentle heating.

6. Analysis:

• Calculate the Rf value for each spot (Rf = distance traveled by spot / distance traveled by solvent front).

• The disappearance of the starting material spot and the appearance of a new spot in the "Rxn" lane indicates the progress of the reaction.

Protocol 2: Representative HPLC Method for Monitoring the Reaction

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• UV Detection: 254 nm

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	70	30
  10.0	30	70
  12.0	30	70
  12.1	70	30

  | 15.0 | 70 | 30 |

Sample Preparation:

• Prepare a stock solution of your 2,3,4-trimethoxybenzyl alcohol reference standard in the mobile phase.

• At various time points, take an aliquot of the reaction mixture, quench if necessary, and dilute with the mobile phase to an appropriate concentration.

• Filter all samples through a 0.45 µm syringe filter before injection.

Analysis:

• Monitor the chromatograms for the decrease in the peak area of the 2,3,4-trimethoxybenzyl alcohol and the increase in the peak area of the product. The retention time of the alcohol will be shorter than that of the less polar aldehyde.

Visualizations

Caption: Workflow for monitoring a chemical reaction using TLC or HPLC.

References

• 1. 2,3,4-Trimethoxybenzaldehyde | C10H12O4 | CID 75006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,3,4-Trimethoxybenzaldehyde | 2103-57-3 [chemicalbook.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. HPLC retention times - Chromatography Forum [chromforum.org]
• 5. Determination of benzyl alcohol and its metabolite in plasma by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Benzyl-Type Protecting Groups: 2,3,4-Trimethoxybenzyl (TMB) vs. 4-Methoxybenzyl (PMB)

In the landscape of multi-step organic synthesis, particularly within the realms of pharmaceutical research and complex molecule construction, the selection of an appropriate protecting group is a critical strategic decision. The 4-methoxybenzyl (PMB) group is a well-established and versatile protecting group for hydroxyl functionalities, prized for its stability and multiple deprotection pathways. This guide presents a detailed comparison between the PMB group and the more electron-rich, and consequently more labile, 2,3,4-trimethoxybenzyl (TMB) protecting group.

While the PMB group is extensively documented, the 2,3,4-trimethoxybenzyl (TMB) ether as a protecting group for alcohols is less prevalent in the literature. However, the principles governing the stability and cleavage of benzyl-type ethers are well understood. The addition of electron-donating methoxy groups to the benzene ring increases the stability of the corresponding benzylic carbocation formed during cleavage, thereby increasing the group's lability under both acidic and oxidative conditions.[1][2] This guide will leverage the extensive data for the PMB group and the closely related 2,4-dimethoxybenzyl (DMB) group to provide a robust comparison and to extrapolate the expected properties and performance of the TMB group.

Data Presentation: A Quantitative Comparison

The reactivity of benzyl-type protecting groups is directly influenced by the electronic nature of the aromatic ring. The additional methoxy groups on the TMB ring render it significantly more susceptible to cleavage than the PMB group.

Table 1: Comparison of Introduction (Protection) of Primary Alcohols

Protecting Group	Reagent	Typical Conditions	Reaction Time	Typical Yield (%)
PMB	p-Methoxybenzyl chloride (PMB-Cl)	NaH, THF, 0 °C to rt	2 - 8 h	90 - 98[2]
TMB (Predicted)	2,3,4-Trimethoxybenzyl chloride (TMB-Cl)	NaH, THF, 0 °C to rt	2 - 8 h	85 - 95

Table 2: Comparison of Deprotection Conditions and Lability

Protecting Group	Acidic Cleavage Conditions (Typical)	Oxidative Cleavage Reagents	Relative Lability	Stability Profile
PMB	10-50% TFA in CH₂Cl₂[1]	DDQ, CAN[3]	High	Stable to catalytic hydrogenation (unlike Bn), stable to many basic and nucleophilic conditions.[2]
TMB (Inferred)	<1% TFA in CH₂Cl₂ (similar to DMB)[1]	DDQ, CAN	Very High	Expected to be less stable than PMB under strongly acidic conditions. Stable to catalytic hydrogenation.

Experimental Protocols

Detailed methodologies for the introduction and cleavage of these protecting groups are crucial for reproducible experimental outcomes.

Protocol 1: Protection of a Primary Alcohol with p-Methoxybenzyl Chloride (PMB-Cl)

Reaction: R-OH + PMB-Cl → R-OPMB

Materials:

• Primary alcohol (1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

• p-Methoxybenzyl chloride (PMB-Cl, 1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• To a stirred suspension of sodium hydride in anhydrous THF at 0 °C under an inert atmosphere, add a solution of the primary alcohol in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• Cool the reaction mixture back to 0 °C and add a solution of p-methoxybenzyl chloride in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 2-8 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the PMB-protected alcohol.[2]

Protocol 2: Oxidative Deprotection of a PMB Ether using DDQ

Reaction: R-OPMB + DDQ → R-OH

Materials:

• PMB-protected alcohol (1.0 eq)

• 2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ, 1.2 eq)

• Dichloromethane (DCM)

• Water (or a phosphate buffer, pH 7)

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Dissolve the PMB-protected alcohol in a mixture of dichloromethane and water (typically 18:1 v/v).[4]

• Add DDQ to the solution at room temperature. The reaction mixture will typically darken in color.

• Stir the reaction at room temperature and monitor its progress by TLC. The reaction is usually complete within 1-3 hours.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the layers and extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to afford the deprotected alcohol.[5]

Protocol 3: Acid-Catalyzed Deprotection of a Benzyl-Type Ether using Trifluoroacetic Acid (TFA)

Note: The concentration of TFA required is highly dependent on the lability of the protecting group. TMB ethers are expected to cleave under much milder conditions than PMB ethers.

Reaction: R-OBn(OMe)ₓ + TFA → R-OH

Materials:

• Protected alcohol (1.0 eq)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Cation scavenger (e.g., anisole or triisopropylsilane, 2-5 eq)

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Dissolve the protected substrate in dichloromethane.

• Add a cation scavenger to the solution to trap the electrophilic benzyl cation generated during cleavage.

• Cool the solution to 0 °C.

• Add the appropriate concentration of trifluoroacetic acid dropwise (e.g., 10-20% v/v for PMB, predicted <1% for TMB).[1]

• Stir the reaction at 0 °C to room temperature, monitoring by TLC.

• Upon completion, carefully neutralize the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Mandatory Visualizations

The following diagrams illustrate the key chemical transformations and the logical hierarchy of lability among benzyl-type protecting groups.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DDQ as a versatile and easily recyclable oxidant: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for the Quantification of 2,3,4-Trimethoxybenzyl Alcohol

For researchers, scientists, and drug development professionals, the accurate quantification of 2,3,4-Trimethoxybenzyl alcohol is crucial for quality control, impurity profiling, and pharmacokinetic studies. This guide provides a comparative overview of suitable analytical methods, complete with experimental protocols and performance data to facilitate method selection and implementation.

Introduction

2,3,4-Trimethoxybenzyl alcohol is a key intermediate in the synthesis of various pharmaceutical compounds and is also known as an impurity in some active pharmaceutical ingredients, such as Trimetazidine, where it is designated as Impurity D.[1][2][3] Its accurate quantification is therefore essential for ensuring the safety and efficacy of pharmaceutical products. The primary analytical techniques for the quantification of 2,3,4-Trimethoxybenzyl alcohol and related compounds are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Comparison of Analytical Methods

While specific validated method data for 2,3,4-Trimethoxybenzyl alcohol is not extensively published, data from analogous compounds such as benzyl alcohol and other trimethoxybenzyl alcohol isomers provide a strong basis for method development and validation. The following table summarizes the expected performance of HPLC-UV and GC-MS for the quantification of 2,3,4-Trimethoxybenzyl alcohol, drawing parallels from existing validated methods for similar compounds.

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with detection by UV absorbance.	Separation of volatile compounds in the gas phase followed by detection and quantification based on mass-to-charge ratio.
Linearity (R²)	Typically ≥ 0.999	Typically ≥ 0.999
Limit of Detection (LOD)	Expected to be in the low ng/mL range.	Expected to be in the low to sub-ng/mL range.
Limit of Quantification (LOQ)	Expected to be in the mid to high ng/mL range.	Expected to be in the low ng/mL range.
Accuracy (% Recovery)	Typically within 98-102%	Typically within 95-105%
Precision (% RSD)	Typically < 2%	Typically < 5%
Sample Throughput	High	Moderate
Instrumentation Cost	Moderate	High
Strengths	Robust, widely available, suitable for routine quality control.	High sensitivity and selectivity, provides structural information.
Limitations	Lower sensitivity compared to MS detection.	Requires derivatization for non-volatile samples, more complex instrumentation.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for related compounds and can be adapted and validated for the specific analysis of 2,3,4-Trimethoxybenzyl alcohol.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is suitable for the routine quantification of 2,3,4-Trimethoxybenzyl alcohol in bulk drug substances and pharmaceutical formulations.

1. Instrumentation:

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

2. Reagents and Materials:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for mobile phase pH adjustment)

• 2,3,4-Trimethoxybenzyl alcohol reference standard

3. Chromatographic Conditions:

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (e.g., 50:50 v/v) with a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: Determined by UV scan of 2,3,4-Trimethoxybenzyl alcohol (typically around 220-230 nm).

• Injection Volume: 10 µL

4. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve the 2,3,4-Trimethoxybenzyl alcohol reference standard in a suitable diluent (e.g., methanol or mobile phase) to prepare a stock solution. Prepare a series of calibration standards by serial dilution.

• Sample Solution: Accurately weigh the sample and dissolve it in the diluent to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

5. Validation Parameters:

• Specificity: Assessed by analyzing blank and placebo samples to ensure no interference at the retention time of 2,3,4-Trimethoxybenzyl alcohol. Forced degradation studies (acid, base, oxidation, thermal, and photolytic stress) should be performed to demonstrate that the method can separate the analyte from its degradation products.

• Linearity: Determined by plotting the peak area response against the concentration of the calibration standards and performing a linear regression analysis.

• Accuracy: Evaluated by the recovery of known amounts of analyte spiked into a placebo matrix at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision: Assessed by repeatability (intra-day precision) and intermediate precision (inter-day precision) through multiple analyses of the same sample, expressed as the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method offers high sensitivity and selectivity, making it ideal for the trace-level quantification of 2,3,4-Trimethoxybenzyl alcohol, particularly in complex matrices.

1. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Data acquisition and processing software

2. Reagents and Materials:

• Methanol (GC grade)

• Helium (carrier gas)

• 2,3,4-Trimethoxybenzyl alcohol reference standard

3. Chromatographic and Spectrometric Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), hold for a few minutes, then ramp to a final temperature (e.g., 280 °C) at a controlled rate.

• Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of 2,3,4-Trimethoxybenzyl alcohol.

4. Sample Preparation:

• Standard Solution: Prepare a stock solution of the 2,3,4-Trimethoxybenzyl alcohol reference standard in methanol. Create calibration standards by serial dilution.

• Sample Solution: Dissolve the sample in methanol to a concentration within the calibration range. If necessary, perform a liquid-liquid extraction or solid-phase extraction to clean up the sample.

5. Validation Parameters:

• The validation parameters (specificity, linearity, accuracy, precision, LOD, and LOQ) are assessed similarly to the HPLC method, with adjustments appropriate for the GC-MS technique.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the quantification of 2,3,4-Trimethoxybenzyl alcohol using a chromatographic method.

Caption: General workflow for the quantification of 2,3,4-Trimethoxybenzyl alcohol.

References

• 1. 2,3,4-Trimethoxybenzyl Alcohol | LGC Standards [lgcstandards.com]
• 2. rjptonline.org [rjptonline.org]
• 3. pharmaffiliates.com [pharmaffiliates.com]

A Comparative Guide to the ¹H NMR Analysis of 2,3,4-Trimethoxybenzyl (TMB) Protected Compounds

For Researchers, Scientists, and Drug Development Professionals

The 2,3,4-trimethoxybenzyl (TMB) group is a valuable tool in the arsenal of protecting groups for hydroxyl and amino functionalities in multi-step organic synthesis. Its distinct electronic properties, conferred by the three methoxy substituents on the aromatic ring, influence its stability and cleavage conditions relative to other common benzyl-type protecting groups. This guide provides a comparative analysis of the ¹H NMR spectral characteristics of TMB-protected compounds, offering insights for reaction monitoring and structural elucidation.

¹H NMR Spectral Characteristics of the TMB Protecting Group

A key feature in the ¹H NMR spectrum of a TMB-protected alcohol or amine is the signal corresponding to the benzylic methylene protons (Ar-CH₂ -O- or Ar-CH₂ -N-). These protons typically appear as a singlet, and their chemical shift provides valuable information about the electronic environment of the protecting group.

While specific ¹H NMR data for TMB-protected compounds is not abundantly available in publicly accessible databases, analysis of the parent compound, 2,3,4-trimethoxybenzaldehyde, and related structures provides an estimation of the chemical shifts for the aromatic protons and methoxy groups of the TMB moiety.

Table 1: Estimated ¹H NMR Chemical Shifts of the 2,3,4-Trimethoxybenzyl Moiety

Protons	Estimated Chemical Shift (ppm)	Multiplicity
Benzylic CH₂	4.5 - 5.0	Singlet
Aromatic H-5	~6.7	Doublet
Aromatic H-6	~7.0	Doublet
2-OCH₃	~3.8	Singlet
3-OCH₃	~3.9	Singlet
4-OCH₃	~4.0	Singlet

Note: These are estimated values and can vary depending on the solvent and the nature of the protected substrate.

Comparison with Other Benzyl-Type Protecting Groups

The electronic nature of the substituents on the benzyl group significantly impacts the chemical shift of the benzylic methylene protons. Electron-donating groups, such as methoxy groups, tend to shield the benzylic protons, causing an upfield shift (lower ppm value) compared to the unsubstituted benzyl group.

Table 2: Comparative ¹H NMR Chemical Shifts of Benzylic Protons in Commonly Used Benzyl-Type Protecting Groups for Alcohols (R-O-CH₂-Ar)

Protecting Group	Structure	Typical Chemical Shift of Benzylic CH₂ (ppm)
Benzyl (Bn)	~4.57
p-Methoxybenzyl (PMB)	~4.47
2,4-Dimethoxybenzyl (DMB)	~4.45
2,3,4-Trimethoxybenzyl (TMB)	~4.5 - 5.0 (estimated)

The increased electron density on the aromatic ring of the TMB group, due to the presence of three methoxy groups, is expected to result in a chemical shift for the benzylic protons that is comparable to or slightly downfield from the DMB group. This is due to the complex interplay of shielding and deshielding effects from the multiple methoxy substituents.

Monitoring Deprotection of TMB-Protected Compounds by ¹H NMR

The removal of the TMB group can be readily monitored by ¹H NMR spectroscopy. Deprotection will result in the disappearance of the characteristic signals of the TMB group, particularly the singlet of the benzylic methylene protons and the aromatic and methoxy group signals. Concurrently, a new signal corresponding to the proton of the deprotected hydroxyl or amino group will appear.

Experimental Protocol: General Procedure for Deprotection of a TMB-Protected Alcohol

A common method for the cleavage of benzyl-type ethers is through oxidative deprotection using reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

• Reaction Setup: The TMB-protected compound is dissolved in a suitable solvent system, typically a mixture of dichloromethane and water.

• Reagent Addition: DDQ is added to the solution at room temperature.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or by taking aliquots from the reaction mixture for ¹H NMR analysis.

• Work-up: Upon completion, the reaction is quenched, and the product is extracted and purified.

• ¹H NMR Analysis: A final ¹H NMR spectrum of the purified product is recorded to confirm the complete removal of the TMB group and the structure of the deprotected alcohol.

Visualization of Key Concepts

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: Structure of the 2,3,4-Trimethoxybenzyl group.

Caption: General workflow for the deprotection of a TMB-protected compound and its monitoring by ¹H NMR.

Mass Spectrometry Fragmentation of 2,3,4-Trimethoxybenzyl Derivatives: A Comparative Guide

For researchers engaged in organic synthesis and drug development, the choice of protecting groups is a critical decision that can significantly impact the characterization of intermediates and final products. The 2,3,4-trimethoxybenzyl (TMB) group is a valuable acid-labile protecting group for alcohols. Understanding its behavior under mass spectrometry (MS) conditions is essential for reaction monitoring and structural elucidation. This guide provides a comparative analysis of the mass spectrometric fragmentation of 2,3,4-trimethoxybenzyl derivatives against common alternatives, supported by predicted fragmentation data and detailed experimental protocols.

Fragmentation Pattern of 2,3,4-Trimethoxybenzyl Ethers

Under electron ionization (EI) mass spectrometry, 2,3,4-trimethoxybenzyl ethers are expected to exhibit characteristic fragmentation patterns dominated by cleavage of the benzylic C-O bond and subsequent fragmentation of the resulting 2,3,4-trimethoxybenzyl cation. A strong molecular ion peak is generally anticipated for these aromatic ethers.[1]

The primary fragmentation pathway involves the formation of the highly stable 2,3,4-trimethoxybenzyl cation at m/z 181. This cation can then undergo further fragmentation through the sequential loss of methyl radicals (•CH₃) and neutral molecules like formaldehyde (CH₂O) or carbon monoxide (CO).

A predicted fragmentation pattern for a generic 2,3,4-trimethoxybenzyl ether is presented below:

Predicted m/z	Proposed Ion Structure	Proposed Fragmentation Pathway
M+	[R-O-CH₂-C₆H₂(OCH₃)₃]⁺•	Molecular Ion
M-R•	[OCH₂-C₆H₂(OCH₃)₃]⁺	α-cleavage, loss of the R group
181	[CH₂-C₆H₂(OCH₃)₃]⁺	Benzylic C-O bond cleavage
166	[C₉H₁₀O₃]⁺•	Loss of a methyl radical (•CH₃) from the m/z 181 ion
151	[C₈H₇O₃]⁺	Loss of a second methyl radical (•CH₃) from the m/z 166 ion
136	[C₇H₄O₃]⁺•	Loss of a third methyl radical (•CH₃) from the m/z 151 ion
121	[C₇H₅O₂]⁺	Loss of formaldehyde (CH₂O) from the m/z 151 ion
108	[C₆H₄O₂]⁺•	Loss of carbon monoxide (CO) from the m/z 136 ion

This table is based on general fragmentation principles of benzyl ethers and related substituted aromatic compounds.[1][2] A similar fragmentation pattern involving the loss of methyl radicals has been predicted for the structurally related 1-iodo-2,3,4-trimethoxybenzene.[3]

Comparison with Alternative Protecting Groups

The fragmentation behavior of the 2,3,4-trimethoxybenzyl group can be compared with other commonly used benzyl-type protecting groups, such as the p-methoxybenzyl (PMB) and the 3,4-dimethoxybenzyl (DMB) groups. The presence and position of the electron-donating methoxy groups significantly influence the stability of the resulting benzylic cation and thus the fragmentation pattern.

Protecting Group	Characteristic Fragment Ion (m/z)	Relative Lability (Predicted)	Key Fragmentation Features
2,3,4-Trimethoxybenzyl (TMB)	181	High	Sequential loss of methyl radicals and neutral molecules from the stable trimethoxybenzyl cation.
p-Methoxybenzyl (PMB)	121	Medium	Formation of the stable p-methoxybenzyl cation. Further fragmentation is less extensive compared to TMB.
3,4-Dimethoxybenzyl (DMB)	151	High	Formation of the stable 3,4-dimethoxybenzyl cation. Fragmentation pattern is intermediate between TMB and PMB.
Benzyl (Bn)	91	Low	Formation of the tropylium ion (C₇H₇⁺). Requires higher energy for fragmentation compared to methoxy-substituted analogues.

The increased number of methoxy groups in the TMB derivative leads to a more stabilized benzylic cation, which is reflected in its prominent peak at m/z 181. This high stability can also lead to more complex subsequent fragmentation pathways. In contrast, the simpler benzyl group primarily yields the tropylium ion at m/z 91.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for the Analysis of 2,3,4-Trimethoxybenzyl Protected Alcohols

This protocol outlines a general method for the analysis of volatile 2,3,4-trimethoxybenzyl ethers.

1. Sample Preparation:

• Dissolve the 2,3,4-trimethoxybenzyl derivative in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

• If necessary, perform derivatization (e.g., silylation of free hydroxyl groups) to increase volatility, though the primary focus here is on the fragmentation of the TMB ether itself.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System (or equivalent).

• Mass Spectrometer: Agilent 5977A MSD (or equivalent).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 10 minutes at 280 °C.

• MS Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-550.

3. Data Analysis:

• Identify the molecular ion peak (M⁺•).

• Analyze the fragmentation pattern, looking for the characteristic m/z 181 peak and subsequent losses of methyl radicals and other neutral fragments.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Non-Volatile Derivatives

For less volatile or thermally labile 2,3,4-trimethoxybenzyl derivatives, LC-MS/MS is the preferred method.

1. Sample Preparation:

• Dissolve the sample in a suitable solvent compatible with the mobile phase (e.g., methanol or acetonitrile) to a concentration of 10-100 µg/mL.

• Filter the sample through a 0.22 µm syringe filter before injection.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Waters ACQUITY UPLC I-Class System (or equivalent).

• Mass Spectrometer: Waters Xevo TQ-S micro (or equivalent).

• Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent reversed-phase column.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 5% B.

  • 1-5 min: 5% to 95% B.

  • 5-6 min: 95% B.

  • 6-6.1 min: 95% to 5% B.

  • 6.1-8 min: 5% B.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 30 V.

• Source Temperature: 150 °C.

• Desolvation Temperature: 350 °C.

• Collision Gas: Argon.

• MS/MS Analysis: Perform product ion scans of the protonated molecular ion [M+H]⁺ to observe the fragmentation pattern.

Visualizing Fragmentation Pathways

The fragmentation of a 2,3,4-trimethoxybenzyl ether can be visualized as a logical pathway.

Caption: Predicted fragmentation pathway of a 2,3,4-trimethoxybenzyl ether.

Caption: General experimental workflow for MS analysis.

References

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Methods for 2,3,4-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Vis Spectrophotometry for the quantitative analysis of 2,3,4-Trimethoxybenzyl alcohol. The information presented is collated from established analytical practices for similar aromatic alcohols and is intended to guide researchers in selecting the most suitable method for their specific needs.

Introduction

2,3,4-Trimethoxybenzyl alcohol is a substituted aromatic alcohol with applications in organic synthesis and as a potential building block in the pharmaceutical industry. Accurate and precise quantification of this compound is crucial for quality control, reaction monitoring, and stability studies. This guide compares the performance of three common analytical techniques: HPLC, GC, and UV-Vis Spectrophotometry, offering insights into their respective strengths and limitations for the analysis of 2,3,4-Trimethoxybenzyl alcohol.

Methodology and Performance Comparison

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the analysis of non-volatile and thermally labile compounds. A reversed-phase HPLC method is the most suitable approach for 2,3,4-Trimethoxybenzyl alcohol.

Experimental Protocol: Proposed HPLC Method

• Instrument: Standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength of 270 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Standard Preparation: A stock solution of 2,3,4-Trimethoxybenzyl alcohol (1 mg/mL) is prepared in the mobile phase. Working standards are prepared by serial dilution.

• Sample Preparation: The sample is dissolved in the mobile phase, filtered through a 0.45 µm syringe filter, and injected into the HPLC system.

Logical Workflow for HPLC Method Development

Caption: Workflow for HPLC analysis of 2,3,4-Trimethoxybenzyl alcohol.

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile and semi-volatile compounds. Given the boiling point of 2,3,4-Trimethoxybenzyl alcohol (105 °C at 25 mmHg), GC is a viable alternative to HPLC. A GC method coupled with a Flame Ionization Detector (FID) is a common approach for quantitative analysis.

Experimental Protocol: Proposed GC-FID Method

• Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: Capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C and hold for 5 minutes.

• Injection Volume: 1 µL (split injection, e.g., 20:1 split ratio).

• Standard Preparation: A stock solution of 2,3,4-Trimethoxybenzyl alcohol (1 mg/mL) is prepared in a suitable solvent like ethyl acetate. Working standards are prepared by serial dilution.

• Sample Preparation: The sample is dissolved in ethyl acetate and injected into the GC system.

Decision Pathway for Choosing Between HPLC and GC

A Comparative Analysis of Benzyl-Type Protecting Groups in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of multi-step organic synthesis, the judicious selection of protecting groups is a critical determinant of success. Benzyl-type protecting groups have long been a mainstay for the temporary masking of hydroxyl, amino, and carboxyl functionalities due to their general stability and versatile cleavage methods. This guide provides an objective comparison of the performance of common benzyl-type protecting groups, including the unsubstituted benzyl (Bn), p-methoxybenzyl (PMB), and 2,4-dimethoxybenzyl (DMB) groups. The information presented, supported by experimental data, is intended to empower researchers to make informed decisions in the strategic design of synthetic routes.

Performance Comparison of Benzyl-Type Protecting Groups

The primary distinction between the various benzyl-type protecting groups lies in their relative lability, which is a direct consequence of the electronic nature of the substituents on the aromatic ring. Electron-donating groups, such as methoxy substituents, increase the electron density of the benzyl system, rendering it more susceptible to cleavage under acidic and oxidative conditions.[1]

Protection of Alcohols

The protection of alcohols as benzyl ethers is a widely employed strategy. The following table summarizes typical reaction conditions, times, and yields for the protection of a primary alcohol using Bn, PMB, and DMB groups via the Williamson ether synthesis.[1]

Protecting Group	Reagent	Typical Conditions	Reaction Time	Typical Yield (%)
DMB	2,4-Dimethoxybenzyl chloride (DMB-Cl)	NaH, THF, 0 °C to rt	2 - 6 h	85 - 95
PMB	p-Methoxybenzyl chloride (PMB-Cl)	NaH, THF, 0 °C to rt	2 - 8 h	90 - 98
Bn	Benzyl bromide (Bn-Br)	NaH, THF, 0 °C to rt	4 - 12 h	90 - 98

Deprotection of Benzyl-Protected Alcohols

The choice of deprotection method is a key consideration in synthetic planning. While catalytic hydrogenolysis is a general method for all benzyl-type ethers, the methoxy-substituted analogues offer milder, orthogonal cleavage options.

Protecting Group	Deprotection Method	Reagents & Conditions	Typical Yield (%)	Notes
DMB	Acidic Cleavage	10% TFA in CH₂Cl₂	Quant. (2 h)[1]	Most acid-labile of the three.
Oxidative Cleavage	DDQ, CH₂Cl₂/H₂O	High[2]	Rapid cleavage.
PMB	Acidic Cleavage	TFA	Good to High[1]	Slower than DMB cleavage.
Oxidative Cleavage	DDQ, CH₂Cl₂/H₂O	97[3]	Common orthogonal deprotection.
Bn	Catalytic Hydrogenolysis	H₂, 10% Pd/C, MeOH or EtOH	>95[4]	Generally stable to acidic and oxidative cleavage conditions used for PMB/DMB.

Protection and Deprotection of Amines (Cbz Group)

The benzyloxycarbonyl (Cbz or Z) group is a widely used protecting group for amines. Its removal is most commonly achieved by catalytic hydrogenolysis. The following table compares different catalytic systems for the deprotection of the Cbz group.[5]

Catalyst System	Hydrogen Source / Reagent	Typical Conditions	Reaction Time	Yield (%)	Key Advantages & Disadvantages
5-10% Pd/C	H₂ (gas, 1 atm to 3 bar)	MeOH or EtOH, Room Temp	4 - 72 hours	Variable, up to 95+	Advantages: Well-established, mild, neutral pH.[5] Disadvantages: Can be slow, may affect other reducible groups.[5]
20% Pd(OH)₂/C (Pearlman's Catalyst)	H₂ (gas)	Various Solvents	4 hours - 6 days	57 - 66	Advantages: More active for stubborn substrates. Disadvantages: Longer reaction times, can be pyrophoric.
Pd/C (Transfer Hydrogenation)	Ammonium Formate (HCOONH₄)	i-PrOH, Microwave	~10 minutes	High	Advantages: Avoids handling of H₂ gas, extremely rapid.[5]
Nickel Boride (in situ)	NaBH₄ + NiCl₂·6H₂O	MeOH, Room Temp	Not specified	High	Advantages: Chemoselective, unaffected by chloro, bromo, ester, and amide groups.[5]

Protection and Deprotection of Carboxylic Acids

Carboxylic acids are commonly protected as benzyl esters. This transformation can be achieved through various methods, including Fischer-Speier and Steglich esterifications.

Method	Reagents	Typical Conditions	Reaction Time	Yield (%)
Fischer-Speier Esterification	Carboxylic acid, Benzyl alcohol, H₂SO₄ (cat.)	Toluene, reflux with Dean-Stark trap	2 - 6 hours	80 - 95[6]
Steglich Esterification	Carboxylic acid, Benzyl alcohol, DCC, DMAP (cat.)	CH₂Cl₂, rt	1 - 4 hours	85 - 98[6]
Niobium(V) Chloride	Carboxylic acid, Benzyl alcohol, NbCl₅	Room temperature	2 - 3 hours	66 - 94[7]

Deprotection of benzyl esters is typically accomplished via catalytic hydrogenolysis, similar to benzyl ethers and Cbz groups.

Experimental Protocols

Protocol 1: Protection of a Primary Alcohol with p-Methoxybenzyl Chloride (PMB-Cl)

Objective: To protect a primary alcohol as a PMB ether.

Procedure:

• To a stirred solution of the primary alcohol (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, add sodium hydride (NaH, 1.2 eq, 60% dispersion in mineral oil) portionwise.

• Stir the resulting suspension at 0 °C for 30 minutes.

• Add a solution of p-methoxybenzyl chloride (PMB-Cl, 1.1 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-8 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the PMB-protected alcohol.[3]

Protocol 2: Orthogonal Deprotection of a PMB Ether using DDQ

Objective: To selectively cleave a PMB ether in the presence of other protecting groups (e.g., Bn).

Procedure:

• Dissolve the PMB-protected compound (1.0 eq) in a mixture of dichloromethane (CH₂Cl₂) and water (typically 18:1 v/v).

• To this solution, add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.2 eq) in one portion at room temperature. The reaction mixture will typically turn dark.

• Stir the reaction vigorously and monitor by TLC. The reaction is usually complete within 1-3 hours.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the layers and extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the deprotected alcohol.[3]

Protocol 3: Deprotection of a Cbz-Protected Amine via Catalytic Hydrogenolysis

Objective: To remove the Cbz protecting group from an amine.

Procedure:

• Dissolve the Cbz-protected amine (1.0 eq) in methanol (MeOH) or ethanol (EtOH).

• Carefully add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol% by weight).

• Securely attach a hydrogen-filled balloon to the flask or use a hydrogenation apparatus to maintain a hydrogen atmosphere (1 atm).

• Stir the reaction mixture vigorously at room temperature for 4-24 hours, monitoring the progress by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude deprotected amine.

• If the amine is isolated as a salt, a basic workup may be necessary to obtain the free amine.[4]

Visualizing Reaction Pathways and Logical Relationships

The following diagrams, generated using the DOT language, illustrate key experimental workflows and the logical relationships in the stability and cleavage of benzyl-type protecting groups.

Caption: General workflow for the protection of alcohols, amines, and carboxylic acids.

Caption: Decision workflow for selecting a deprotection strategy.

Caption: Mechanism of oxidative deprotection of a PMB ether using DDQ.

References

• 1. benchchem.com [benchchem.com]
• 2. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. The preparation of benzyl esters using stoichiometric niobium (V) chloride versus niobium grafted SiO2 catalyst: A comparison study - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Cleavage of 2,3,4-Trimethoxybenzyl Ethers: A Spectroscopic Comparison Guide

The 2,3,4-trimethoxybenzyl (TMB) group is a valuable acid-labile protecting group for hydroxyl functionalities in organic synthesis. Its removal, or cleavage, is a critical step that requires careful validation to ensure the complete deprotection of the desired alcohol and to characterize any byproducts. This guide provides a comparative overview of spectroscopic methods used to validate the cleavage of TMB ethers, supported by experimental data and detailed protocols.

Spectroscopic Analysis of TMB Ether Cleavage

The cleavage of a TMB ether results in the formation of the deprotected alcohol and 2,3,4-trimethoxybenzaldehyde as the primary byproduct. The progress and completion of this reaction can be effectively monitored and validated using a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for validating TMB ether cleavage, as it provides detailed structural information about the starting material, the protected alcohol, and the final deprotected product.

• ¹H NMR Spectroscopy: The most noticeable change in the ¹H NMR spectrum upon cleavage of a TMB ether is the disappearance of the signals corresponding to the TMB protecting group and the appearance of signals corresponding to the free hydroxyl group and 2,3,4-trimethoxybenzaldehyde.

  • TMB-Protected Alcohol (Starting Material):

    • A characteristic singlet for the benzylic protons (Ar-CH₂-O) typically appears in the range of δ 4.5-5.0 ppm.

    • Three distinct singlets for the three methoxy groups (-OCH₃) will be present, usually between δ 3.8 and 4.1 ppm.

    • Aromatic protons of the TMB group will show a characteristic splitting pattern.

  • Deprotected Alcohol (Product):

    • The singlet for the benzylic protons of the TMB group will be absent.

    • A new, often broad, signal for the hydroxyl proton (-OH) will appear. Its chemical shift is variable and depends on the solvent and concentration.

  • 2,3,4-Trimethoxybenzaldehyde (Byproduct):

    • A characteristic singlet for the aldehydic proton (-CHO) will appear downfield, typically around δ 10.3 ppm.

    • The aromatic protons will show a distinct doublet of doublets pattern.

    • Three singlets for the methoxy groups will also be present.

• ¹³C NMR Spectroscopy: Changes in the ¹³C NMR spectrum also provide clear evidence of TMB ether cleavage.

  • TMB-Protected Alcohol (Starting Material):

    • A signal for the benzylic carbon (Ar-CH₂-O) is typically observed around 70-80 ppm.

    • Signals for the three methoxy carbons are found in the 55-62 ppm range.

  • Deprotected Alcohol (Product):

    • The signal for the benzylic carbon of the TMB group will be absent.

  • 2,3,4-Trimethoxybenzaldehyde (Byproduct):

    • A highly deshielded signal for the aldehyde carbonyl carbon (-CHO) will appear around δ 190 ppm.

Comparison of ¹H NMR Data Before and After Cleavage

Functional Group	TMB-Protected Alcohol (ppm)	Deprotected Alcohol (ppm)	2,3,4-Trimethoxybenzaldehyde (ppm)
Benzylic Protons (Ar-CH₂-O)	~4.7 (s, 2H)	-	-
Methoxy Protons (-OCH₃)	~3.9 (s, 3H), ~3.85 (s, 3H), ~3.8 (s, 3H)	-	~4.08 (s, 3H), ~3.94 (s, 3H), ~3.91 (s, 3H)
Aromatic Protons (TMB)	~6.7-7.0 (m)	-	~7.59 (d, 1H), ~6.80 (d, 1H)
Aldehydic Proton (-CHO)	-	-	~10.32 (s, 1H)
Hydroxyl Proton (-OH)	-	Variable (broad s)	-

2. Mass Spectrometry (MS)

Mass spectrometry is used to confirm the identity of the deprotected alcohol by determining its molecular weight. It can also be used to detect the presence of the 2,3,4-trimethoxybenzaldehyde byproduct.

• Electron Ionization (EI-MS):

  • Deprotected Alcohol: The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the deprotected alcohol.

  • 2,3,4-Trimethoxybenzaldehyde: A prominent molecular ion peak at m/z = 196 is expected. Common fragments include [M-CH₃]⁺ (m/z = 181) and [M-CHO]⁺.

3. UV-Vis Spectroscopy

UV-Vis spectroscopy can be a useful tool for monitoring the cleavage reaction in real-time, especially if the TMB-protected compound and the deprotected alcohol have different UV absorption profiles from the 2,3,4-trimethoxybenzaldehyde byproduct. The aldehyde byproduct has a distinct UV absorption maximum that can be monitored to follow the progress of the reaction.

Compound	λmax (nm)
2,3,4-Trimethoxybenzaldehyde	~280, ~320

Experimental Protocols

Protocol 1: Cleavage of 2,3,4-Trimethoxybenzyl Ether using DDQ

This protocol describes a common method for the oxidative cleavage of TMB ethers using 2,3-dichloro-5,6-dicyanobenzoquinone (DDQ).

Materials:

• TMB-protected alcohol

• 2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ)

• Dichloromethane (CH₂Cl₂)

• Water (H₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for column chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

• Dissolve the TMB-protected alcohol in a mixture of CH₂Cl₂ and H₂O (typically 18:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Add DDQ (1.1-1.5 equivalents) portion-wise to the stirred solution. The reaction mixture will typically turn dark.

• Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The disappearance of the starting material and the appearance of a new, more polar spot for the deprotected alcohol indicates the reaction is proceeding.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Transfer the mixture to a separatory funnel and extract with CH₂Cl₂ (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the pure deprotected alcohol.

Protocol 2: Spectroscopic Analysis

¹H and ¹³C NMR Spectroscopy:

• Prepare a sample of the purified deprotected alcohol by dissolving ~5-10 mg in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer.

• Process the spectra (Fourier transform, phase correction, baseline correction) and reference the chemical shifts to the residual solvent peak.

• Analyze the spectra to confirm the absence of TMB-related signals and the presence of the expected signals for the deprotected alcohol.

Mass Spectrometry:

• Prepare a dilute solution of the purified deprotected alcohol in a volatile solvent (e.g., methanol, acetonitrile).

• Introduce the sample into the mass spectrometer (e.g., via direct infusion or after separation by GC or LC).

• Acquire the mass spectrum and identify the molecular ion peak corresponding to the deprotected alcohol.

UV-Vis Spectroscopy:

• To monitor the reaction, periodically take an aliquot of the reaction mixture, dilute it with a suitable solvent (e.g., acetonitrile), and record the UV-Vis spectrum.

• Observe the increase in absorbance at the λmax of 2,3,4-trimethoxybenzaldehyde to follow the reaction progress.

Visualizations

Caption: Experimental workflow for TMB ether cleavage and validation.

Caption: Key ¹H NMR signal changes during TMB ether cleavage.

Comparative Biological Activities of 2,3,4-Trimethoxybenzyl Alcohol and its Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the biological activities of derivatives of 2,3,4-trimethoxybenzyl alcohol. While direct experimental data on the biological activity of 2,3,4-trimethoxybenzyl alcohol itself is limited in publicly available literature, numerous studies have explored the potential of its derivatives, particularly in the fields of oncology and microbiology.

This guide synthesizes available data on the anticancer, antimicrobial, and anti-inflammatory properties of various trimethoxybenzyl alcohol derivatives, presenting quantitative data in accessible tables, detailing experimental methodologies, and illustrating key pathways and workflows using Graphviz diagrams.

Anticancer Activity: Targeting the Microtubule Network

A significant body of research on trimethoxybenzyl alcohol derivatives has focused on their potential as anticancer agents, with a primary mechanism of action being the inhibition of tubulin polymerization. By disrupting the dynamics of microtubules, which are essential for cell division, these compounds can induce cell cycle arrest and apoptosis in cancer cells. The majority of studies have investigated derivatives with a 3,4,5-trimethoxy substitution pattern, which have shown potent cytotoxic effects against various cancer cell lines.

Comparative Cytotoxicity of Trimethoxybenzyl Derivatives

The following table summarizes the in vitro cytotoxic activity of various trimethoxybenzyl derivatives against several human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values indicate the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Compound/Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference Compound	IC₅₀ (µM)
N-phenyl triazinone derivative 9	HepG2 (Liver)	1.38	Podophyllotoxin	Not specified
N-pyridoyl triazinone 10	HepG2 (Liver)	2.52	Podophyllotoxin	Not specified
N-phenylthiazolyl triazinone 11	HepG2 (Liver)	3.21	Podophyllotoxin	Not specified
Compound VI (trimethoxypyridine derivative)	HCT-116 (Colon)	4.83	Colchicine	7.40
Compound VI (trimethoxypyridine derivative)	HepG-2 (Liver)	3.25	Colchicine	9.32
Compound VI (trimethoxypyridine derivative)	MCF-7 (Breast)	6.11	Colchicine	10.41

Tubulin Polymerization Inhibition

The primary mechanism for the observed cytotoxicity of many trimethoxybenzyl derivatives is their ability to inhibit the polymerization of tubulin into microtubules. The following table presents the inhibitory activity of selected compounds on tubulin polymerization.

Compound/Derivative	Tubulin Polymerization IC₅₀ (nM)	Reference Compound	Tubulin Polymerization IC₅₀ (nM)
Compound VI (trimethoxypyridine derivative)	8.92	Colchicine	9.85
Compound Vb	22.41	Colchicine	9.85
Compound Vc	17.64	Colchicine	9.85
Compound Vf	20.39	Colchicine	9.85
Compound Vj	10.75	Colchicine	9.85
Compound VIIIb	31.86	Colchicine	9.85

Antimicrobial Activity

Derivatives of trimethoxybenzoic acid, a related compound, have demonstrated notable antimicrobial properties. These compounds have been investigated for their activity against a range of bacteria and fungi.

Compound/Derivative	Microorganism	Activity
Derivative of 3,4,5-trimethoxybenzoic acid (Compound 7)	Candida albicans	91.3 ± 0.49% inhibition
Derivatives of 3,4,5-trimethoxybenzoic acid (Compounds 9, 10, 13)	Escherichia coli	Mild activity

Anti-inflammatory Activity

The 3,4,5-trimethoxybenzyl moiety has also been incorporated into derivatives of nonsteroidal anti-inflammatory drugs (NSAIDs) to enhance their activity. Conjugation of ibuprofen and ketoprofen with 3,4,5-trimethoxybenzyl alcohol resulted in derivatives with increased anti-inflammatory effects.

Derivative	In Vivo Anti-inflammatory Activity (% edema reduction)	Parent Drug	In Vivo Anti-inflammatory Activity (% edema reduction)
Ibuprofen derivative (21)	67	Ibuprofen	36
Ketoprofen derivative (16)	91	Ketoprofen	47

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

Tubulin Polymerization Assay

This assay measures the ability of a compound to inhibit the polymerization of tubulin into microtubules.

• Reaction Mixture Preparation: Prepare a reaction mixture containing purified tubulin (2 mg/mL), GTP (1 mM), and a fluorescence reporter in a general tubulin buffer.

• Compound Addition: Add the test compounds at various concentrations to the wells of a 96-well plate.

• Initiation of Polymerization: Add the tubulin reaction mixture to the wells and incubate the plate at 37°C to initiate polymerization.

• Fluorescence Measurement: Monitor the increase in fluorescence over time using a fluorescence plate reader. The IC₅₀ value is determined by plotting the percentage of inhibition against the compound concentration.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the distribution of cells in the different phases of the cell cycle.

• Cell Treatment and Harvesting: Treat cells with the test compound for a specified time, then harvest and wash with PBS.

• Fixation: Fix the cells in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and then stain with a solution containing propidium iodide (PI) and RNase A for 30 minutes in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content is measured, and the percentage of cells in the G0/G1, S, and G2/M phases is quantified.

Annexin V-FITC Apoptosis Assay

This assay is used to detect and quantify apoptosis.

• Cell Treatment and Harvesting: Treat cells with the test compound, then harvest both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and propidium iodide (PI). Incubate for 15 minutes in the dark.

• Flow Cytometry Analysis: Analyze the cells by flow cytometry. Annexin V-FITC positive and PI negative cells are considered to be in early apoptosis, while cells positive for both stains are in late apoptosis or necrosis.

Visualizing Cellular Pathways and Workflows

To provide a clearer understanding of the mechanisms and processes involved, the following diagrams have been generated using the DOT language.

Caption: Signaling pathway of anticancer activity.

Caption: Workflow for in vitro cytotoxicity testing.

Caption: Workflow for apoptosis detection.

Comparative Cytotoxicity Analysis: A Guide for Researchers on 2,3,4-Trimethoxybenzyl Alcohol and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic properties of compounds structurally related to 2,3,4-Trimethoxybenzyl alcohol. Due to a lack of direct cytotoxicity studies on 2,3,4-Trimethoxybenzyl alcohol in the public domain, this document focuses on its isomers and derivatives to offer valuable insights for researchers in drug discovery and development. The information presented herein is based on available experimental data for structurally similar molecules, offering a predictive lens through which the potential bioactivity of 2,3,4-Trimethoxybenzyl alcohol can be preliminarily assessed.

Introduction to Trimethoxybenzyl Alcohols and Their Derivatives

Substituted benzyl alcohols and their derivatives are a class of compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities. The presence and position of methoxy groups on the benzene ring can profoundly influence their cytotoxic potential and mechanism of action. This guide will explore the cytotoxic profiles of key isomers and related structures, providing a framework for understanding how subtle structural modifications can impact cellular toxicity.

Comparative Cytotoxicity Data

Compound/Derivative	Cell Line	Assay	IC50 (µM)	Reference
3,4,5-Trimethoxychalcones	Murine L-1210 leukemia	MTT	30	[1]
Human REH leukemia	MTT	Not specified (active)	[1]
Human JURKAT leukemia	MTT	Not specified (active)	[1]
Vanillin	MCF-7 (Breast Cancer)	Not specified	Not specified (growth inhibitory)	[2]
o-Vanillin	Various human cell lines	Not specified	Not specified (antiproliferative)	[2]
Compound 4 (a benzaldehyde derivative)	MDA-MB231 (Breast Cancer)	Not specified	59.90 ± 3.9	[2]
Compound 10 (a benzaldehyde derivative)	MDA-MB231 (Breast Cancer)	Not specified	35.40 ± 4.2	[2]

Note: The data presented is for compounds structurally related to 2,3,4-Trimethoxybenzyl alcohol and should be interpreted with caution as direct evidence of the target compound's activity.

Mechanisms of Action of Related Compounds

Research into the cytotoxic mechanisms of trimethoxy-substituted compounds has revealed several potential pathways through which they exert their effects.

• Tubulin Polymerization Inhibition: Certain chalcones bearing a 3,4,5-trimethoxyphenyl group have been shown to inhibit tubulin assembly, a mechanism shared with established anticancer agents like colchicine.[1] This disruption of the microtubule network leads to mitotic arrest and subsequent apoptosis in cancer cells.

• Modulation of Signaling Pathways: The 3,4,5-trimethoxy motif has been implicated in the selective inhibition of oncogenic K-Ras signaling.[3] Compounds containing this moiety can mislocalize K-Ras from the plasma membrane, thereby blocking downstream signaling cascades that promote cell proliferation and survival.[3] The PI3K/Akt/mTOR pathway is another critical signaling cascade often dysregulated in cancer, and various natural compounds are known to modulate its activity.[4][5]

Experimental Protocols

To facilitate further research, this section provides detailed methodologies for key in vitro cytotoxicity assays.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[6][7]

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals.[6][8] The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.[9]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.[6]

• Compound Treatment: Treat the cells with various concentrations of the test compound. Include untreated cells as a negative control and a known cytotoxic agent as a positive control. Incubate for the desired period (e.g., 24, 48, or 72 hours).[6]

• MTT Addition: After incubation, remove the culture medium and add 50 µL of 5 mg/mL MTT solution in PBS to each well.[8]

• Incubation: Incubate the plate for 1-4 hours at 37°C, allowing formazan crystals to form.[10]

• Formazan Solubilization: Carefully remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[9][10]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[8] Read the absorbance at 570 nm using a microplate reader.[9][10]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells.

LDH Release Assay for Cytotoxicity

The Lactate Dehydrogenase (LDH) assay is a method to quantify cytotoxicity by measuring the activity of LDH released from damaged cells.[11]

Principle: LDH is a stable cytosolic enzyme that is released into the culture medium upon loss of membrane integrity, a hallmark of necrosis or late-stage apoptosis.[11] The released LDH catalyzes the conversion of lactate to pyruvate, which then leads to the formation of a colored formazan product that can be measured.[12]

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay. Prepare controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).[12]

• Supernatant Collection: After the treatment period, centrifuge the plate to pellet the cells.

• LDH Reaction: Transfer the supernatant from each well to a new 96-well plate. Add the LDH reaction mixture to each well.

• Incubation: Incubate the plate at room temperature for approximately 30 minutes, protected from light.[12][13]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[13]

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100.[6]

Annexin V/Propidium Iodide (PI) Assay for Apoptosis

This flow cytometry-based assay is used to differentiate between viable, apoptotic, and necrotic cells.[14]

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect apoptotic cells when conjugated to a fluorescent dye.[15] Propidium iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.[16]

Protocol:

• Cell Treatment: Induce apoptosis in your target cells using the test compound.

• Cell Harvesting: After treatment, harvest the cells (including both adherent and floating cells).

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[16]

• Staining: Add fluorochrome-conjugated Annexin V and PI to the cell suspension.[16]

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[15][16]

• Analysis: Analyze the stained cells by flow cytometry.[14]

  • Viable cells: Annexin V-negative and PI-negative.[16]

  • Early apoptotic cells: Annexin V-positive and PI-negative.[16]

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[16]

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and potential mechanisms of action, the following diagrams are provided.

Caption: Workflow of the MTT assay for determining cell viability.

Caption: Workflow for apoptosis detection using Annexin V and PI staining.

Caption: Simplified PI3K/Akt/mTOR signaling pathway and potential points of inhibition.

References

• 1. Cytotoxic 3,4,5-trimethoxychalcones as mitotic arresters and cell migration inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chalcones bearing a 3,4,5-trimethoxyphenyl motif are capable of selectively inhibiting oncogenic K-Ras signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Signaling Pathways in Cancer: Therapeutic Targets, Combinatorial Treatments, and New Developments [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.jp]
• 12. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 13. cellbiologics.com [cellbiologics.com]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. kumc.edu [kumc.edu]
• 16. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

2,3,4-Trimethoxybenzyl Alcohol: A Comparative Guide for Use as a Reference Standard in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, particularly within pharmaceutical quality control, the selection of an appropriate reference standard is paramount to ensure the accuracy and reliability of analytical data. This guide provides a comprehensive comparison of 2,3,4-Trimethoxybenzyl alcohol as a reference standard against viable alternatives, supported by experimental data and detailed protocols.

Introduction to 2,3,4-Trimethoxybenzyl Alcohol as a Reference Standard

2,3,4-Trimethoxybenzyl alcohol is a substituted benzyl alcohol that serves as a critical reference standard in the analysis of pharmaceutical compounds. It is notably identified as "Trimetazidine EP Impurity D," highlighting its importance in the quality control of Trimetazidine, a drug used to treat angina pectoris.[1][2][3] Its well-defined chemical structure and properties allow for its use in the identification and quantification of impurities in drug substances and finished products.

Performance Comparison

The efficacy of a reference standard is determined by its performance in analytical methodologies, primarily chromatography. This section compares 2,3,4-Trimethoxybenzyl alcohol with two common alternatives: the parent compound Benzyl Alcohol and a positional isomer, 3,4,5-Trimethoxybenzyl alcohol.

Chromatographic Performance

High-Performance Liquid Chromatography (HPLC) is a principal technique for the analysis of pharmaceutical impurities. The following table summarizes the chromatographic behavior of 2,3,4-Trimethoxybenzyl alcohol and its alternatives based on a typical reverse-phase HPLC method.

Reference Standard	Chemical Structure	Molecular Weight ( g/mol )	Typical Retention Time (min)	Purity	Key Applications
2,3,4-Trimethoxybenzyl Alcohol	(CH₃O)₃C₆H₂CH₂OH	198.22	~29.46[4]	≥97%[5]	Trimetazidine impurity analysis[1][2]
Benzyl Alcohol	C₆H₅CH₂OH	108.14	Shorter than substituted analogs	≥99.5% (GC)	General pharmaceutical preservative and impurity analysis[6][7]
3,4,5-Trimethoxybenzyl Alcohol	(CH₃O)₃C₆H₂CH₂OH	198.22[8]	Varies based on method	≥97%	Synthesis of pharmaceuticals, potential impurity

Note: Retention times are highly method-dependent and are provided for comparative purposes based on a specific analytical method for Trimetazidine and its impurities.[4]

Experimental Protocols

To ensure reproducible and accurate results, detailed experimental protocols are essential. The following is a representative HPLC method for the analysis of Trimetazidine and its impurities, including 2,3,4-Trimethoxybenzyl alcohol (Impurity D).

Stability-Indicating RP-HPLC Method for Trimetazidine and its Impurities

This method is designed for the separation and quantification of Trimetazidine and its related substances.

• Instrumentation: A gradient high-performance liquid chromatograph equipped with a PDA detector.

• Column: Develosil ODS MG-5, (250 X 4.6 mm), 5µm.[4]

• Mobile Phase:

  • Mobile Phase A: Potassium hydrogen phosphate buffer pH 4.0.[4]

  • Mobile Phase B: Acetonitrile.[4]

• Gradient Program: A gradient elution is employed to ensure the separation of all related substances.

• Flow Rate: 1.2 ml/min.[4]

• Detection Wavelength: 240 nm.[4]

• Column Temperature: Ambient.

• Injection Volume: 20 µL.

• Standard Preparation: A standard solution of 2,3,4-Trimethoxybenzyl alcohol is prepared in a suitable diluent (e.g., a mixture of water and methanol) at a known concentration.

• Sample Preparation: The drug substance or product is dissolved in the diluent to a specified concentration.

• Analysis: The standard and sample solutions are injected into the chromatograph, and the peak areas are measured. The quantity of 2,3,4-Trimethoxybenzyl alcohol in the sample is calculated by comparing its peak area to that of the standard.

Stability Profile

The stability of a reference standard is critical for its shelf-life and reliability. Forced degradation studies on Trimetazidine and its impurities, including 2,3,4-Trimethoxybenzyl alcohol, have provided insights into its stability under various stress conditions.

Stress Condition	Observation for Trimetazidine and its impurities
Acid Degradation	Significant degradation observed.[4]
Base Degradation	Significant degradation observed.[4]
Hydrolytic Degradation	Significant degradation observed.[4]
Peroxide Degradation	Significant degradation observed.[4]
Thermal Degradation	No significant change observed.[4]
Photolytic Degradation	No significant change observed.[4]

These findings indicate that while 2,3,4-Trimethoxybenzyl alcohol is stable under thermal and photolytic conditions, care should be taken to avoid acidic, basic, and oxidative environments during storage and handling.

Visualizing the Analytical Workflow

The following diagrams illustrate the key processes involved in using a reference standard in analytical chemistry.

Caption: Workflow for using a reference standard in HPLC analysis.

Caption: Logical flow for implementing a reference standard in a quality control environment.

Conclusion

2,3,4-Trimethoxybenzyl alcohol serves as a highly specific and suitable reference standard for the analysis of Trimetazidine and its impurities. Its performance, particularly in HPLC, allows for accurate and reproducible quantification. While alternatives like Benzyl Alcohol are useful for general purposes, the structural similarity of 2,3,4-Trimethoxybenzyl alcohol to the active pharmaceutical ingredient and its specific impurities makes it the superior choice for targeted analyses. Proper handling and storage, considering its susceptibility to degradation under certain conditions, are crucial for maintaining its integrity as a reference standard. The provided experimental protocol and workflows offer a solid foundation for its implementation in a regulated laboratory setting.

References

• 1. akjournals.com [akjournals.com]
• 2. Trimetazidine EP Impurity D | 71989-96-3 | SynZeal [synzeal.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 5. jocpr.com [jocpr.com]
• 6. scientificlabs.com [scientificlabs.com]
• 7. helixchrom.com [helixchrom.com]
• 8. 3,4,5-Trimethoxybenzyl alcohol | C10H14O4 | CID 77449 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2,3,4-Trimethoxybenzyl Alcohol: A Guide for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals

Navigating the complexities of chemical waste management is paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, immediate safety and logistical information for the proper disposal of 2,3,4-Trimethoxybenzyl alcohol. By adhering to these procedural steps, you can mitigate risks and ensure the responsible handling of this chemical waste.

Key Safety and Disposal Information

A systematic approach is crucial for the safe disposal of 2,3,4-Trimethoxybenzyl alcohol. The following table summarizes essential physical and safety data.

Property	Value
Chemical Name	2,3,4-Trimethoxybenzyl alcohol
CAS Number	71989-96-3
Molecular Formula	C₁₀H₁₄O₄
Molecular Weight	198.22 g/mol
Boiling Point	105 °C at 25 mmHg
Density	1.151 g/mL at 25 °C
Refractive Index	n20/D 1.532
Primary Disposal Route	Dispose of as hazardous waste via a licensed professional waste disposal service.[1][2]
Incompatible Materials	Strong oxidizing agents.[1]

Step-by-Step Disposal Protocol

Adherence to a structured disposal protocol is essential for safety and regulatory compliance.

1. Waste Identification and Collection:

• Treat as Hazardous Waste: All waste containing 2,3,4-Trimethoxybenzyl alcohol, including contaminated materials, must be handled as hazardous chemical waste.

• Designated Container: Collect waste in a designated, leak-proof, and chemically compatible container. A high-density polyethylene (HDPE) or glass container with a secure screw-top lid is recommended.

• Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name: "2,3,4-Trimethoxybenzyl alcohol".

2. Spill Management:

In the event of a spill, follow these procedures:

• Ventilation: Ensure adequate ventilation in the affected area.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves and safety goggles.[1]

• Containment: Use an inert absorbent material such as sand, vermiculite, or diatomaceous earth to soak up the spill.[1]

• Collection: Carefully collect the absorbed material and place it into a sealed and appropriately labeled hazardous waste container.

• Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials should also be collected and disposed of as hazardous waste.

3. Interim Storage:

• Secure Location: Store waste containers in a designated, cool, dry, and well-ventilated area.

• Segregation: Store waste away from incompatible materials, particularly strong oxidizing agents.[1]

• Sealed Containers: Ensure all containers are tightly sealed to prevent leaks or the release of vapors.

4. Final Disposal:

• Professional Disposal Service: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste disposal.

• Prohibited Disposal Methods: Do not pour 2,3,4-Trimethoxybenzyl alcohol or its waste down the drain or dispose of it in regular trash.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,3,4-Trimethoxybenzyl alcohol.

Caption: Decision workflow for the safe disposal of 2,3,4-Trimethoxybenzyl alcohol.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]

Essential Safety and Operational Guide for 2,3,4-Trimethoxybenzyl Alcohol

This document provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 2,3,4-Trimethoxybenzyl alcohol (CAS RN: 71989-96-3) in a laboratory setting. The information is targeted towards researchers, scientists, and drug development professionals to ensure safe handling and minimize exposure risks.

Chemical Identifier and Physical Properties

Property	Value
CAS Number	71989-96-3[1][2][3][4][5]
Molecular Formula	C₁₀H₁₄O₄[2][3]
Molecular Weight	198.22 g/mol [1][2][3]
Appearance	Clear colorless to pale yellow oil/liquid[1][4]
Boiling Point	105 °C @ 25 mmHg[1][3][4]
Density	1.151 g/mL at 25 °C[1][3]
Refractive Index	n20/D 1.532[1][4]
Storage	Store at 2°C - 8°C in a dry, well-ventilated place. Keep container tightly closed and protect from light.[3]

Hazard Identification and Precautionary Statements

2,3,4-Trimethoxybenzyl alcohol is classified as an irritant. The following hazard and precautionary statements apply:

• Hazard Statements:

  • H315: Causes skin irritation.[3][4][6]

  • H319: Causes serious eye irritation.[3][4][6]

  • H335: May cause respiratory irritation.[3][6]

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

  • P264: Wash skin thoroughly after handling.[4]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 2,3,4-Trimethoxybenzyl alcohol. The following table summarizes the recommended PPE.

Body Part	PPE Required	Specifications
Eyes/Face	Safety Goggles and Face Shield	Chemical splash goggles conforming to EN166 or NIOSH standards are mandatory.[6] A face shield should be worn over goggles when handling larger quantities or when there is a significant risk of splashing.
Skin	Chemical-resistant Gloves	Nitrile or neoprene gloves are recommended. Inspect gloves for integrity before use. Change gloves immediately if contaminated.
Body	Laboratory Coat	A long-sleeved, fully buttoned laboratory coat must be worn.
Respiratory	Respirator (if necessary)	Use in a well-ventilated area, preferably a chemical fume hood. If engineering controls are not sufficient to control vapors or if irritation is experienced, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[7]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

• Ensure a certified chemical fume hood is operational.
• Cover the work surface with an absorbent, disposable liner.
• Assemble all necessary equipment (e.g., glassware, stir bars, syringes, spatulas) and reagents within the fume hood.
• Ensure an eyewash station and safety shower are readily accessible.[8]
• Don all required PPE as outlined in the table above.

2. Weighing and Transferring:

• Perform all weighing and transferring operations within the chemical fume hood to minimize inhalation exposure.
• Handle the container of 2,3,4-Trimethoxybenzyl alcohol with care to avoid splashes.
• Use a clean pipette or syringe to transfer the liquid.
• If transferring to a vessel with a small opening, use a funnel.
• Close the primary container tightly immediately after use.

3. Solution Preparation:

• Add the 2,3,4-Trimethoxybenzyl alcohol to the solvent slowly to avoid splashing.
• If the process is exothermic, cool the mixture as necessary.
• Ensure the reaction vessel is adequately vented if there is a possibility of gas evolution.

4. Post-Handling:

• Wipe down the work surface with an appropriate solvent and then with soap and water.
• Dispose of all contaminated materials as outlined in the disposal plan below.
• Remove PPE in the correct order to avoid cross-contamination.
• Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

• Chemical Waste:

  • Collect all waste containing 2,3,4-Trimethoxybenzyl alcohol in a dedicated, labeled, and sealed waste container.

  • The waste container should be stored in a well-ventilated area, away from incompatible materials.

  • Dispose of the chemical waste through an approved hazardous waste disposal company, following all local, state, and federal regulations.

• Contaminated Materials:

  • Disposable items such as gloves, absorbent liners, and pipette tips that have come into contact with the chemical should be placed in a sealed bag and disposed of as hazardous waste.

  • Contaminated glassware should be rinsed with an appropriate solvent (e.g., ethanol or acetone) into the chemical waste container before washing.

Emergency Procedures

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[6]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6][8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6][8]

Visualizations

Hierarchy of Controls

The following diagram illustrates the hierarchy of controls to be implemented to minimize the risks associated with handling 2,3,4-Trimethoxybenzyl alcohol.

Caption: Hierarchy of safety controls for handling hazardous chemicals.

Experimental Workflow

This diagram outlines the standard workflow for safely handling 2,3,4-Trimethoxybenzyl alcohol in a laboratory setting.

Caption: Step-by-step workflow for safe handling of 2,3,4-Trimethoxybenzyl alcohol.

References

• 1. 2,3,4-三甲氧基苯甲醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. 2,3,4-Trimethoxybenzyl alcohol | 71989-96-3 | IT63858 [biosynth.com]
• 4. 2,3,4-TRIMETHOXYBENZYL ALCOHOL | 71989-96-3 [amp.chemicalbook.com]
• 5. scbt.com [scbt.com]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]
• 8. tcichemicals.com [tcichemicals.com]